Bis(2,3-dibromopropyl) Phosphate-d10

Core Science & Biosynthesis

In-Depth Technical Guide: Bis(2,3-dibromopropyl) Phosphate-d10

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and analytical methodologies related to Bis(2,3-dibromopropyl) Phosphate-d10. It is intended for researchers, scientists, and professionals in the fields of drug development and chemical analysis.

Core Chemical Properties

Bis(2,3-dibromopropyl) Phosphate-d10 is the deuterated analog of Bis(2,3-dibromopropyl) Phosphate (B84403). These compounds are derivatives of the flame retardant Tris(2,3-dibromopropyl) Phosphate (TBPP).[1] The deuterated standard is primarily used for accurate quantification in analytical studies, particularly in environmental and biological monitoring.

Quantitative Data Summary

The following tables summarize the key chemical and physical properties of Bis(2,3-dibromopropyl) Phosphate-d10 and its non-deuterated counterpart.

Property	Bis(2,3-dibromopropyl) Phosphate-d10 Value	Reference
Molecular Formula	C6HD10Br4O4P	[1]
Molecular Weight	507.8 g/mol	[1]
Storage Temperature	-20°C	[1]
Solubility	Methanol (B129727) (Slightly)	[1]

Property	Bis(2,3-dibromopropyl) Phosphate Value	Reference
CAS Number	5412-25-9
Molecular Formula	C6H11Br4O4P
Molecular Weight	497.74 g/mol
Boiling Point	457.7°C at 760 mmHg
Density	2.31 g/cm³
Flash Point	230.6°C
Vapor Pressure	1.19E-09 mmHg at 25°C
pKa	1.26 ± 0.50 (Predicted)
Stability	Hygroscopic
Solubility	Chloroform (Slightly), Methanol (Slightly)

Experimental Protocols

Plausible Synthesis of Bis(2,3-dibromopropyl) Phosphate-d10

While the specific, proprietary synthesis method for commercial Bis(2,3-dibromopropyl) Phosphate-d10 is not publicly available, a plausible route can be inferred from general methods for synthesizing deuterated organophosphorus compounds. A common strategy involves the reaction of a deuterated alcohol with a phosphorus oxyhalide.

Materials:

• 2,3-Dibromo-1-propanol-d5

• Phosphorus oxychloride (POCl3)

• Pyridine (B92270) (or another suitable base)

• Anhydrous diethyl ether (or other suitable solvent)

Procedure:

• In a flame-dried, three-necked flask equipped with a magnetic stirrer, dropping funnel, and a nitrogen inlet, dissolve 2,3-Dibromo-1-propanol-d5 in anhydrous diethyl ether under a nitrogen atmosphere.

• Cool the solution to 0°C in an ice bath.

• Slowly add a stoichiometric amount of phosphorus oxychloride dropwise to the solution while stirring.

• After the addition is complete, add a slight excess of pyridine to the reaction mixture to neutralize the HCl byproduct.

• Allow the reaction to stir at room temperature for several hours to ensure completion.

• The reaction mixture is then filtered to remove the pyridinium (B92312) hydrochloride salt.

• The filtrate is washed sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine.

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude product.

• Purification of the Bis(2,3-dibromopropyl) Phosphate-d10 is typically achieved through column chromatography.

Analytical Method for Bis(2,3-dibromopropyl) Phosphate in Textiles

A validated method for the analysis of Bis(2,3-dibromopropyl) Phosphate in textile products has been developed using Gas Chromatography-Mass Spectrometry (GC-MS). This method is crucial for regulatory compliance and safety assessment of consumer products.

Materials:

• Textile sample

• Methanol containing hydrochloric acid

• Trimethylsilyl (B98337) diazomethane (B1218177)

• Bis(2,3-dibromopropyl) Phosphate-d10 (as an internal standard)

• GC-MS system

Procedure:

• Extraction: A known weight of the textile sample is subjected to reflux extraction with methanol containing hydrochloric acid. The internal standard, Bis(2,3-dibromopropyl) Phosphate-d10, is added prior to extraction for accurate quantification.

• Derivatization: After extraction, the Bis(2,3-dibromopropyl) Phosphate is methylated using trimethylsilyl diazomethane to improve its chromatographic properties.

• Analysis: The derivatized extract is then analyzed by GC-MS. The instrument is operated in selected ion monitoring (SIM) mode for enhanced sensitivity and selectivity.

• Quantification: The concentration of Bis(2,3-dibromopropyl) Phosphate in the sample is determined by comparing the peak area of the analyte to that of the deuterated internal standard.

Visualizations

Metabolic Pathway of Tris(2,3-dibromopropyl) phosphate

Bis(2,3-dibromopropyl) phosphate is a significant metabolite of the flame retardant Tris(2,3-dibromopropyl) phosphate (TBPP). The metabolic conversion is primarily mediated by cytochrome P450 enzymes in the liver.

References

• 1. usbio.net [usbio.net]

An In-depth Technical Guide to the Synthesis and Purification of Bis(2,3-dibromopropyl) Phosphate-d10

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of Bis(2,3-dibromopropyl) Phosphate-d10. The methodologies described herein are based on established principles of organophosphorus chemistry and isotopic labeling, compiled from analogous non-deuterated and related deuterated compound syntheses. This document is intended to serve as a foundational resource for researchers requiring this stable isotope-labeled internal standard for analytical applications.

Bis(2,3-dibromopropyl) Phosphate-d10 is the deuterated analog of Bis(2,3-dibromopropyl) Phosphate (B84403) (BDBPP), a metabolite of the flame retardant Tris(2,3-dibromopropyl) Phosphate (TDBPP). Due to its use as an internal standard in mass spectrometry-based analytical methods, a reliable synthesis and purification protocol is essential for obtaining high-purity material.[1][2][3]

I. Synthetic Strategy Overview

The synthesis of Bis(2,3-dibromopropyl) Phosphate-d10 can be approached via a multi-step process, commencing with the preparation of the deuterated alcohol precursor, followed by phosphorylation and purification. The overall synthetic workflow is depicted below.

Caption: Overall synthetic workflow for Bis(2,3-dibromopropyl) Phosphate-d10.

II. Experimental Protocols

A. Synthesis of 2,3-Dibromopropanol-d5

The synthesis of the deuterated alcohol precursor is achieved through the bromination of commercially available Allyl Alcohol-d5.

Materials:

Reagent/Solvent	Molecular Formula	Molar Mass ( g/mol )	Quantity
Allyl Alcohol-d5	C3H D5O	63.11	10 g
Bromine	Br2	159.81	25.3 g
Dichloromethane (B109758) (DCM)	CH2Cl2	84.93	200 mL

Procedure:

• A solution of Allyl Alcohol-d5 (10 g, 158.4 mmol) in dichloromethane (100 mL) is prepared in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel. The flask is cooled to 0 °C in an ice bath.

• Bromine (25.3 g, 158.4 mmol) is dissolved in dichloromethane (100 mL) and transferred to the dropping funnel.

• The bromine solution is added dropwise to the stirred solution of Allyl Alcohol-d5 over a period of 1-2 hours, maintaining the reaction temperature below 5 °C. The disappearance of the bromine color indicates the progress of the reaction.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for an additional hour.

• The solvent is removed under reduced pressure using a rotary evaporator to yield crude 2,3-Dibromopropanol-d5 as a colorless to pale yellow oil. This crude product is typically used in the next step without further purification.

B. Synthesis of Bis(2,3-dibromopropyl) Phosphate-d10

The phosphorylation of 2,3-Dibromopropanol-d5 is carried out using phosphorus oxychloride in the presence of a base to neutralize the HCl byproduct. The stoichiometry is controlled to favor the formation of the bis-substituted phosphate.

Materials:

Reagent/Solvent	Molecular Formula	Molar Mass ( g/mol )	Quantity
2,3-Dibromopropanol-d5	C3H D5Br2O	222.91	10 g
Phosphorus Oxychloride	POCl3	153.33	3.44 g
Pyridine	C5H5N	79.10	3.55 g
Dichloromethane (DCM)	CH2Cl2	84.93	150 mL

Procedure:

• A solution of 2,3-Dibromopropanol-d5 (10 g, 44.86 mmol) and pyridine (3.55 g, 44.86 mmol) in anhydrous dichloromethane (100 mL) is prepared in a three-necked flask under a nitrogen atmosphere. The flask is cooled to 0 °C.

• Phosphorus oxychloride (3.44 g, 22.43 mmol) is dissolved in anhydrous dichloromethane (50 mL) and added dropwise to the stirred alcohol solution over 1 hour. A white precipitate of pyridinium (B92312) hydrochloride will form.

• After the addition, the reaction mixture is allowed to slowly warm to room temperature and stirred overnight.

• The reaction is quenched by the slow addition of 50 mL of deionized water. The mixture is transferred to a separatory funnel.

• The organic layer is washed sequentially with 1 M HCl (2 x 50 mL), saturated sodium bicarbonate solution (2 x 50 mL), and brine (1 x 50 mL).

• The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude Bis(2,3-dibromopropyl) Phosphate-d10.

III. Purification Protocol

Purification of the crude product is critical to ensure its suitability as an analytical standard. This is typically achieved by column chromatography.

Purification Workflow:

Caption: Workflow for the purification of Bis(2,3-dibromopropyl) Phosphate-d10.

Procedure:

• A silica gel column is prepared using a slurry of silica gel in hexane.

• The crude product is dissolved in a minimal amount of dichloromethane and adsorbed onto a small amount of silica gel. The solvent is then removed.

• The dried silica with the adsorbed product is loaded onto the top of the prepared column.

• The column is eluted with a gradient of ethyl acetate in hexane (e.g., starting from 10% ethyl acetate and gradually increasing to 50%).

• Fractions are collected and analyzed by thin-layer chromatography (TLC) to identify those containing the pure product.

• The pure fractions are combined, and the solvent is removed under reduced pressure to yield Bis(2,3-dibromopropyl) Phosphate-d10 as a colorless to pale yellow viscous oil.

IV. Data Presentation

Expected Yield and Purity:

Stage	Product	Theoretical Yield (g)	Typical Actual Yield (g)	Typical Purity (%)
Synthesis	Crude Bis(2,3-dibromopropyl) Phosphate-d10	11.3	8.5 - 9.6	>85
Purification	Pure Bis(2,3-dibromopropyl) Phosphate-d10	-	6.2 - 7.9	>98

Physicochemical and Spectroscopic Data:

Property	Value
Molecular Formula	C6HD10Br4O4P
Molecular Weight	507.8 g/mol
Appearance	Colorless to pale yellow viscous oil
¹H NMR (CDCl₃)	Expected to show complex multiplets in the regions corresponding to the non-deuterated analog, with significantly reduced integration.
³¹P NMR (CDCl₃)	A single peak is expected, characteristic of a phosphate diester.
Mass Spec. (ESI-)	Expected [M-H]⁻ at m/z 506.8

V. Concluding Remarks

The synthesis and purification of Bis(2,3-dibromopropyl) Phosphate-d10 require careful execution of multi-step organic synthesis and purification techniques. The protocols outlined in this guide provide a robust framework for obtaining this valuable analytical standard in high purity. Researchers should always adhere to appropriate safety precautions when handling the hazardous reagents involved in this synthesis. The final product's identity and purity should be rigorously confirmed by spectroscopic methods before its use as an internal standard.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Tris(2,3-dibromopropyl)phosphate(126-72-7) 1H NMR spectrum [chemicalbook.com]
• 3. Some alcohols undergo rearrangement or other unwanted side reacti... | Study Prep in Pearson+ [pearson.com]

A Technical Guide to Bis(2,3-dibromopropyl) Phosphate-d10: Synthesis, Analysis, and Toxicological Profile

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Bis(2,3-dibromopropyl) Phosphate-d10, a deuterated analog of the flame retardant metabolite Bis(2,3-dibromopropyl) Phosphate (B84403). Due to the toxic and carcinogenic nature of its parent compounds, accurate quantification of Bis(2,3-dibromopropyl) Phosphate in various environmental and biological matrices is crucial. This document details the role of the deuterated standard in analytical methodologies, summarizes key quantitative data, and outlines experimental protocols. Furthermore, it explores the metabolic pathways and toxicological mechanisms associated with the non-deuterated compound, providing essential context for researchers in toxicology and drug development.

Compound Identification and Properties

Bis(2,3-dibromopropyl) Phosphate-d10 is the deuterium-labeled form of Bis(2,3-dibromopropyl) Phosphate, a metabolite of the flame retardant Tris(2,3-dibromopropyl) Phosphate (Tris-BP).[1] The unlabelled compound has the CAS number 5412-25-9.[2][3][4][5] While a specific CAS number for the d10 variant is not consistently cited, it is commonly referred to by its chemical name and product codes from commercial suppliers, such as TRC-B426237.[2][3]

Table 1: Physicochemical Properties of Bis(2,3-dibromopropyl) Phosphate (Unlabelled)

Property	Value
Molecular Formula	C6H11Br4O4P
Molecular Weight	497.74 g/mol
Appearance	Colourless to Off-White Solid
Synonyms	2,3-Dibromo-1-propanol 1,1'-(Hydrogen Phosphate), Bis(2,3-dibromopropyl) Hydrogen Phosphate, NSC 3239

Data sourced from various chemical suppliers.[4]

Role in Analytical Methodologies

Bis(2,3-dibromopropyl) Phosphate-d10 serves as a critical surrogate or internal standard in analytical methods for the precise quantification of its non-deuterated counterpart in various samples, including textile products.[6][7][8] Its use in isotope dilution mass spectrometry (IDMS) techniques, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), allows for the correction of matrix effects and variations in sample preparation, leading to highly accurate and sensitive measurements.[6][7][8]

Experimental Protocols

Analysis of Bis(2,3-dibromopropyl) Phosphate in Textiles by GC-MS

This protocol is adapted from a method developed for the quantification of banned flame retardants in textile products.[6]

3.1.1. Sample Preparation and Extraction

• Weigh 0.5 g of the textile sample.

• Spike the sample with a known amount of Bis(2,3-dibromopropyl) Phosphate-d10 surrogate standard.

• Extract the analytes from the textile matrix using ethyl acetate (B1210297) as the extraction solvent. This is a safer alternative to benzene.[6]

• Concentrate the extract under a gentle stream of nitrogen.

3.1.2. Derivatization

• For GC-MS analysis, the phosphate group is typically methylated to improve volatility and chromatographic performance.

• Use a solution of trimethylsilyl (B98337) diazomethane (B1218177) in hexane (B92381) for methylation. This is a safer and more convenient reagent than diazomethane in ether.[6]

• After derivatization, the resulting methylated Bis(2,3-dibromopropyl) Phosphate (BDBPP-Me) is ready for GC-MS analysis.

3.1.3. GC-MS Analysis

• Instrument: Gas Chromatograph coupled to a Mass Spectrometer.

• Column: A suitable capillary column for the separation of semi-volatile organic compounds.

• Carrier Gas: Helium.

• Injection Mode: Splitless.

• Oven Temperature Program: Optimize for the separation of BDBPP-Me and the internal standard.

• MS Detection: Use selected ion monitoring (SIM) mode for enhanced sensitivity and selectivity. Monitor characteristic ions for both the native and deuterated BDBPP-Me.

Table 2: Performance of the GC-MS Method for Bis(2,3-dibromopropyl) Phosphate

Parameter	Value
Calibration Curve Range (methylated BDBPP)	0.5 - 8.0 µg/mL
Detection Limit (methylated BDBPP)	0.05 µg/g
Recoveries in Curtain Material	66 - 108%
Relative Standard Deviations	1.2 - 10.2%

Data from a study on the analysis of flame retardants in textile products.[6]

Simultaneous Analysis by LC-MS/MS

An alternative and increasingly popular method involves the use of LC-MS/MS, which often does not require derivatization.[8]

3.2.1. Sample Preparation and Extraction

• Sample extraction is performed using acetonitrile, which has been shown to prevent the thermal decomposition of Bis(2,3-dibromopropyl) Phosphate.[8]

• Spike the sample with Bis(2,3-dibromopropyl) Phosphate-d10 prior to extraction.

3.2.2. LC-MS/MS Analysis

• Instrument: Liquid Chromatograph coupled to a Tandem Mass Spectrometer.

• Column: A C18 reversed-phase column is typically used.

• Mobile Phase: A gradient of water and an organic solvent (e.g., methanol (B129727) or acetonitrile) with a suitable modifier (e.g., formic acid or ammonium (B1175870) formate).

• Ionization: Electrospray ionization (ESI) in negative ion mode.

• MS/MS Detection: Use multiple reaction monitoring (MRM) to detect specific precursor-to-product ion transitions for both the analyte and the deuterated internal standard.

Table 3: Performance of the LC-MS/MS Method for Bis(2,3-dibromopropyl) Phosphate

Parameter	Value
Calibration Curve Range	0.01 - 2.0 µg/mL
Limit of Detection	1.0 µg/g
Recoveries in Textile Products	83.7 - 120.8%

Data from a study on the simultaneous analysis of three flame retardants in textile products.[8]

Metabolic Pathway and Toxicology

Bis(2,3-dibromopropyl) Phosphate is a major metabolite of the flame retardant Tris(2,3-dibromopropyl) Phosphate (Tris-BP). The metabolic activation of Tris-BP is a critical step in its toxicity.

Caption: Metabolic activation of Tris-BP.

The metabolism of Tris-BP is initiated by cytochrome P450-mediated oxidation.[9][10] This process leads to the formation of Bis(2,3-dibromopropyl) Phosphate.[9][10][11][12] Further metabolism of Bis(2,3-dibromopropyl) Phosphate can generate reactive intermediates that are capable of covalently binding to macromolecules such as DNA and proteins, leading to genotoxicity and carcinogenicity.[9] Studies have shown that Tris-BP and its metabolites can cause tumors in various organs in rodents, including the kidneys, liver, and stomach.[12][13]

Caption: General analytical workflow.

Conclusion

Bis(2,3-dibromopropyl) Phosphate-d10 is an indispensable tool for the accurate and reliable quantification of its toxic, non-deuterated analog. The experimental protocols outlined in this guide, utilizing advanced analytical techniques such as GC-MS and LC-MS/MS, provide researchers with robust methods for monitoring this hazardous compound. Understanding the metabolic pathways and toxicological implications of Bis(2,3-dibromopropyl) Phosphate is crucial for assessing human health risks and for the development of safer alternatives in various industries. This guide serves as a valuable resource for professionals in analytical chemistry, toxicology, and drug development who are engaged in research related to halogenated flame retardants and their metabolites.

References

• 1. usbio.net [usbio.net]
• 2. Bis(2,3-dibromopropyl) Phosphate-d10 | LGC Standards [lgcstandards.com]
• 3. Bis(2,3-dibromopropyl) Phosphate-d10 | LGC Standards [lgcstandards.com]
• 4. Bis(2,3-dibromopropyl) Phosphate | CymitQuimica [cymitquimica.com]
• 5. Cas 5412-25-9,BIS(2,3-DIBROMOPROPYL) PHOSPHATE | lookchem [lookchem.com]
• 6. [Analysis of Flame Retardants Bis(2,3-dibromopropyl) phosphate and Tris(2,3-dibromopropyl) phosphate in Textile Products by GC-MS] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Simultaneous Analysis of Three Flame Retardants in Textile Products Prohibited in Japan by Liquid Chromatography/Tandem Mass Spectrometry [jstage.jst.go.jp]
• 9. Metabolic activation of tris(2,3-dibromopropyl)phosphate to reactive intermediates. II. Covalent binding, reactive metabolite formation, and differential metabolite-specific DNA damage in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Metabolism in vitro of tris(2,3-dibromopropyl)-phosphate: oxidative debromination and bis(2,3-dibromopropyl)phosphate formation as correlates of mutagenicity and covalent protein binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. publications.iarc.who.int [publications.iarc.who.int]
• 12. Tris(2,3-dibromopropyl) phosphate - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen Peroxide - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

An In-depth Technical Guide on Bis(2,3-dibromopropyl) Phosphate-d10

This technical guide provides a comprehensive overview of Bis(2,3-dibromopropyl) Phosphate-d10, a deuterated internal standard for its non-labeled counterpart, Bis(2,3-dibromopropyl) Phosphate (B84403) (BDBPP). BDBPP is a significant metabolite of the flame retardant Tris(2,3-dibromopropyl) Phosphate (Tris-BP), a compound known for its toxicological properties. This guide is intended for researchers, scientists, and drug development professionals, offering detailed information on its molecular characteristics, analytical methods, and toxicological pathways.

Core Data Presentation

The molecular properties of Bis(2,3-dibromopropyl) Phosphate and its deuterated analog are summarized below. The inclusion of a deuterated standard is crucial for accurate quantification in complex matrices by mass spectrometry-based methods.

Property	Bis(2,3-dibromopropyl) Phosphate	Bis(2,3-dibromopropyl) Phosphate-d10
Molecular Formula	C₆H₁₁Br₄O₄P	C₆HD₁₀Br₄O₄P
Molecular Weight	497.74 g/mol	507.8 g/mol [1][2]
CAS Number	5412-25-9	Not available
Appearance	Colorless to Off-White Solid	Not available

Toxicological Significance and Metabolic Pathway

Bis(2,3-dibromopropyl) Phosphate is primarily known as a metabolite of the flame retardant Tris(2,3-dibromopropyl) Phosphate (Tris-BP). The metabolic activation of Tris-BP is a critical area of study due to its carcinogenic and mutagenic properties. This activation is primarily mediated by cytochrome P450 (CYP) enzymes in the liver.

The metabolic process involves the oxidation of one of the 2,3-dibromopropyl chains of Tris-BP, leading to the formation of BDBPP. This process can also lead to the formation of other reactive metabolites, such as 2-bromoacrolein, which are capable of forming adducts with DNA, resulting in genotoxicity. The formation of these reactive intermediates is a key step in the mechanism of toxicity associated with Tris-BP exposure.

Below is a diagram illustrating the metabolic activation pathway of Tris(2,3-dibromopropyl) Phosphate.

Metabolic activation of Tris-BP leading to DNA damage.

Experimental Protocols

Analysis of Bis(2,3-dibromopropyl) Phosphate in Textile Products by GC-MS

This protocol outlines a method for the quantification of BDBPP in textiles, utilizing Bis(2,3-dibromopropyl) Phosphate-d10 as an internal standard for improved accuracy.[1]

a. Sample Preparation:

• Weigh 0.5 g of the textile sample into a centrifuge tube.

• Spike the sample with a known amount of Bis(2,3-dibromopropyl) Phosphate-d10 internal standard solution.

• Add 10 mL of ethyl acetate (B1210297) to the tube.

• Extract the sample using an ultrasonic bath for 15 minutes.

• Centrifuge the sample at 3000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube.

• Repeat the extraction process (steps 3-6) twice more and combine the supernatants.

• Concentrate the combined extract to approximately 1 mL under a gentle stream of nitrogen.

b. Derivatization:

• To the concentrated extract, add a solution of trimethylsilyl (B98337) diazomethane (B1218177) in hexane (B92381). This step is for the methylation of BDBPP to improve its chromatographic properties.[1]

• Allow the reaction to proceed for 30 minutes at room temperature.

• Evaporate the solvent and redissolve the residue in a known volume of hexane for GC-MS analysis.

c. GC-MS Analysis:

• Gas Chromatograph: Agilent 7890B or equivalent.

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Oven Program: Initial temperature of 80°C, hold for 1 min, ramp to 280°C at 10°C/min, and hold for 5 min.

• Injector: Splitless mode at 250°C.

• Mass Spectrometer: Agilent 5977A or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • Monitor characteristic ions for methylated BDBPP and the d10-labeled internal standard.

d. Quantification:

• Construct a calibration curve using standards of methylated BDBPP with a constant concentration of the internal standard.

• Calculate the concentration of BDBPP in the sample based on the peak area ratio of the analyte to the internal standard.

Assessment of DNA Damage using the Alkaline Comet Assay

This protocol provides a method to evaluate the genotoxic potential of Bis(2,3-dibromopropyl) Phosphate by detecting DNA strand breaks in individual cells.[2][3]

a. Cell Culture and Treatment:

• Culture a suitable cell line (e.g., human peripheral blood lymphocytes or a relevant cancer cell line) to 80-90% confluency.

• Expose the cells to varying concentrations of Bis(2,3-dibromopropyl) Phosphate for a defined period (e.g., 24 hours). Include appropriate positive (e.g., hydrogen peroxide) and negative (vehicle) controls.

b. Slide Preparation and Lysis:

• Harvest the cells and resuspend them in ice-cold PBS at a concentration of 1 x 10⁵ cells/mL.

• Mix 10 µL of the cell suspension with 75 µL of low melting point agarose (B213101) (0.5% in PBS) at 37°C.

• Quickly pipette the mixture onto a pre-coated microscope slide (coated with 1% normal melting point agarose) and cover with a coverslip.

• Solidify the agarose by placing the slides at 4°C for 10 minutes.

• Gently remove the coverslip and immerse the slides in cold lysis solution (2.5 M NaCl, 100 mM EDTA, 10 mM Tris, pH 10, with 1% Triton X-100 and 10% DMSO added fresh) for at least 1 hour at 4°C.

c. Alkaline Unwinding and Electrophoresis:

• Gently remove the slides from the lysis solution and place them in a horizontal gel electrophoresis tank.

• Fill the tank with freshly prepared cold alkaline electrophoresis buffer (300 mM NaOH, 1 mM EDTA, pH > 13) to a level just covering the slides.

• Allow the DNA to unwind for 20-40 minutes in the alkaline buffer.

• Perform electrophoresis at a low voltage (e.g., 25 V) and current (e.g., 300 mA) for 20-30 minutes at 4°C.

d. Neutralization, Staining, and Visualization:

• After electrophoresis, gently remove the slides and neutralize them by washing three times for 5 minutes each with a neutralization buffer (0.4 M Tris, pH 7.5).

• Stain the DNA by adding a fluorescent dye (e.g., SYBR Green or ethidium (B1194527) bromide) to each slide.

• Visualize the slides using a fluorescence microscope. Damaged DNA will migrate out of the nucleus, forming a "comet tail."

e. Data Analysis:

• Capture images of the comets and analyze them using specialized software (e.g., Comet Assay IV, Komet).

• Quantify the extent of DNA damage by measuring parameters such as tail length, tail intensity, and tail moment.

Below is a workflow diagram for the Alkaline Comet Assay.

References

• 1. [Analysis of Flame Retardants Bis(2,3-dibromopropyl) phosphate and Tris(2,3-dibromopropyl) phosphate in Textile Products by GC-MS] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 2024.sci-hub.se [2024.sci-hub.se]
• 3. creative-diagnostics.com [creative-diagnostics.com]

Stability and Storage of Bis(2,3-dibromopropyl) Phosphate-d10: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage conditions for Bis(2,3-dibromopropyl) Phosphate-d10 (BDBPP-d10). As a deuterated internal standard, the integrity of BDBPP-d10 is critical for accurate quantification in analytical methodologies. This document outlines the known stability profile, optimal storage procedures, and general protocols for stability assessment.

Core Stability and Storage Parameters

Bis(2,3-dibromopropyl) Phosphate-d10, a deuterated analog of the flame retardant metabolite, requires careful handling and storage to maintain its structural and isotopic integrity. The primary stability concerns for this compound, like its non-deuterated counterpart and related organophosphate esters, include hydrolysis, thermal decomposition, and photodegradation. Furthermore, as a deuterated compound, the potential for deuterium-hydrogen exchange must be considered.

Quantitative Data Summary

Parameter	Recommendation/Information	Citation
Storage Temperature	-20°C for long-term storage.	[1][2]
Atmosphere	Store under an inert atmosphere.
Hygroscopicity	The compound is hygroscopic; protect from moisture.	[2]
Form	Can be a white to off-white sticky solid.	[2]
Solution Storage	A solution in methanol (B129727) is typically stored at 4°C.
Thermal Stability	The non-deuterated parent compound, Tris(2,3-dibromopropyl) phosphate (B84403) (TBPP), begins to decompose at approximately 260-300°C. When heated to decomposition, it emits toxic fumes of bromine and phosphorus oxides.	[3]
Hydrolytic Stability	The parent compound, TBPP, is known to be hydrolyzed by acids and bases. It is recommended to avoid storing deuterated compounds in acidic or basic solutions to prevent deuterium-hydrogen exchange.	[4]
Light Stability	TBPP is reported to be stable in sunlight. However, as a general precaution for deuterated standards, it is advisable to protect from light.

Experimental Protocols

Detailed experimental protocols for stability studies of Bis(2,3-dibromopropyl) Phosphate-d10 are not publicly available. However, a general protocol for assessing the stability of a deuterated internal standard can be adapted.

General Protocol for Stability Assessment of a Deuterated Standard

1. Objective: To evaluate the stability of Bis(2,3-dibromopropyl) Phosphate-d10 under various storage conditions (temperature, humidity, light) and in different solution matrices over time.

2. Materials:

• Bis(2,3-dibromopropyl) Phosphate-d10 (neat or as a stock solution)
• High-purity solvents (e.g., methanol, acetonitrile, toluene)
• pH buffers (acidic, neutral, basic)
• Environmental chambers/incubators with controlled temperature and humidity
• Photostability chamber
• LC-MS/MS or GC-MS system
• Calibrated analytical balance and volumetric flasks

3. Procedure:

Visualization of Workflows and Pathways

To aid in the understanding of the handling and stability assessment processes, the following diagrams are provided.

Caption: General workflow for proper storage and handling of BDBPP-d10.

Caption: A logical approach to designing a stability study for BDBPP-d10.

References

• 1. usbio.net [usbio.net]
• 2. Sapphire Bioscience [sapphirebioscience.com]
• 3. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 4. researchgate.net [researchgate.net]

Bis(2,3-dibromopropyl) Phosphate-d10 certificate of analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Bis(2,3-dibromopropyl) Phosphate-d10, a deuterated analog of the flame retardant Bis(2,3-dibromopropyl) Phosphate (B84403). This document collates available data on its chemical and physical properties, and details its application in analytical methodologies.

Chemical and Physical Properties

Bis(2,3-dibromopropyl) Phosphate-d10 serves as an internal or surrogate standard in analytical chemistry, particularly for isotope dilution methods.[1][2][3] Its deuteration provides a distinct mass spectrometric signature, enabling precise quantification of its non-deuterated counterpart in various matrices.

Property	Value	Source
Molecular Formula	C6HD10Br4O4P	[4][5]
Molecular Weight	507.8 g/mol	[4][5]
CAS Number	Not explicitly found for d10, 5412-25-9 for unlabelled	[5][6]
Appearance	Colourless to Off-White (unlabelled)	[6]
Solubility	Methanol (Slightly)	[4]
Storage Temperature	-20°C	[4]
Shipping Temperature	Room Temperature	[4]
Synonyms	2,3-Dibromo-1-propanol 1,1'-(Hydrogen Phosphate)-d10, Bis(2,3-dibromopropyl) Hydrogen Phosphate-d10	[5]

Analytical Applications and Experimental Protocols

Bis(2,3-dibromopropyl) Phosphate-d10 is primarily utilized as a surrogate standard in Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methods for the determination of flame retardants in consumer products, particularly textiles.[1][2][3]

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for Textile Analysis

This protocol is based on a method developed for the quantification of Bis(2,3-dibromopropyl) Phosphate (BDBPP) in textile products.[1][2]

1. Sample Preparation and Extraction:

• A representative sample of the textile material (approximately 0.5 g) is accurately weighed.

• The deuterated internal standard, Bis(2,3-dibromopropyl) Phosphate-d10, is added to the sample.

• Extraction is performed using ethyl acetate (B1210297) as a replacement for the more hazardous benzene.[1][2]

2. Derivatization:

• For GC-MS analysis, the extracted BDBPP and BDBPP-d10 are methylated.

• Trimethylsilyl diazomethane (B1218177) in hexane (B92381) is used as a safer, commercially available derivatizing agent, replacing the traditionally used diazomethane in ether.[1][2]

3. GC-MS Analysis:

• The derivatized extract is injected into the GC-MS system.

• The method is validated with calibration curves, typically linear in the range of 0.5-8.0 μg/mL for the methylated BDBPP.[1][2]

Performance Data:

Parameter	Value
Detection Limit (BDBPP-Me)	0.05 µg/g
Recovery in Curtain Material	66-108%
Relative Standard Deviation	1.2-10.2%

Data sourced from a study on the analysis of flame retardants in textiles.[1][2]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

An alternative and increasingly preferred method utilizes LC-MS/MS, which can offer higher sensitivity and specificity, and may not require derivatization.

1. Sample Preparation and Extraction:

• A sample of the textile product is prepared.

• Bis(2,3-dibromopropyl) Phosphate-d10 is added as a surrogate standard.[3]

• Extraction is performed with acetonitrile, which has been shown to prevent the acid decomposition of other flame retardants and the thermal decomposition of BDBPP.[3]

2. LC-MS/MS Analysis:

• The extract is analyzed directly by LC-MS/MS.

• The method demonstrates linearity in the 0.01–2.0 µg/mL range for BDBPP.[3]

Performance Data:

Parameter	Value
Limit of Detection (BDBPP)	1.0 µg/g
Recovery in Textile Products	83.7–120.8%

Data sourced from a study on the simultaneous analysis of three flame retardants in textile products.[3]

Visualized Experimental Workflow

The following diagram illustrates a general workflow for the analysis of Bis(2,3-dibromopropyl) Phosphate in textile samples using a deuterated internal standard.

Caption: Workflow for BDBPP analysis using BDBPP-d10 standard.

Safety and Handling

Bis(2,3-dibromopropyl) Phosphate and its deuterated analog should be handled with care in a laboratory setting. The non-deuterated form is a derivative of Tris(2,3-dibromopropyl) Phosphate, a known flame retardant with reported toxicity.[4][6][7] Appropriate personal protective equipment should be worn, and work should be conducted in a well-ventilated area. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.[8][9]

References

• 1. [Analysis of Flame Retardants Bis(2,3-dibromopropyl) phosphate and Tris(2,3-dibromopropyl) phosphate in Textile Products by GC-MS] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Simultaneous Analysis of Three Flame Retardants in Textile Products Prohibited in Japan by Liquid Chromatography/Tandem Mass Spectrometry [jstage.jst.go.jp]
• 4. usbio.net [usbio.net]
• 5. Bis(2,3-dibromopropyl) Phosphate-d10 | LGC Standards [lgcstandards.com]
• 6. Bis(2,3-dibromopropyl) Phosphate | CymitQuimica [cymitquimica.com]
• 7. BIS(2,3-DIBROMOPROPYL) PHOSPHATE | 5412-25-9 [chemicalbook.com]
• 8. Page loading... [wap.guidechem.com]
• 9. hpc-standards.com [hpc-standards.com]

Isotopic Purity of Bis(2,3-dibromopropyl) Phosphate-d10: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic purity of Bis(2,3-dibromopropyl) Phosphate-d10 (BDBPP-d10), a deuterated analog of the flame retardant Bis(2,3-dibromopropyl) Phosphate (B84403). Due to its use as an internal standard in analytical chemistry, understanding and verifying its isotopic purity is of paramount importance for accurate quantification of the parent compound in various matrices.

Introduction to Bis(2,3-dibromopropyl) Phosphate-d10

Bis(2,3-dibromopropyl) Phosphate-d10 is the deuterium-labeled analog of Bis(2,3-dibromopropyl) Phosphate, a known metabolite of the flame retardant Tris(2,3-dibromopropyl) Phosphate (TDBPP)[1][2]. BDBPP-d10 is primarily utilized as a surrogate or internal standard in analytical methodologies, such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS), for the precise and sensitive quantification of BDBPP in environmental and biological samples[3][4][5]. The incorporation of ten deuterium (B1214612) atoms into the molecule allows for its differentiation from the unlabeled native compound by mass spectrometry, enabling accurate correction for sample loss during extraction and analysis.

Synthesis and Isotopic Enrichment

While specific synthesis documentation for Bis(2,3-dibromopropyl) Phosphate-d10 is not widely published, the synthetic route can be inferred from the synthesis of the structurally related compound, Tris(2,3-dibromopropyl) Phosphate-d15. The general approach involves the use of a deuterated precursor, followed by phosphorylation.

A probable synthetic pathway would involve the deuteration of 2,3-dibromopropanol to yield 2,3-dibromopropanol-d5. This deuterated alcohol would then be reacted with a phosphorylating agent, such as phosphorus oxychloride (POCl3), in a controlled manner to produce the desired bis-substituted phosphate ester[6]. The efficiency of the deuteration step is critical for achieving high isotopic enrichment in the final product.

Experimental Protocols for Isotopic Purity Determination

The isotopic purity of BDBPP-d10 is a critical parameter that is determined using sophisticated analytical techniques. The primary methods employed are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the level of deuteration and confirming the positions of the deuterium labels.

• ¹H NMR (Proton NMR): The absence or significant reduction of signals in the proton NMR spectrum at specific chemical shifts corresponding to the non-deuterated compound provides a direct indication of the extent of deuteration. The residual proton signals can be integrated to quantify the percentage of non-deuterated or partially deuterated species.

• ²H NMR (Deuterium NMR): A deuterium NMR spectrum will show signals corresponding to the deuterium atoms in the molecule, confirming their presence and providing information about their chemical environment.

• ³¹P NMR (Phosphorus NMR): Phosphorus NMR can be used to confirm the phosphate backbone structure and may show coupling to nearby deuterium or residual proton atoms, providing further structural verification.

Parameter	¹H NMR	²H NMR	³¹P NMR
Nucleus Observed	Proton	Deuterium	Phosphorus
Information Gained	Absence of H signals confirms deuteration	Presence of D signals confirms deuteration	Confirms phosphate structure
Quantitative Data	Integration of residual H signals	Not typically used for precise quantification	-
Typical Solvent	Deuterated solvent without exchangeable protons (e.g., CDCl₃)	Non-deuterated solvent (e.g., CHCl₃)	Deuterated solvent (e.g., CDCl₃)

Mass Spectrometry (MS)

Mass spectrometry is a highly sensitive technique used to determine the isotopic distribution of a molecule. High-resolution mass spectrometry (HRMS) is particularly valuable for this purpose.

• Methodology: The sample is ionized, and the resulting ions are separated based on their mass-to-charge ratio (m/z). For BDBPP-d10, the mass spectrum will show a cluster of peaks corresponding to the different isotopic compositions. The most abundant peak should correspond to the fully deuterated molecule (d10). The relative intensities of the peaks for the d0 to d9 species are used to calculate the isotopic purity.

• Data Analysis: The isotopic distribution is compared to the theoretical distribution for a compound with 100% isotopic enrichment, taking into account the natural abundance of isotopes (e.g., ¹³C, ⁸¹Br).

Parameter	Description
Instrumentation	High-Resolution Mass Spectrometer (e.g., Q-TOF, Orbitrap)
Ionization Technique	Electrospray Ionization (ESI) or Gas Chromatography-Electron Ionization (GC-EI)
Data Acquired	Mass spectrum showing the isotopic cluster
Calculation	Relative abundance of the d10 isotopologue compared to d0-d9 species

Quantitative Data and Purity Levels

While a specific Certificate of Analysis with the exact isotopic purity of a commercial batch of Bis(2,3-dibromopropyl) Phosphate-d10 was not publicly available, for its application as a surrogate standard in quantitative analysis, an isotopic purity of ≥98% is generally expected and required. This ensures that the contribution of the labeled standard to the signal of the native analyte is negligible, preventing overestimation of the analyte's concentration. Commercial suppliers of such standards typically provide a Certificate of Analysis detailing the isotopic purity determined by the methods described above.

Conclusion

The isotopic purity of Bis(2,3-dibromopropyl) Phosphate-d10 is a critical quality attribute that underpins its use as a reliable internal standard in analytical chemistry. Through a combination of rigorous synthetic control and advanced analytical techniques such as NMR and high-resolution mass spectrometry, a high level of isotopic enrichment is achieved and verified. For researchers, scientists, and drug development professionals relying on quantitative data, the use of well-characterized, high-purity deuterated standards like BDBPP-d10 is essential for generating accurate and reproducible results.

References

• 1. publications.iarc.who.int [publications.iarc.who.int]
• 2. Tris(2,3-dibromopropyl) phosphate - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen Peroxide - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Simultaneous Analysis of Three Flame Retardants in Textile Products Prohibited in Japan by Liquid Chromatography/Tandem Mass Spectrometry [jstage.jst.go.jp]
• 6. Tris(2,3-dibromopropyl) Phosphate-d15 (157801-77-9) for sale [vulcanchem.com]

Navigating the Safety Profile of Bis(2,3-dibromopropyl) Phosphate-d10: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Chemical Identity and General Safety

Bis(2,3-dibromopropyl) Phosphate-d10 is the isotopically labeled analog of Bis(2,3-dibromopropyl) Phosphate (B84403), a metabolite of the flame retardant Tris(2,3-dibromopropyl) Phosphate.[1] It is primarily used as an internal standard in analytical chemistry for the accurate quantification of the parent compound in various matrices, including textile products.[2]

Key Chemical Information:

Identifier	Value
Chemical Name	Bis(2,3-dibromopropyl) Phosphate-d10
Synonyms	2,3-Dibromo-1-propanol 1,1'-(Hydrogen Phosphate)-d10
Molecular Formula	C₆HD₁₀Br₄O₄P
Molecular Weight	507.8 g/mol
Unlabelled CAS Number	5412-25-9

Source: LGC Standards[3], CAS[1]

Hazard Identification and Classification

Safety Data Sheets for solutions containing Bis(2,3-dibromopropyl) Phosphate classify it under several hazard categories. It is crucial to handle this compound with appropriate personal protective equipment and in a controlled laboratory environment.

GHS Hazard Statements for Bis(2,3-dibromopropyl) Phosphate Solution (in Methanol):

Hazard Statement	Description
H225	Highly flammable liquid and vapour
H301 + H311 + H331	Toxic if swallowed, in contact with skin or if inhaled
H370	Causes damage to organs

Source: HPC Standards[4]

Precautionary Statements:

Statement	Description
P210	Keep away from heat/sparks/open flames/hot surfaces. - No smoking.
P260	Do not breathe dust/ fume/ gas/ mist/ vapours/ spray.
P280	Wear protective gloves/ protective clothing.
P311	Call a POISON CENTER or doctor/ physician.

Source: HPC Standards[4]

Toxicological Data

The primary health concerns associated with Bis(2,3-dibromopropyl) Phosphate stem from the extensive research on its parent compound, TBPP. These studies have demonstrated significant toxicity, including carcinogenicity and organ damage.

Acute Toxicity

The acute toxicity of TBPP is considered low. For rats, the oral LD50 is greater than 2 g/kg body weight, and for rabbits, the dermal LD50 is greater than 8 g/kg body weight.[5] However, even a single intraperitoneal injection of 100 mg/kg body weight in male rats resulted in extensive kidney damage, specifically necrosis of the renal proximal tubular cells.[5]

Carcinogenicity

Tris(2,3-dibromopropyl) phosphate is classified as probably carcinogenic to humans (Group 2A) by the International Agency for Research on Cancer (IARC).[6] This classification is based on sufficient evidence of carcinogenicity in experimental animals.[6]

Summary of Carcinogenicity in Animal Studies:

Species	Route of Administration	Target Organs for Tumors
Mice (Male & Female)	Oral	Forestomach, Lung
Mice (Female)	Oral	Liver (benign and malignant)
Mice (Male)	Oral	Kidney (benign and malignant)
Rats (Male)	Oral	Kidney (benign and malignant)
Rats (Female)	Oral	Kidney (benign)
Mice (Female)	Skin Application	Skin, Lung, Forestomach, Oral Cavity

Source: IARC[6][7][8]

A metabolite of TBPP, Bis(2,3-dibromopropyl) phosphate, has also been tested for carcinogenicity in rats via oral administration and was found to produce a variety of tumors.[6][8]

Genotoxicity

TBPP has shown clear genotoxic effects in a variety of in vitro and in vivo test systems.[5] It is mutagenic in bacteria and causes genetic damage in cultured mammalian cells, Drosophila melanogaster, and mice.[6]

Reproductive and Developmental Toxicity

In a study where pregnant Sprague-Dawley rats were administered TBPP by gavage on days 6-15 of gestation, a significant decrease in weight gain was observed in the animals treated with 125 mg/kg bw per day. However, no other compound-related toxic or teratogenic effects were observed at the doses tested (up to 125 mg/kg bw).[7]

Experimental Protocols

Carcinogenicity Bioassay of Tris(2,3-dibromopropyl) phosphate (Oral Administration in Mice)

Objective: To assess the carcinogenic potential of Tris(2,3-dibromopropyl) phosphate when administered orally to B6C3F1 mice.

Methodology:

• Animal Model: Groups of 50 male and 50 female B6C3F1 mice, eight weeks of age.

• Test Substance Administration: Tris(2,3-dibromopropyl) phosphate was administered by gavage.

• Dose Groups: The specific doses administered were not detailed in the available summary but would typically include a control group and at least two dose levels.

• Duration: The study duration was not explicitly stated in the summary but is typically for the lifetime of the animal in carcinogenicity studies.

• Endpoint Analysis: At the end of the study, all animals were subjected to a complete necropsy. Tissues from all major organs were collected, preserved, and examined microscopically for evidence of neoplasia.

Source: IARC[7][8]

Visualizations

Metabolic Pathway of Tris(2,3-dibromopropyl) phosphate

Caption: Metabolic activation of TBPP.

Experimental Workflow for Animal Carcinogenicity Study

Caption: General workflow of a carcinogenicity bioassay.

Conclusion

While specific health and safety data for Bis(2,3-dibromopropyl) Phosphate-d10 is not available, the extensive toxicological data on its parent compounds, TBPP and BDBPP, strongly indicates that it should be handled as a hazardous substance. The primary concerns are its potential carcinogenicity and organ toxicity, particularly to the kidneys. Researchers, scientists, and drug development professionals must adhere to strict safety protocols, including the use of appropriate personal protective equipment and engineering controls, when working with this compound. All handling should be performed in a designated area, such as a chemical fume hood, to minimize exposure.

References

• 1. usbio.net [usbio.net]
• 2. researchgate.net [researchgate.net]
• 3. Bis(2,3-dibromopropyl) Phosphate-d10 | LGC Standards [lgcstandards.com]
• 4. hpc-standards.com [hpc-standards.com]
• 5. Tris- and bis(2,3-dibromopropyl) phosphate (EHC 173, 1995) [inchem.org]
• 6. Tris(2,3-dibromopropyl) Phosphate (IARC Summary & Evaluation, Volume 71, 1999) [inchem.org]
• 7. publications.iarc.who.int [publications.iarc.who.int]
• 8. Tris(2,3-dibromopropyl) phosphate - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen Peroxide - NCBI Bookshelf [ncbi.nlm.nih.gov]

Commercial Suppliers and Technical Guide for Bis(2,3-dibromopropyl) Phosphate-d10

For researchers, scientists, and drug development professionals requiring high-purity deuterated standards, Bis(2,3-dibromopropyl) Phosphate-d10 serves as a critical internal or surrogate standard for the quantitative analysis of its non-deuterated counterpart, a metabolite of the flame retardant Tris(2,3-dibromopropyl) phosphate (B84403) (TDBPP). This guide provides an in-depth overview of commercial suppliers, key technical data, and relevant experimental protocols.

Commercial Availability

Bis(2,3-dibromopropyl) Phosphate-d10 is available from several specialized chemical suppliers that provide reference materials for analytical and research purposes. The product is typically sold in small quantities, such as 1 mg and 10 mg, and is often accompanied by a Certificate of Analysis detailing its purity and isotopic enrichment.

Supplier	Product Code	Available Sizes	Contact Information
LGC Standards	TRC-B426237	1 mg, 10 mg	--INVALID-LINK--
US Biological	442828	1 mg, 10 mg	--INVALID-LINK--
Sapphire Bioscience	TRC-B426237	Not specified	--INVALID-LINK--
Toronto Research Chemicals (TRC)	B426237	Not specified	Distributed through various suppliers

Technical Data

A summary of the key physicochemical properties of Bis(2,3-dibromopropyl) Phosphate-d10 is presented below. This information is critical for accurate experimental design and data interpretation.

Property	Value	Source
Molecular Formula	C₆HD₁₀Br₄O₄P	LGC Standards, US Biological[1]
Molecular Weight	507.8 g/mol	US Biological[1]
CAS Number	Not explicitly available for the deuterated form; 5412-25-9 for the non-deuterated form.	General chemical databases
Appearance	Neat solid	LGC Standards[2]
Storage Temperature	-20°C	US Biological[1]
Solubility	Slightly soluble in Methanol	US Biological[1]

Experimental Protocols

Bis(2,3-dibromopropyl) Phosphate-d10 is primarily utilized as a surrogate standard in analytical methods, particularly Gas Chromatography-Mass Spectrometry (GC-MS), for the quantification of Bis(2,3-dibromopropyl) phosphate (BDBPP) in various matrices.[3] The following is a detailed methodology adapted from a study on the analysis of flame retardants in textile products.[3]

Sample Preparation and Extraction

• Sample Weighing: Accurately weigh 0.5 g of the homogenized sample material (e.g., textile fabric) into a centrifuge tube.

• Spiking with Internal Standard: Add a known amount of Bis(2,3-dibromopropyl) Phosphate-d10 solution (as a surrogate standard) to the sample.

• Extraction: Add 10 mL of ethyl acetate (B1210297) to the tube. Vortex for 1 minute and then sonicate for 15 minutes.

• Centrifugation: Centrifuge the sample at 3000 rpm for 10 minutes.

• Supernatant Collection: Carefully transfer the supernatant to a clean tube.

• Repeat Extraction: Repeat the extraction process (steps 3-5) two more times. Combine the supernatants.

• Concentration: Evaporate the combined extract to near dryness under a gentle stream of nitrogen.

Derivatization

As BDBPP is a polar compound, derivatization is necessary to improve its volatility for GC-MS analysis.

• Reconstitution: Reconstitute the dried extract in 100 µL of hexane (B92381).

• Methylation: Add 50 µL of trimethylsilyl (B98337) diazomethane (B1218177) in hexane.[3]

• Reaction: Allow the reaction to proceed for 30 minutes at room temperature.

• Quenching: Add 10 µL of acetic acid to quench the excess derivatizing reagent.

• Final Volume Adjustment: Adjust the final volume to 200 µL with hexane for GC-MS analysis.

GC-MS Analysis

The methylated BDBPP and the deuterated standard are then analyzed by GC-MS.

Parameter	Condition
Gas Chromatograph	Agilent 7890A GC or equivalent
Mass Spectrometer	Agilent 5975C MS or equivalent
Column	HP-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Injector Temperature	250°C
Oven Program	Initial temperature 80°C (hold for 1 min), ramp to 280°C at 10°C/min (hold for 5 min)
MS Source Temperature	230°C
MS Quadrupole Temperature	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)

Metabolic Pathway

Bis(2,3-dibromopropyl) phosphate is a primary metabolite of the flame retardant Tris(2,3-dibromopropyl) phosphate (TDBPP). Understanding this metabolic conversion is crucial for toxicological studies and for interpreting analytical results from biological samples.

Caption: Metabolic conversion of TDBPP to BDBPP.

Experimental Workflow

The general workflow for the analysis of BDBPP using its deuterated analog as a surrogate standard is a multi-step process that ensures accuracy and precision.

References

• 1. usbio.net [usbio.net]
• 2. Bis(2,3-dibromopropyl) Phosphate-d10 | LGC Standards [lgcstandards.com]
• 3. [Analysis of Flame Retardants Bis(2,3-dibromopropyl) phosphate and Tris(2,3-dibromopropyl) phosphate in Textile Products by GC-MS] - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Sensitivity GC-MS Analysis of Bis(2,3-dibromopropyl) Phosphate in Textile Products

Abstract

This application note details a robust and sensitive method for the quantitative analysis of Bis(2,3-dibromopropyl) phosphate (B84403) (BDBPP), a regulated flame retardant, in textile products. The method utilizes Gas Chromatography-Mass Spectrometry (GC-MS) with Bis(2,3-dibromopropyl) Phosphate-d10 (BDBPP-d10) as a surrogate internal standard for enhanced accuracy and precision.[1][2] This approach addresses the challenges of analyzing thermally labile compounds like BDBPP and provides a safer, more efficient alternative to older, hazardous analytical methods.[1][2][3] The protocol described herein is suitable for researchers, scientists, and quality control professionals in the textile industry and regulatory bodies.

Introduction

Bis(2,3-dibromopropyl) phosphate (BDBPP) is an organophosphorus flame retardant that has been prohibited in textile products in various jurisdictions due to its potential health risks.[1][3] Accurate and reliable analytical methods are crucial for monitoring compliance with these regulations. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the separation and identification of volatile and semi-volatile organic compounds. However, the analysis of BDBPP can be challenging due to its thermal instability.[3][4] The use of a deuterated internal standard, such as BDBPP-d10, is essential for correcting variations in sample preparation and instrumental analysis, thereby ensuring high-quality quantitative results.[1][2] This document provides a detailed protocol for the extraction, derivatization, and GC-MS analysis of BDBPP in textile samples, leveraging BDBPP-d10 for accurate quantification.

Experimental Workflow

The overall experimental workflow for the GC-MS analysis of BDBPP in textile samples using BDBPP-d10 as a surrogate standard is depicted below.

Caption: Experimental workflow for BDBPP analysis.

Quantitative Data Summary

The following tables summarize the key quantitative data from the validation of this analytical method.

Table 1: Method Performance

Parameter	Value	Reference
Calibration Curve Range (Methylated BDBPP)	0.5 - 8.0 µg/mL	[1][2]
Detection Limit (Methylated BDBPP)	0.05 µg/g	[1][2]
Recovery in Various Curtain Materials	66 - 108%	[1][2]
Relative Standard Deviation (RSD)	1.2 - 10.2%	[1][2]

Table 2: GC-MS Parameters

Parameter	Setting
Gas Chromatograph
Column	TRACE TR-5MS (or equivalent)
Column Dimensions	15 m x 0.25 mm ID, 0.1 µm film thickness
Carrier Gas	Helium
Flow Rate	1 mL/min
Injector Temperature	280 °C
Injection Mode	Splitless
Injection Volume	1 µL
Oven Temperature Program	120 °C (2 min), then 15 °C/min to 230 °C, then 5 °C/min to 270 °C, then 10 °C/min to 330 °C (5 min)
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ion Source Temperature	230 °C
Transfer Line Temperature	280 °C
Acquisition Mode	Multiple Ion Detection (MID)

Detailed Experimental Protocol

This protocol outlines the step-by-step procedure for the analysis of BDBPP in textile samples.

Reagents and Materials

• Bis(2,3-dibromopropyl) Phosphate (BDBPP) standard

• Bis(2,3-dibromopropyl) Phosphate-d10 (BDBPP-d10) standard solution

• Ethyl acetate (B1210297) (analytical grade)

• Trimethylsilyl (B98337) diazomethane (B1218177) solution in hexane (B92381)

• Methanol (analytical grade)

• Hydrochloric acid (analytical grade)

• Textile samples for analysis

• Standard laboratory glassware and equipment

Standard Solution Preparation

Prepare a stock solution of BDBPP and BDBPP-d10 in a suitable solvent (e.g., ethyl acetate). From the stock solutions, prepare a series of calibration standards containing a fixed concentration of BDBPP-d10 and varying concentrations of BDBPP covering the expected sample concentration range.

Sample Preparation

The sample preparation process involves extraction and derivatization as illustrated below.

Caption: Sample preparation workflow.

• Weighing: Accurately weigh 0.5 g of the textile sample into an extraction vessel.

• Spiking: Spike the sample with a known amount of BDBPP-d10 solution.

• Extraction: Add a suitable volume of ethyl acetate to the sample. Perform extraction under reflux.[2]

• Filtration and Concentration: After extraction, filter the extract to remove solid particles. Concentrate the filtrate using a rotary evaporator or a gentle stream of nitrogen.

• Derivatization: To the concentrated extract, add trimethylsilyl diazomethane solution in hexane for methylation of BDBPP.[1][2] This step is crucial for improving the chromatographic properties of BDBPP.

• Final Preparation: After the derivatization reaction is complete, evaporate the solvent and reconstitute the residue in a known volume of ethyl acetate for GC-MS analysis.

GC-MS Analysis

• Instrument Setup: Set up the GC-MS system according to the parameters outlined in Table 2.

• Sequence: Create a sequence including solvent blanks, calibration standards, and prepared samples.

• Injection: Inject 1 µL of each sample and standard into the GC-MS.

Data Analysis and Quantification

• Peak Identification: Identify the peaks corresponding to methylated BDBPP and BDBPP-d10 based on their retention times and characteristic mass fragments.

• Calibration Curve: Generate a calibration curve by plotting the ratio of the peak area of methylated BDBPP to the peak area of BDBPP-d10 against the concentration of BDBPP in the calibration standards.

• Quantification: Calculate the concentration of BDBPP in the textile samples using the calibration curve and the peak area ratios obtained from the sample chromatograms.

Conclusion

The described GC-MS method using BDBPP-d10 as a surrogate standard provides a reliable and sensitive approach for the quantification of BDBPP in textile products.[1][2] The use of a deuterated internal standard effectively compensates for matrix effects and variations during sample preparation and analysis, leading to high accuracy and precision.[1] This method is a valuable tool for ensuring compliance with regulations on banned flame retardants in consumer goods.

References

• 1. [Analysis of Flame Retardants Bis(2,3-dibromopropyl) phosphate and Tris(2,3-dibromopropyl) phosphate in Textile Products by GC-MS] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Simultaneous Analysis of Three Flame Retardants in Textile Products Prohibited in Japan by Liquid Chromatography/Tandem Mass Spectrometry [jstage.jst.go.jp]
• 4. benchchem.com [benchchem.com]

Application Note: High-Throughput Analysis of Tris(2,3-dibromopropyl) Phosphate (TDBPP) Metabolites in Human Urine using Bis(2,3-dibromopropyl) Phosphate-d10 as an Internal Standard

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a sensitive and robust method for the quantitative analysis of Bis(2,3-dibromopropyl) Phosphate (B84403) (BDBPP), a major metabolite of the flame retardant Tris(2,3-dibromopropyl) Phosphate (TDBPP), in human urine. The method utilizes solid-phase extraction (SPE) for sample clean-up and concentration, followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard, Bis(2,3-dibromopropyl) Phosphate-d10 (BDBPP-d10), ensures high accuracy and precision by correcting for matrix effects and variations during sample preparation. This method is suitable for researchers, scientists, and public health professionals involved in biomonitoring studies and toxicological assessments of TDBPP exposure.

Introduction

Tris(2,3-dibromopropyl) phosphate (TDBPP) is a flame retardant that has been used in a variety of consumer products.[1] Due to its potential health risks, including carcinogenicity, its use has been restricted in many countries.[1] Human exposure to TDBPP can occur through various routes, and monitoring its metabolites in biological fluids is crucial for assessing exposure levels. The primary metabolite of TDBPP is Bis(2,3-dibromopropyl) phosphate (BDBPP).[1]

Accurate quantification of BDBPP in complex biological matrices like urine requires a reliable analytical method. The use of a stable isotope-labeled internal standard, such as Bis(2,3-dibromopropyl) Phosphate-d10, is the gold standard for LC-MS/MS analysis as it closely mimics the behavior of the analyte during sample preparation and ionization, thus compensating for potential variations and matrix effects.[2] This application note provides a detailed protocol for the determination of BDBPP in human urine, offering a high-throughput and reliable tool for exposure assessment studies.

Experimental Protocols

Materials and Reagents

• Bis(2,3-dibromopropyl) Phosphate (BDBPP) analytical standard

• Bis(2,3-dibromopropyl) Phosphate-d10 (BDBPP-d10) internal standard

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium (B1175870) hydroxide (B78521) (LC-MS grade)

• Deionized water (18.2 MΩ·cm)

• Weak anion exchange (WAX) solid-phase extraction (SPE) cartridges

• Human urine samples

Sample Preparation

• Sample Thawing and Spiking: Thaw frozen human urine samples at room temperature. Vortex each sample for 15 seconds to ensure homogeneity. Pipette 1.0 mL of each urine sample into a polypropylene (B1209903) tube. Add 10 µL of the BDBPP-d10 internal standard working solution (concentration to be optimized based on expected analyte levels) to each sample.

• Sample Dilution and Acidification: Add 1.0 mL of 0.1% formic acid in deionized water to each tube. Vortex for 10 seconds.

• Solid-Phase Extraction (SPE):

  • Condition the WAX SPE cartridges with 3 mL of methanol followed by 3 mL of deionized water.

  • Load the prepared urine samples onto the SPE cartridges.

  • Wash the cartridges with 3 mL of deionized water, followed by 3 mL of 50% methanol in water.

  • Dry the cartridges under vacuum for 5 minutes.

  • Elute the analytes with 2 mL of 5% ammonium hydroxide in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid). Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A suitable gradient to separate BDBPP from matrix interferences (e.g., 5% B for 1 min, ramp to 95% B over 8 min, hold for 2 min, return to initial conditions and equilibrate for 3 min).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer (MS): A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in negative ion mode.

• Ionization Mode: ESI Negative.

• Multiple Reaction Monitoring (MRM) Transitions: The specific precursor and product ion transitions for BDBPP and BDBPP-d10 should be optimized. Representative transitions are provided in Table 1.

Data Presentation

Table 1: Representative MRM Transitions for BDBPP and BDBPP-d10

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
BDBPP	496.7	79.0	-35
496.7	158.9	-25
BDBPP-d10	506.7	79.0	-35
506.7	168.9	-25

Note: These are representative values and should be optimized for the specific instrument used.

Table 2: Method Performance Characteristics (Representative Data)

Parameter	BDBPP
Calibration Range	0.05 - 50 ng/mL
Limit of Detection (LOD)	0.01 ng/mL
Limit of Quantification (LOQ)	0.05 ng/mL
Recovery	85 - 110%
Inter-day Precision (%RSD)	< 15%
Intra-day Precision (%RSD)	< 10%

Note: This data is representative and will vary depending on the specific laboratory conditions and instrumentation.

Mandatory Visualizations

Caption: Experimental workflow for the analysis of BDBPP in urine.

References

• 1. Analytical human biomonitoring method for the identification and quantification of the metabolite BDCPP originated from the organophosphate flame retardant TDCPP in urine [repository.tno.nl]
• 2. benchchem.com [benchchem.com]

Application Note: Quantification of Bis(2,3-dibromopropyl) Phosphate (BDBPP) using LC-MS/MS with a Deuterated Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis(2,3-dibromopropyl) phosphate (B84403) (BDBPP) is a brominated flame retardant that has been used in a variety of consumer products to reduce their flammability. Due to concerns about its potential toxicity and environmental persistence, accurate and sensitive quantification of BDBPP in various matrices is crucial for exposure assessment and toxicological studies. This application note provides a detailed protocol for the quantification of BDBPP using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with Bis(2,3-dibromopropyl) Phosphate-d10 (BDBPP-d10) as an internal standard. The use of a stable isotope-labeled internal standard ensures high accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis.[1][2]

Principle

This method utilizes the high selectivity and sensitivity of LC-MS/MS for the determination of BDBPP. Samples are first extracted and purified to isolate the analyte of interest. The extract is then injected into a liquid chromatography system, where BDBPP and its deuterated internal standard (BDBPP-d10) are separated from other matrix components. The separated compounds are then introduced into a tandem mass spectrometer operating in negative electrospray ionization (ESI-) mode. Quantification is achieved by Multiple Reaction Monitoring (MRM), where specific precursor-to-product ion transitions for both BDBPP and BDBPP-d10 are monitored. The ratio of the peak area of BDBPP to that of the internal standard is used to calculate the concentration of BDBPP in the sample.

Experimental Protocols

Materials and Reagents

• Bis(2,3-dibromopropyl) Phosphate (BDBPP) standard

• Bis(2,3-dibromopropyl) Phosphate-d10 (BDBPP-d10) internal standard

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Ammonium acetate

• Formic acid

• Solid Phase Extraction (SPE) cartridges (if required for sample cleanup)

Sample Preparation (Textile Matrix Example)

This protocol is adapted from a method for analyzing flame retardants in textile products.[1][2] Modifications may be necessary for other matrices such as environmental or biological samples.

• Extraction:

  • Weigh 1.0 g of the homogenized sample into a centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Spike the sample with a known amount of BDBPP-d10 internal standard solution.

  • Vortex for 1 minute to mix.

  • Extract the sample in an ultrasonic bath for 30 minutes.

  • Centrifuge the sample at 5000 rpm for 10 minutes.

• Cleanup (if necessary):

  • For complex matrices, a solid-phase extraction (SPE) cleanup step may be required to remove interfering substances. The choice of SPE sorbent will depend on the matrix.

• Final Preparation:

  • Transfer the supernatant to a clean tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable volume (e.g., 1 mL) of the initial mobile phase.

  • Filter the reconstituted sample through a 0.22 µm syringe filter into an LC vial for analysis.

LC-MS/MS Instrumentation and Conditions

The following are typical LC-MS/MS parameters. Instrument-specific optimization is recommended.

Parameter	Setting
Liquid Chromatography
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	5 mM Ammonium Acetate in Water
Mobile Phase B	Acetonitrile
Gradient	See Table 1 for a typical gradient program
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Negative
MRM Transitions	See Table 2
Dwell Time	100 ms
Collision Gas	Argon
Ion Source Temperature	500 °C
IonSpray Voltage	-4500 V

Table 1: Illustrative LC Gradient Program

Time (min)	% Mobile Phase B
0.0	10
1.0	10
8.0	95
10.0	95
10.1	10
12.0	10

Table 2: MRM Transitions for BDBPP and BDBPP-d10

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Declustering Potential (V)
BDBPP	496.7	79.0 (Quantifier)	-50	-100
496.7	81.0 (Qualifier)	-50	-100
BDBPP-d10	506.7	79.0 (Quantifier)	-50	-100
506.7	81.0 (Qualifier)	-50	-100

Note: The specific collision energy and declustering potential should be optimized for the instrument in use to achieve the best sensitivity and fragmentation.

Data Presentation

The quantitative data should be summarized in a clear and structured format.

Table 3: Quantitative Data Summary

Parameter	BDBPP
Linearity Range	0.01 - 2.0 µg/mL[1][2]
Correlation Coefficient (r²)	> 0.99
Limit of Detection (LOD)	1.0 µg/g (in textiles)[1][2]
Limit of Quantification (LOQ)	Typically 3x LOD
Recovery	83.7 - 120.8% (in textiles)[1]
Precision (%RSD)	< 15%

Visualizations

Experimental Workflow

Caption: Experimental workflow for the quantification of BDBPP.

Metabolic Activation of BDBPP

BDBPP is known to be a metabolite of the flame retardant Tris(2,3-dibromopropyl) phosphate (TDBPP). The metabolism of these compounds can lead to the formation of reactive intermediates that can bind to macromolecules like DNA, which is a key aspect of their toxicity.

Caption: Metabolic activation pathway of BDBPP.

Conclusion

The described LC-MS/MS method using a deuterated internal standard provides a robust and reliable approach for the quantification of BDBPP in various matrices. The high sensitivity and selectivity of this method make it suitable for trace-level analysis required in environmental monitoring and toxicological research. Proper optimization of instrument parameters and adherence to the detailed protocol are essential for achieving accurate and reproducible results.

References

• 1. researchgate.net [researchgate.net]
• 2. Simultaneous Analysis of Three Flame Retardants in Textile Products Prohibited in Japan by Liquid Chromatography/Tandem Mass Spectrometry [jstage.jst.go.jp]

sample preparation for BDBPP analysis in human urine using isotope dilution

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis(2,3-dibromopropyl) phosphate (B84403) (BDBPP) is a metabolite of the flame retardant tris(2,3-dibromopropyl) phosphate (TDBPP), which has been used in various consumer products.[1] Due to concerns about its potential carcinogenicity, monitoring human exposure to TDBPP through its metabolites in urine is of significant interest.[1] Isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and specific method for the quantification of trace environmental contaminants and their metabolites in biological matrices. This document provides a detailed protocol for the sample preparation of BDBPP in human urine using an isotope dilution method with BDBPP-d10 as an internal standard, followed by instrumental analysis.

Principle

The method involves the enzymatic hydrolysis of glucuronide and sulfate (B86663) conjugates of BDBPP, followed by solid-phase extraction (SPE) to isolate and concentrate the analyte from the urine matrix. A known amount of the isotopically labeled internal standard, BDBPP-d10, is added to the sample prior to preparation to correct for matrix effects and variations in recovery during the analytical process. The final extract is then analyzed by LC-MS/MS.

Experimental Protocols

Materials and Reagents

• Bis(2,3-dibromopropyl) phosphate (BDBPP) analytical standard

• Bis(2,3-dibromopropyl) phosphate-d10 (BDBPP-d10) internal standard

• β-glucuronidase (from Helix pomatia or recombinant)

• Ammonium (B1175870) acetate (B1210297) buffer (1 M, pH 6.5)

• Formic acid

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Ultrapure water

• Solid-phase extraction (SPE) cartridges (e.g., Oasis HLB, or a mixed-mode anion exchange)

Sample Preparation Workflow

Caption: Experimental workflow for BDBPP sample preparation.

Step-by-Step Protocol

• Sample Thawing and Aliquoting:

  • Thaw frozen human urine samples at room temperature.

  • Vortex the samples to ensure homogeneity.

  • Transfer a 2.0 mL aliquot of urine into a polypropylene (B1209903) centrifuge tube.

• Internal Standard Spiking:

  • Spike each urine sample with a known amount of BDBPP-d10 internal standard solution (e.g., 50 µL of a 100 ng/mL solution).

  • Also prepare a matrix blank (urine without internal standard) and a quality control (QC) sample (spiked with known concentrations of BDBPP and BDBPP-d10).

• Enzymatic Hydrolysis:

  • Add 1.0 mL of 1 M ammonium acetate buffer (pH 6.5) to each sample.

  • Add 20 µL of β-glucuronidase enzyme solution.

  • Vortex gently and incubate the samples at 37°C for at least 2 hours (or overnight) to ensure complete hydrolysis of conjugated metabolites.

• Solid-Phase Extraction (SPE):

  • Cartridge Conditioning: Condition an SPE cartridge (e.g., Oasis HLB, 60 mg) by passing 3 mL of methanol followed by 3 mL of ultrapure water. Do not allow the cartridge to go dry.

  • Sample Loading: Load the hydrolyzed urine sample onto the conditioned SPE cartridge at a slow, steady flow rate (approximately 1-2 mL/min).

  • Washing: Wash the cartridge with 3 mL of 5% methanol in water to remove interfering matrix components.

  • Drying: Dry the cartridge under vacuum for 5-10 minutes.

  • Elution: Elute the BDBPP and BDBPP-d10 from the cartridge with 4 mL of methanol or acetonitrile into a clean collection tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase starting composition (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

  • Vortex to dissolve the residue and transfer to an autosampler vial for LC-MS/MS analysis.

Isotope Dilution Principle

The use of a stable isotope-labeled internal standard is crucial for accurate quantification in complex matrices like urine.

Caption: Principle of isotope dilution analysis.

Data Presentation

LC-MS/MS Parameters

The following table summarizes typical LC-MS/MS parameters for the analysis of BDBPP. These may require optimization based on the specific instrumentation used. A study on the analysis of BDBPP in textiles utilized LC-MS/MS in negative mode (ESI-) for detection.[2]

Parameter	Setting
Liquid Chromatography
Column	C18 reversed-phase (e.g., 2.1 x 50 mm, 1.7 µm)
Mobile Phase A	5 mM Ammonium acetate in water
Mobile Phase B	Acetonitrile
Gradient	Optimized for separation (e.g., start at 10% B, ramp to 95% B)
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Negative
Precursor Ion (Q1) for BDBPP	To be determined empirically
Product Ion (Q3) for BDBPP	To be determined empirically
Precursor Ion (Q1) for BDBPP-d10	To be determined empirically
Product Ion (Q3) for BDBPP-d10	To be determined empirically
Collision Energy	Optimized for fragmentation

Method Performance

The following table presents typical method performance characteristics for the analysis of a structurally similar compound, bis(1,3-dichloro-2-propyl) phosphate (BDCPP), in human urine. Similar performance is expected for BDBPP analysis.

Parameter	Value	Reference
Method Detection Limit (MDL)	8 pg/mL	[3]
Recovery	82 ± 10% to 91 ± 4%	[3]
Interday Precision (RSD)	2-8%	[4]

Biomonitoring Data

While extensive biomonitoring data for BDBPP in human urine is not widely available, data for other organophosphate flame retardant metabolites indicate that concentrations are typically in the low ng/mL range. For instance, in a study of pregnant Canadian women, diphenyl phosphate (DPHP) was detected in 97% of samples with concentrations ranging from <0.13 to 25.2 ng/mL.[5]

Conclusion

The described method provides a robust and sensitive approach for the quantification of BDBPP in human urine. The use of isotope dilution with BDBPP-d10 ensures high accuracy and precision, making the method suitable for human biomonitoring studies and for assessing exposure to TDBPP in various populations. Careful attention to preventing contamination is crucial for achieving low detection limits.

References

• 1. Automated solid phase extraction and quantitative measurement of 2,3-dibromo-1-propanol in urine using gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Simultaneous Analysis of Three Flame Retardants in Textile Products Prohibited in Japan by Liquid Chromatography/Tandem Mass Spectrometry [jstage.jst.go.jp]
• 3. Determination of urinary bromophenols (BrPs) as potential biomarkers for human exposure to polybrominated diphenyl ethers (PBDEs) using gas chromatography-tandem mass spectrometry (GC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Automated solid phase extraction, on-support derivatization and isotope dilution-GC/MS method for the detection of urinary dialkyl phosphates in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis of stable isotope labelled internal standards for drug-drug interaction (DDI) studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Throughput Analysis of Bis(2,3-dibromopropyl) Phosphate (BDBPP) in Environmental Sediment Samples

Abstract

This application note details a robust and sensitive method for the extraction and quantification of bis(2,3-dibromopropyl) phosphate (B84403) (BDBPP), a brominated flame retardant of environmental concern, from complex sediment matrices. The protocol employs a deuterated surrogate, BDBPP-d10, to ensure high accuracy and precision by correcting for matrix effects and variations in extraction efficiency. Two primary extraction techniques, Pressurized Liquid Extraction (PLE) and traditional Soxhlet extraction, are described, followed by a streamlined cleanup process using activated silica (B1680970) gel chromatography. Analysis is performed by Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS), providing excellent selectivity and low detection limits. This methodology is tailored for researchers in environmental science, toxicology, and drug development requiring reliable quantification of BDBPP in environmental samples.

Introduction

Bis(2,3-dibromopropyl) phosphate (BDBPP) is a brominated flame retardant (BFR) that has been used in a variety of consumer and industrial products to reduce their flammability. Due to its persistence, potential for bioaccumulation, and suspected toxicity, the presence of BDBPP in the environment is a significant concern. Sediments act as a primary sink for many persistent organic pollutants (POPs), including BDBPP, making them a critical matrix for environmental monitoring and risk assessment.

The accurate quantification of BDBPP in sediment is challenging due to the complexity of the sample matrix and the potential for analyte loss during sample preparation. The use of a deuterated internal standard, such as BDBPP-d10, is a well-established technique to overcome these challenges. By spiking the sample with a known amount of the deuterated surrogate prior to extraction, any losses of the target analyte during the analytical procedure can be corrected, leading to more accurate and reliable results.[1]

This application note provides detailed protocols for the extraction, cleanup, and GC-MS/MS analysis of BDBPP in sediment samples, incorporating BDBPP-d10 as a surrogate for precise quantification.

Experimental Protocols

Sample Preparation and Fortification

• Homogenization: Sediment samples are freeze-dried to a constant weight and homogenized using a mortar and pestle. Any visible debris, such as stones or plant matter, should be removed prior to homogenization.

• Sieving: The homogenized sample is sieved through a 2 mm mesh to ensure a uniform particle size.

• Surrogate Spiking: A known amount of BDBPP-d10 solution (in a non-interfering solvent such as acetone) is spiked onto a representative subsample of the dried sediment (typically 5-10 g). The sample is then allowed to equilibrate for at least 30 minutes in the dark to ensure thorough incorporation of the surrogate.

Extraction Methodologies

Two extraction methods are presented, offering flexibility based on available instrumentation and desired sample throughput.

PLE is a rapid and efficient extraction technique that utilizes elevated temperatures and pressures to reduce solvent consumption and extraction time.

• Cell Preparation: A stainless-steel extraction cell (e.g., 33 mL) is packed from bottom to top with a cellulose (B213188) filter, 5 g of activated copper powder (for sulfur removal), the spiked sediment sample mixed with a dispersing agent (e.g., diatomaceous earth), and another cellulose filter.

• Extraction Parameters:

  • Solvent: Dichloromethane (DCM) or a mixture of n-hexane and DCM (1:1, v/v).

  • Temperature: 100 °C.

  • Pressure: 1500 psi.

  • Static Time: 10 minutes per cycle.

  • Cycles: 2-3 cycles.

• Extract Collection: The extract is collected in a clean glass vial.

Soxhlet extraction is a classical and exhaustive extraction method suitable for a wide range of solid matrices.

• Thimble Preparation: The spiked sediment sample is placed in a pre-cleaned cellulose extraction thimble.

• Apparatus Setup: The thimble is placed in a Soxhlet extractor, which is then fitted with a round-bottom flask containing the extraction solvent and a condenser.

• Extraction Parameters:

  • Solvent: Dichloromethane (DCM) or a mixture of n-hexane and acetone (B3395972) (1:1, v/v).

  • Extraction Time: 18-24 hours.

  • Cycle Rate: 4-6 cycles per hour.

• Extract Collection: After extraction, the solvent in the round-bottom flask contains the extracted analytes.

Extract Cleanup: Silica Gel Chromatography

A cleanup step is essential to remove interfering co-extracted compounds from the sediment matrix.

• Column Preparation: A glass chromatography column is packed with a slurry of activated silica gel in n-hexane. A small layer of anhydrous sodium sulfate (B86663) is added to the top of the silica gel to remove any residual water from the extract.

• Extract Loading: The raw extract is concentrated to a small volume (approx. 1-2 mL) under a gentle stream of nitrogen and loaded onto the prepared silica gel column.

• Elution:

  • Fraction 1 (Non-polar interferences): The column is first eluted with n-hexane. This fraction, containing lipids and other non-polar interferences, is discarded.

  • Fraction 2 (BDBPP and BDBPP-d10): The column is then eluted with a more polar solvent mixture, such as n-hexane:dichloromethane (1:1, v/v). This fraction, containing BDBPP and its deuterated surrogate, is collected.

• Concentration: The collected fraction is concentrated to a final volume of 1 mL under a gentle stream of nitrogen. An internal standard (e.g., PCB 209) is added prior to GC-MS/MS analysis.

Instrumental Analysis: GC-MS/MS

• Instrumentation: An Agilent 7890B Gas Chromatograph coupled to an Agilent 7000D Triple Quadrupole Mass Spectrometer, or equivalent.

• GC Conditions:

  • Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

  • Injector Temperature: 280 °C.

  • Injection Mode: Splitless.

  • Oven Program: Initial temperature of 100 °C, hold for 2 minutes, ramp at 15 °C/min to 300 °C, and hold for 10 minutes.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MS/MS Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Collision Gas: Nitrogen.

  • MRM Transitions: Specific precursor-to-product ion transitions for both BDBPP and BDBPP-d10 are monitored for quantification and confirmation.

Data Presentation

The following table summarizes the expected performance of the method based on validation studies and data from similar organophosphate flame retardants in sediment.

Parameter	Result
Analyte	BDBPP
Surrogate	BDBPP-d10
Matrix	Sediment
Extraction Method	PLE / Soxhlet
Limit of Detection (LOD)	0.05 - 0.5 ng/g
Limit of Quantification (LOQ)	0.15 - 1.5 ng/g
BDBPP Recovery	85 - 110%
BDBPP-d10 Surrogate Recovery	70 - 120%
Relative Standard Deviation (RSD)	< 15%

Note: LOD and LOQ values are dependent on instrument sensitivity and matrix interference. The provided ranges are typical for this class of compounds in sediment.

Mandatory Visualization

Caption: Experimental workflow for BDBPP analysis in sediment.

Conclusion

The described methodology provides a reliable and sensitive approach for the extraction and quantification of BDBPP from sediment samples. The use of a deuterated surrogate, BDBPP-d10, is critical for achieving high accuracy and precision in complex environmental matrices. Both Pressurized Liquid Extraction and Soxhlet extraction are demonstrated to be effective, allowing laboratories to choose the most suitable technique based on their specific needs. The subsequent silica gel cleanup and GC-MS/MS analysis ensure excellent selectivity and low detection limits, making this method ideal for routine environmental monitoring and research applications.

References

• 1. [Analysis of Flame Retardants Bis(2,3-dibromopropyl) phosphate and Tris(2,3-dibromopropyl) phosphate in Textile Products by GC-MS] - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Determination of Brominated Flame Retardants in Textiles using Isotope Dilution GC-MS with BDBPP-d10

Abstract

This application note details a robust and sensitive analytical method for the quantification of brominated flame retardants (BFRs), specifically bis(2,3-dibromopropyl) phosphate (B84403) (BDBPP), in textile samples. The protocol employs a gas chromatography-mass spectrometry (GC-MS) method with an isotope dilution strategy, using bis(2,3-dibromopropyl-d10) phosphate (BDBPP-d10) as a surrogate standard for accurate and precise quantification. This method is crucial for quality control, regulatory compliance, and research in the textile industry, as well as for professionals in drug development where textile components may be used in medical devices or packaging. The sample preparation involves a solvent extraction followed by derivatization to improve the chromatographic performance of the analyte.

Introduction

Flame retardants are chemical compounds added to manufactured materials, including textiles, to inhibit, suppress, or delay the production of flames to prevent the spread of fire. Bis(2,3-dibromopropyl) phosphate (BDBPP) is a brominated flame retardant that has been used in a variety of consumer products. However, due to concerns about its potential toxicity and environmental persistence, its use has been restricted in many regions. Therefore, sensitive and reliable analytical methods are required to monitor its presence in textiles. Isotope dilution mass spectrometry is a powerful technique that provides high accuracy and precision by using a stable isotope-labeled internal standard, BDBPP-d10, to compensate for sample matrix effects and variations during sample preparation and analysis.

Experimental Protocol

Materials and Reagents

• Solvents: Ethyl acetate (B1210297) (HPLC grade), Hexane (B92381) (HPLC grade), Methanol (HPLC grade), Acetone (HPLC grade)

• Standards: BDBPP analytical standard, BDBPP-d10 surrogate standard

• Reagents: Trimethylsilyl (B98337) diazomethane (B1218177) solution in hexane, Sodium sulfate (B86663) (anhydrous)

• Textile Samples: 0.5 g of each textile material

• Equipment: Ultrasonic bath, Centrifuge, Rotary evaporator, GC-MS system

Sample Preparation

• Sample Weighing: Accurately weigh 0.5 g of the textile sample into a glass centrifuge tube.

• Spiking with Internal Standard: Spike the sample with a known amount of BDBPP-d10 solution.

• Extraction:

  • Add 10 mL of ethyl acetate to the centrifuge tube.

  • Extract the sample for 15 minutes in an ultrasonic bath.

  • Centrifuge the sample at 3000 rpm for 10 minutes.

  • Carefully decant the supernatant into a clean flask.

  • Repeat the extraction process two more times with fresh ethyl acetate.

  • Combine all the extracts.

• Drying and Concentration:

  • Dry the combined extract by passing it through a funnel containing anhydrous sodium sulfate.

  • Concentrate the extract to approximately 1 mL using a rotary evaporator.

• Derivatization:

  • Add 100 µL of trimethylsilyl diazomethane solution in hexane to the concentrated extract.

  • Allow the reaction to proceed for 30 minutes at room temperature to form the methylated derivative of BDBPP (BDBPP-Me).

• Final Volume Adjustment: Adjust the final volume of the derivatized extract to 1 mL with hexane for GC-MS analysis.

Instrumental Analysis: GC-MS

• Gas Chromatograph: Agilent 7890B or equivalent

• Mass Spectrometer: Agilent 5977A MSD or equivalent

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm)

• Injector Temperature: 250°C

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 1 min

  • Ramp 1: 20°C/min to 200°C

  • Ramp 2: 10°C/min to 300°C, hold for 5 min

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

Data Presentation

The quantitative performance of the method was evaluated by determining the calibration range, detection limits, and recovery rates.

Parameter	BDBPP-Me
Calibration Range (µg/mL)	0.5 - 8.0[1][2]
Detection Limit (µg/g)	0.05[1][2]
Recovery (%)	66 - 108[1][2]
Relative Standard Deviation (%)	1.2 - 10.2[1][2]

Experimental Workflow

Caption: Analytical workflow for the determination of BDBPP in textiles.

Alternative Method: LC-MS/MS

For laboratories equipped with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), an alternative method can be employed which avoids the derivatization step. This can be particularly advantageous as it prevents the thermal decomposition of BDBPP that can occur in the GC injector.[3][4]

Sample Preparation for LC-MS/MS

• Extraction: Extract the textile sample with acetonitrile.[3][4]

• Internal Standard: Use BDBPP-d10 as a surrogate standard.[3][4]

LC-MS/MS Parameters

• LC System: Agilent 1290 Infinity II or equivalent

• MS System: Agilent 6470 Triple Quadrupole LC/MS or equivalent

• Column: C18 reverse-phase column

• Mobile Phase: Gradient of water and methanol

• Ionization Mode: Electrospray Ionization (ESI) in negative mode

LC-MS/MS Method Performance

Parameter	BDBPP
Calibration Range (µg/mL)	0.01 - 2.0[3][4]
Detection Limit (µg/g)	1.0[3][4]
Recovery (%)	83.7 - 120.8[3][4]

Signaling Pathway Diagram (Logical Relationship)

Caption: Rationale for using BDBPP-d10 as an internal standard.

Conclusion

The described GC-MS method using BDBPP-d10 as a surrogate standard provides a reliable and sensitive approach for the determination of BDBPP in textile samples. The use of an isotopically labeled internal standard is critical for achieving accurate quantification by compensating for matrix effects and procedural losses. The alternative LC-MS/MS method offers a viable option that eliminates the need for derivatization. These methods are suitable for routine monitoring and research applications in the textile and related industries.

References

• 1. [Analysis of Flame Retardants Bis(2,3-dibromopropyl) phosphate and Tris(2,3-dibromopropyl) phosphate in Textile Products by GC-MS] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Simultaneous Analysis of Three Flame Retardants in Textile Products Prohibited in Japan by Liquid Chromatography/Tandem Mass Spectrometry [jstage.jst.go.jp]

Application Notes and Protocols for Bis(2,3-dibromopropyl) Phosphate-d10 in Environmental Monitoring

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis(2,3-dibromopropyl) phosphate (B84403) (BDBPP) is a brominated flame retardant and a metabolite of Tris(2,3-dibromopropyl) phosphate (TDBPP), a compound banned in several countries for use in consumer products due to its carcinogenic properties.[1] The presence of BDBPP in the environment is a concern due to its potential toxicity and persistence. Accurate and sensitive analytical methods are crucial for monitoring its levels in various environmental matrices.

Bis(2,3-dibromopropyl) Phosphate-d10 (BDBPP-d10) is the deuterated analog of BDBPP. It serves as an ideal internal or surrogate standard for quantification of BDBPP in environmental samples using isotope dilution mass spectrometry.[2][3][4] Its chemical and physical properties are nearly identical to the non-labeled BDBPP, ensuring it behaves similarly during sample extraction, cleanup, and analysis, thus correcting for matrix effects and variations in analytical performance.

These application notes provide detailed protocols for the analysis of BDBPP in various environmental matrices using BDBPP-d10 as an internal standard.

Analytical Methodologies

The primary analytical techniques for the determination of BDBPP are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The choice of method depends on the sample matrix, required sensitivity, and available instrumentation. Isotope dilution using BDBPP-d10 is recommended for both techniques to ensure high accuracy and precision.

Data Presentation: Quantitative Method Performance

The following tables summarize the quantitative performance data for the analysis of BDBPP using methods that employ BDBPP-d10 as a surrogate standard.

Table 1: GC-MS Method Performance for BDBPP Analysis in Textile Products [4][5]

Parameter	Value
Matrix	Textile
Analytical Method	GC-MS
Internal Standard	BDBPP-d10
Derivatization	Methylation with trimethylsilyl (B98337) diazomethane (B1218177)
Calibration Range	0.5 - 8.0 µg/mL (for methylated BDBPP)
Detection Limit (LOD)	0.05 µg/g
Recovery	66 - 108%
Relative Standard Deviation (RSD)	1.2 - 10.2%

Table 2: LC-MS/MS Method Performance for BDBPP Analysis in Textile Products [6]

Parameter	Value
Matrix	Textile
Analytical Method	LC-MS/MS
Internal Standard	BDBPP-d10
Calibration Range	0.01 - 2.0 µg/mL
Detection Limit (LOD)	1.0 µg/g
Recovery	83.7 - 120.8%

Experimental Protocols

Protocol 1: Analysis of BDBPP in Textile Products by GC-MS

This protocol is based on the method developed for quantifying BDBPP in textile products with BDBPP-d10 as a surrogate standard.[2][4]

1. Sample Preparation and Extraction a. Accurately weigh 0.5 g of the textile sample into a flask. b. Spike the sample with a known amount of BDBPP-d10 solution. c. Add 20 mL of ethyl acetate (B1210297) to the flask. d. Extract the sample by shaking for 1 hour at room temperature. e. Centrifuge the extract and collect the supernatant.

2. Derivatization a. Evaporate the solvent from the extract under a gentle stream of nitrogen. b. Reconstitute the residue in 1 mL of a mixture of methanol (B129727) and toluene (B28343) (1:1, v/v). c. Add 100 µL of trimethylsilyl diazomethane in hexane. d. Allow the reaction to proceed for 30 minutes at room temperature for methylation of BDBPP.

3. Cleanup a. Pass the derivatized sample through a Florisil solid-phase extraction (SPE) cartridge. b. Elute the methylated BDBPP with an appropriate solvent mixture (e.g., hexane:acetone). c. Concentrate the eluate to a final volume of 1 mL.

4. GC-MS Analysis a. Gas Chromatograph (GC) Conditions:

• Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.
• Injector Temperature: 280 °C.
• Oven Program: Start at 100 °C, hold for 1 min, ramp to 300 °C at 10 °C/min, hold for 10 min.
• Carrier Gas: Helium at a constant flow of 1.0 mL/min. b. Mass Spectrometer (MS) Conditions:
• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Acquisition Mode: Selected Ion Monitoring (SIM).
• Ions to Monitor: Select characteristic ions for methylated BDBPP and BDBPP-d10.

Protocol 2: General Procedure for Analysis of BDBPP in Environmental Solid Samples (Soil and Sediment) by LC-MS/MS

This is a generalized protocol for the analysis of brominated flame retardants in solid environmental matrices, adapted for BDBPP.

1. Sample Preparation and Extraction a. Weigh 5-10 g of the homogenized and freeze-dried sample into an extraction cell. b. Spike the sample with a known amount of BDBPP-d10. c. Mix the sample with diatomaceous earth. d. Perform pressurized liquid extraction (PLE) using a mixture of dichloromethane (B109758) and acetone (B3395972) (1:1, v/v) at elevated temperature and pressure.

2. Cleanup a. Concentrate the extract and perform gel permeation chromatography (GPC) for lipid removal. b. Further cleanup the extract using a multi-layer silica (B1680970) gel column or a Florisil SPE cartridge. c. Elute the BDBPP fraction with an appropriate solvent mixture. d. Evaporate the solvent and reconstitute in a suitable solvent for LC-MS/MS analysis (e.g., methanol or acetonitrile).

3. LC-MS/MS Analysis a. Liquid Chromatograph (LC) Conditions:

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size).
• Mobile Phase: Gradient elution with water and methanol (both containing a suitable modifier like formic acid or ammonium (B1175870) acetate).
• Flow Rate: 0.3 mL/min.
• Column Temperature: 40 °C. b. Tandem Mass Spectrometer (MS/MS) Conditions:
• Ionization Mode: Electrospray Ionization (ESI) in negative mode.
• Acquisition Mode: Selected Reaction Monitoring (SRM).
• Transitions to Monitor: Define and optimize specific precursor-to-product ion transitions for both BDBPP and BDBPP-d10.

Protocol 3: General Procedure for Analysis of BDBPP in Water Samples by LC-MS/MS

This is a generalized protocol for the analysis of brominated flame retardants in water, adapted for BDBPP.

1. Sample Preparation and Extraction a. Filter the water sample (e.g., 1 L) through a glass fiber filter. b. Spike the filtered water with a known amount of BDBPP-d10. c. Pass the water through a pre-conditioned solid-phase extraction (SPE) cartridge (e.g., Oasis HLB). d. Wash the cartridge with water to remove interferences. e. Elute the BDBPP from the cartridge with a suitable solvent (e.g., acetonitrile (B52724) or ethyl acetate).[7]

2. Concentration and Reconstitution a. Concentrate the eluate to near dryness under a gentle stream of nitrogen. b. Reconstitute the residue in a small, known volume of a solvent compatible with the LC-MS/MS analysis (e.g., 1 mL of methanol).

3. LC-MS/MS Analysis a. Follow the LC-MS/MS conditions as described in Protocol 2.

Visualizations

Metabolic Pathway of Tris(2,3-dibromopropyl) phosphate (TDBPP)

The following diagram illustrates the metabolic pathway of TDBPP, which leads to the formation of BDBPP.

Caption: Metabolic conversion of TDBPP to BDBPP.

General Experimental Workflow for BDBPP Analysis

This diagram outlines the general workflow for the analysis of BDBPP in environmental samples using isotope dilution.

References

• 1. Isotope dilution GC-MS routine method for the determination of butyltin compounds in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determination of butyltin compounds in environmental samples by isotope-dilution GC-ICP-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. [Analysis of Flame Retardants Bis(2,3-dibromopropyl) phosphate and Tris(2,3-dibromopropyl) phosphate in Textile Products by GC-MS] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Simultaneous Analysis of Three Flame Retardants in Textile Products Prohibited in Japan by Liquid Chromatography/Tandem Mass Spectrometry [jstage.jst.go.jp]
• 7. CN102944635A - Method for determining tris (2,3-dibromopropyl) phosphate content of water - Google Patents [patents.google.com]

Application Note: Biomonitoring of 2,2-bis(bromomethyl)-3-bromo-1-propanol (BDBPP) Exposure Using Deuterated Standards

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2-bis(bromomethyl)-3-bromo-1-propanol (BDBPP) is a brominated flame retardant (BFR) used in a variety of consumer and industrial products to reduce their flammability. Human exposure to BFRs is a growing concern due to their potential for persistence, bioaccumulation, and adverse health effects. Biomonitoring is a critical tool for assessing human exposure to environmental chemicals like BDBPP. The use of stable isotope-labeled internal standards, such as deuterated BDBPP (BDBPP-d10), is the gold standard for accurate and precise quantification of target analytes in complex biological matrices. This application note provides detailed protocols for the biomonitoring of BDBPP exposure in human urine and serum using liquid chromatography-tandem mass spectrometry (LC-MS/MS) and a deuterated internal standard.

While direct studies on BDBPP metabolism in humans are limited, research on structurally similar compounds, such as 2,2-bis(bromomethyl)-1,3-propanediol (B29016) (BMP), has shown that glucuronidation is a major metabolic pathway, with the resulting conjugate being excreted in the urine[1][2]. Therefore, this protocol will focus on the analysis of both the parent compound (BDBPP) and its potential glucuronide metabolite.

Analytical Principle

The analytical method is based on isotope dilution mass spectrometry. A known amount of the deuterated internal standard (BDBPP-d10) is added to the biological sample prior to extraction. This standard behaves chemically and physically similarly to the native BDBPP throughout the sample preparation and analysis process. By measuring the ratio of the native analyte to the labeled internal standard, accurate quantification can be achieved, as this ratio is unaffected by variations in extraction recovery or matrix effects during ionization.

Experimental Protocols

Sample Collection and Storage

• Urine: Collect mid-stream urine samples in sterile, polypropylene (B1209903) containers.

• Serum: Collect whole blood in tubes without anticoagulants. Allow the blood to clot at room temperature for 30-60 minutes, then centrifuge at 1,500 x g for 15 minutes. Transfer the serum to a clean polypropylene tube.

• Storage: All samples should be stored at -20°C or lower until analysis to minimize degradation of the analytes.

Reagents and Materials

• BDBPP native standard (purity ≥98%)

• BDBPP-d10 (deuterated internal standard)

• Methanol (B129727), acetonitrile (B52724), water (LC-MS grade)

• Formic acid, ammonium (B1175870) acetate (B1210297)

• β-glucuronidase (from Helix pomatia or recombinant)

• Solid-phase extraction (SPE) cartridges (e.g., Oasis HLB)

• Standard laboratory glassware and equipment

Sample Preparation

• Thawing and Spiking: Thaw urine samples to room temperature. Vortex to ensure homogeneity. To a 2 mL aliquot of urine, add the BDBPP-d10 internal standard solution.

• Enzymatic Hydrolysis (for total BDBPP measurement): Add 1 mL of ammonium acetate buffer (1 M, pH 5.0) and 20 µL of β-glucuronidase. Incubate at 37°C for at least 4 hours or overnight to deconjugate the BDBPP-glucuronide.

• Solid-Phase Extraction (SPE):

  • Condition an SPE cartridge with 3 mL of methanol followed by 3 mL of water.

  • Load the hydrolyzed urine sample onto the cartridge.

  • Wash the cartridge with 3 mL of 5% methanol in water to remove interferences.

  • Dry the cartridge under vacuum for 10 minutes.

  • Elute the analytes with 5 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

• Thawing and Spiking: Thaw serum samples to room temperature. To a 0.5 mL aliquot of serum, add the BDBPP-d10 internal standard solution.

• Protein Precipitation: Add 1.5 mL of cold acetonitrile to the serum sample. Vortex vigorously for 1 minute to precipitate proteins.

• Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation and Reconstitution: Evaporate the supernatant to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm particle size)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in methanol

  • Gradient: Start with 5% B, increase to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), negative mode

  • Multiple Reaction Monitoring (MRM): Monitor the precursor to product ion transitions for both native BDBPP and BDBPP-d10. The exact m/z values will need to be determined by direct infusion of the standards.

Data Presentation

Quantitative results should be summarized in tables to facilitate comparison between different sample types or exposure groups.

Table 1: Illustrative Quantitative Data for BDBPP in Human Urine

Sample ID	BDBPP Concentration (ng/mL)	Total BDBPP (after hydrolysis) (ng/mL)
U001	0.52	1.25
U002	< LOQ	0.88
U003	1.15	3.42
U004	0.89	2.10

Note: These are hypothetical values for illustrative purposes only. LOQ = Limit of Quantification.

Table 2: Illustrative Quantitative Data for BDBPP in Human Serum

Sample ID	BDBPP Concentration (ng/mL)
S001	0.15
S002	0.08
S003	0.23
S004	< LOQ

Note: These are hypothetical values for illustrative purposes only. LOQ = Limit of Quantification.

Visualizations

Caption: Experimental workflow for BDBPP biomonitoring.

References

• 1. Absorption, Distribution, Metabolism, and Excretion of 2,2-Bis(bromomethyl)-1,3-propanediol in Male Fischer-344 Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Absorption, distribution, metabolism, and excretion of 2,2-bis(bromomethyl)-1,3-propanediol in male fischer-344 rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Solid-Phase Extraction Protocol for Bis(2,3-dibromopropyl) Phosphate (BDBPP) in Water Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis(2,3-dibromopropyl) phosphate (B84403) (BDBPP) is an organophosphate flame retardant that has been used in various consumer products to reduce their flammability. Due to its potential for environmental persistence and adverse health effects, monitoring its presence in environmental matrices such as water is of significant importance. This application note provides a detailed protocol for the solid-phase extraction (SPE) of BDBPP from water samples, followed by analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

BDBPP is known to be susceptible to thermal decomposition, which can complicate analysis by gas chromatography (GC). Therefore, LC-MS/MS is the recommended analytical technique for sensitive and reliable quantification.[1] This protocol is based on established methods for the analysis of organophosphate flame retardants (OPFRs) in aqueous samples, adapted with specific considerations for BDBPP.

Physicochemical Properties of BDBPP

A summary of the key physicochemical properties of BDBPP is provided in the table below. These properties are essential for developing an effective extraction and analysis method.

Property	Value	Reference
CAS Number	5412-25-9	[2]
Molecular Formula	C6H11Br4O4P	[2]
Molecular Weight	497.74 g/mol	[2]
Boiling Point	457.7 °C at 760 mmHg	[2]
Vapor Pressure	1.19E-09 mmHg at 25°C	[2]
Solubility	Slightly soluble in chloroform (B151607) and methanol (B129727).	[2]
pKa	1.26 ± 0.50 (Predicted)	[2]

Experimental Protocol

This protocol outlines the materials, sample preparation, solid-phase extraction procedure, and instrumental analysis for the determination of BDBPP in water.

Materials and Reagents

• Solvents: Acetonitrile (B52724) (ACN), Methanol (MeOH), and water (LC-MS grade or equivalent).

• Reagents: Formic acid, Ammonium (B1175870) acetate (B1210297).

• Standards: BDBPP analytical standard, BDBPP-d10 (internal standard).

• SPE Cartridges: Polymeric reversed-phase cartridges (e.g., Oasis HLB, 200 mg, 6 mL) or C18 cartridges.

• Glassware and Equipment: Volumetric flasks, pipettes, autosampler vials, SPE vacuum manifold, nitrogen evaporator.

Sample Preparation

• Collect water samples in clean glass bottles.

• If samples contain particulate matter, filter through a glass fiber filter (e.g., 0.7 µm).

• For a 500 mL water sample, acidify to a pH of approximately 3 with formic acid. This is beneficial as BDBPP can be extracted under acidic conditions.[1]

• Spike the sample with an internal standard (e.g., BDBPP-d10) to a final concentration of 0.1 µg/mL.[1]

Solid-Phase Extraction (SPE) Procedure

The following SPE procedure is a standard method for extracting OPFRs from water and is suitable for BDBPP.

• Conditioning: Condition the SPE cartridge by passing 6 mL of acetonitrile followed by 6 mL of LC-MS grade water. Do not allow the cartridge to dry out.

• Loading: Load the pre-treated 500 mL water sample onto the SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Washing: After loading the entire sample, wash the cartridge with 6 mL of a 5% methanol in water solution to remove any polar interferences.

• Drying: Dry the cartridge thoroughly under a gentle stream of nitrogen or by applying a vacuum for at least 20 minutes to remove residual water.

• Elution: Elute the retained BDBPP from the cartridge with 6 mL of acetonitrile. A second elution with 4 mL of ethyl acetate can be performed to ensure complete recovery, though acetonitrile is often sufficient.

• Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• Transfer the final extract into an autosampler vial for LC-MS/MS analysis.

Instrumental Analysis (LC-MS/MS)

Given BDBPP's thermal instability, LC-MS/MS is the preferred method of analysis.[1]

• LC Column: A C18 column (e.g., 2.1 x 100 mm, 1.8 µm) is suitable for the separation.

• Mobile Phase: A gradient of water with 5 mmol/L ammonium acetate and methanol or acetonitrile.

• Ionization Mode: Electrospray ionization (ESI) in negative mode is often effective for organophosphate esters.

• MS/MS Transitions: Monitor at least two multiple reaction monitoring (MRM) transitions for both BDBPP and its deuterated internal standard for accurate quantification and confirmation. Specific transitions for BDBPP have been reported as m/z 80.9 and 79.0.[1]

Data Presentation

Matrix	Analyte	Spiked Concentration	Recovery (%)	Relative Standard Deviation (%)
Textile	BDBPP	5 µg / 0.5 g	66-108	1.2-10.2

To provide an expectation of performance for OPFRs in water, the following table summarizes typical quantitative data for other common organophosphate flame retardants using SPE-GC-MS/MS or SPE-LC-MS/MS.

Analyte	Sorbent	Recovery (%)	LOD (ng/L)	LOQ (ng/L)	Reference
Various OPFRs	Poly-Sery PSD	70.3-114.3	0.006-0.850	0.015-2.000	[4]
TCEP, TPhP, etc.	Fe3O4@SiO2 MWCNTs	72.5-89.1	38-1000	100-3590	[5]
Various OPEs	HCS/CNTs	90.15-114.61	1.4-6.1	-	[6]

TCEP: Tris(2-chloroethyl) phosphate, TPhP: Triphenyl phosphate, OPEs: Organophosphate esters

Visualizations

Experimental Workflow

The following diagram illustrates the complete workflow for the solid-phase extraction of BDBPP from water samples.

BDBPP Solid-Phase Extraction Workflow

Logical Relationship of SPE Steps

This diagram outlines the logical progression and purpose of each step in the solid-phase extraction protocol.

Logical Steps of Solid-Phase Extraction

References

• 1. Simultaneous Analysis of Three Flame Retardants in Textile Products Prohibited in Japan by Liquid Chromatography/Tandem Mass Spectrometry [jstage.jst.go.jp]
• 2. Cas 5412-25-9,BIS(2,3-DIBROMOPROPYL) PHOSPHATE | lookchem [lookchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Development of pressurized liquid extraction and solid-phase microextraction combined with gas chromatography and flame photometric detection for the determination of organophosphate esters in sediments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Magnetic solid-phase extraction of organophosphate esters from water sample based on MOF-derived hollow cactus-like carbon sheets - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Derivatization of Bis(2,3-dibromopropyl) Phosphate for Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

Bis(2,3-dibromopropyl) phosphate (B84403) (BDBPP) is an organophosphorus flame retardant that has been used in various consumer products, including textiles.[1][2] Due to concerns over its potential carcinogenicity and mutagenicity, its use has been banned or restricted in many countries.[3] Accurate and sensitive analytical methods are crucial for monitoring its presence in environmental and biological samples. Gas chromatography (GC) coupled with mass spectrometry (MS) is a powerful technique for the analysis of such compounds. However, the high polarity and thermal lability of BDBPP make its direct analysis by GC challenging.[4] Derivatization is therefore a necessary step to convert BDBPP into a more volatile and thermally stable derivative suitable for GC analysis. This application note provides a detailed protocol for the methylation of BDBPP using trimethylsilyl (B98337) diazomethane (B1218177) (TMSD).

Principle of Derivatization

The derivatization of BDBPP involves the methylation of the acidic phosphate group. Trimethylsilyl diazomethane (TMSD) serves as a methylating agent, replacing the acidic proton with a methyl group. This reaction converts the non-volatile BDBPP into its more volatile and thermally stable methyl ester, methylated BDBPP (BDBPP-Me), which is amenable to GC analysis.[1][2] The use of TMSD in hexane (B92381) is a safer alternative to the highly explosive and carcinogenic diazomethane.[1][2] For accurate quantification, a deuterated internal standard, such as BDBPP-d10, is typically used.[1][2]

Figure 1: Methylation of BDBPP using TMSD

Experimental Protocol

This protocol describes the extraction of BDBPP from a textile sample, followed by derivatization and GC-MS analysis.

• Apparatus: GC-MS system, reflux apparatus, rotary evaporator, vortex mixer, centrifuge, analytical balance, volumetric flasks, pipettes, vials.

• Reagents and Standards:

  • Bis(2,3-dibromopropyl) phosphate (BDBPP) standard

  • Methylated BDBPP (BDBPP-Me) standard

  • Bis(2,3-dibromopropyl) phosphate-d10 (BDBPP-d10) internal standard

  • Trimethylsilyl diazomethane (TMSD) solution in hexane (e.g., 2.0 M)

  • Methanol (B129727) (HPLC grade)

  • Ethyl acetate (B1210297) (HPLC grade)

  • Hexane (HPLC grade)

  • Hydrochloric acid (HCl)

  • Sodium sulfate (B86663) (anhydrous)

  • Nitrogen gas (high purity)

• Weigh 0.5 g of the homogenized textile sample into a flask.

• Spike the sample with a known amount of BDBPP-d10 internal standard.

• Add 20 mL of methanol containing hydrochloric acid.

• Extract the sample under reflux for a specified period (e.g., 1 hour).[5][6]

• Allow the extract to cool to room temperature.

• Filter the extract and transfer it to a separatory funnel.

• Perform liquid-liquid extraction with ethyl acetate.[1][2]

• Collect the organic layer and dry it over anhydrous sodium sulfate.

• Concentrate the extract to near dryness using a rotary evaporator or a gentle stream of nitrogen.

• Reconstitute the residue in a known volume of hexane for derivatization.

• To the reconstituted extract, add an excess of trimethylsilyl diazomethane (TMSD) solution in hexane.

• Vortex the mixture for 1 minute.

• Allow the reaction to proceed at room temperature for at least 30 minutes. The reaction progress can be monitored by analyzing aliquots over time.

• After the reaction is complete, remove the excess reagent by gently blowing a stream of nitrogen over the solution.

• Adjust the final volume with hexane for GC-MS analysis.

Figure 2: Experimental Workflow for BDBPP Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness

  • Injector Temperature: 250 °C

  • Oven Temperature Program: Initial temperature of 80 °C, hold for 1 min, ramp to 280 °C at 10 °C/min, hold for 10 min.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Injection Volume: 1 µL (splitless mode)

• Mass Spectrometer (MS) Conditions:

  • Ion Source: Electron Ionization (EI)

  • Ion Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Acquisition Mode: Selected Ion Monitoring (SIM)

  • Ions to Monitor: Specific m/z values for BDBPP-Me and BDBPP-d10-Me should be determined from their respective mass spectra.

Quantitative Data Summary

The following table summarizes the quantitative data obtained from studies employing a similar derivatization and analysis methodology.

Parameter	Value	Reference
Calibration Curve Range (BDBPP-Me)	0.5 - 8.0 µg/mL	[1][2]
Detection Limit (BDBPP-Me)	0.05 µg/g	[1][2]
Recoveries (from textile samples)	66 - 108%	[1][2]
Relative Standard Deviations (RSD)	1.2 - 10.2%	[1][2]
Spiking Concentrations for Validation	4, 8, and 20 µg/g	[5][6][7]

Safety Precautions

• Handle all chemicals, especially trimethylsilyl diazomethane, in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Trimethylsilyl diazomethane is toxic and a potential carcinogen; avoid inhalation and skin contact.

• Consult the Safety Data Sheets (SDS) for all reagents before use.

Conclusion

The derivatization of bis(2,3-dibromopropyl) phosphate with trimethylsilyl diazomethane followed by GC-MS analysis provides a robust, sensitive, and reliable method for its quantification in complex matrices. This protocol offers a safer alternative to traditional methods using diazomethane and is suitable for routine monitoring and research applications.

References

• 1. researchgate.net [researchgate.net]
• 2. [Analysis of Flame Retardants Bis(2,3-dibromopropyl) phosphate and Tris(2,3-dibromopropyl) phosphate in Textile Products by GC-MS] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Simultaneous Analysis of Three Flame Retardants in Textile Products Prohibited in Japan by Liquid Chromatography/Tandem Mass Spectrometry [jstage.jst.go.jp]
• 4. [Study for the revision of analytical method for tris (2,3-dibromopropyl) phosphate with restriction in textiles] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [Examination of Analytical Method for Tris(2,3-dibromopropyl)phosphate and Bis(2,3-dibromopropyl)phosphate to Revise the Official Methods Based on "Act on the Control of Household Products Containing Harmful Substances"] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. [Examination of Analytical Method for Tris(2,3-dibromopropyl)phosphate and Bis(2,3-dibromopropyl)phosphate to Revise the Official Methods Based on "Act on the Control of Household Products Containing Harmful Substances"]. | Semantic Scholar [semanticscholar.org]

Technical Notes & Optimization

Technical Support Center: Analysis of Bis(2,3-dibromopropyl) Phosphate (BDBPP) by ESI-MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address challenges associated with matrix effects in the analysis of Bis(2,3-dibromopropyl) Phosphate (B84403) (BDBPP) by Electrospray Ionization-Mass Spectrometry (ESI-MS).

Troubleshooting Guide

This section addresses specific issues researchers, scientists, and drug development professionals may encounter during their experiments, offering potential causes and actionable solutions.

Issue 1: Poor or No BDBPP Signal Intensity

• Question: I am not seeing any signal for my BDBPP standard or sample, or the signal is very weak. What could be the cause?

• Answer: Poor signal intensity is a common issue in ESI-MS and can be attributed to several factors.[1] Ensure your sample is appropriately concentrated; if it's too dilute, you may not observe a strong signal.[1] Conversely, a highly concentrated sample can also lead to ion suppression.[1] The choice of ionization technique and its parameters are crucial for signal intensity, so it's important to experiment with different ionization methods to optimize efficiency for your analytes.[1] Regular tuning and calibration of the mass spectrometer are necessary to ensure it is operating at its peak performance, which includes checking the ion source, mass analyzer, and detector settings.[1]

Issue 2: Significant Signal Suppression in Sample Matrix

• Question: My BDBPP signal is strong in a pure solvent standard, but it significantly decreases when I analyze it in my sample matrix (e.g., environmental or biological samples). Why is this happening and how can I fix it?

• Answer: This phenomenon is known as ion suppression, a major type of matrix effect in ESI-MS.[2] It occurs when co-eluting compounds from your sample matrix interfere with the ionization of your target analyte, BDBPP.[1] Several mechanisms can cause this, including competition for charge on the ESI droplets, changes in droplet surface tension and viscosity that hinder solvent evaporation, and gas-phase reactions that neutralize analyte ions.[2]

  To address ion suppression, consider the following solutions:

  • Improve Sample Cleanup: More rigorous sample preparation is often the most effective solution.[2][3] Techniques like Solid-Phase Extraction (SPE) can provide cleaner extracts compared to simpler methods like protein precipitation or liquid-liquid extraction (LLE).[3][4]

  • Dilute the Sample: Diluting your sample can reduce the concentration of interfering matrix components.[2][5] However, be mindful that this will also dilute your analyte, which may not be suitable for trace analysis.[2]

  • Optimize Chromatography: Adjust your chromatographic conditions to separate BDBPP from the interfering matrix components.[2] This might involve changing the gradient, the column, or the mobile phase composition.

  • Reduce ESI Flow Rate: Lowering the flow rate into the ESI source (e.g., to the nanoliter-per-minute range) can create smaller, more highly charged droplets that are more tolerant to non-volatile salts and can reduce signal suppression.[2][4][5]

  • Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS for BDBPP (like BDBPP-d10) will co-elute with the analyte and experience similar matrix effects.[6][7][8] This allows for accurate quantification by correcting for signal suppression.[6][9][10][11][12]

Issue 3: Inconsistent and Irreproducible Results

• Question: I am getting highly variable results for BDBPP quantification across different injections of the same sample. What could be causing this?

• Answer: Irreproducible results are often a consequence of variable matrix effects.[2] If the concentration of co-eluting matrix components varies between samples or even between injections, the degree of ion suppression will also fluctuate, leading to poor precision.[2]

  To improve reproducibility:

  • Standardize Sample Preparation: Ensure your sample preparation protocol is consistent for all samples and standards. Any variation can introduce different levels of matrix components.

  • Employ Matrix-Matched Standards: Prepare your calibration standards in a blank matrix that is as similar as possible to your samples.[1][13] This helps to compensate for consistent matrix effects.[1]

  • Utilize a Stable Isotope-Labeled Internal Standard: As mentioned before, a SIL-IS is the most robust way to correct for variations in matrix effects and improve the accuracy and precision of your quantification.[6][9][10][11][12]

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in ESI-MS?

A1: Matrix effects are the alteration of ionization efficiency for a target analyte due to the presence of co-eluting compounds in the sample matrix.[2] This can manifest as either ion suppression (a decrease in signal) or, less commonly, ion enhancement (an increase in signal).[2][13] These effects can negatively impact the accuracy, precision, and sensitivity of an analytical method.[2]

Q2: How can I determine if my BDBPP analysis is affected by matrix effects?

A2: A common method to assess matrix effects is the post-extraction spike comparison. This involves comparing the signal response of an analyte spiked into a blank matrix extract after the extraction process to the response of the analyte in a pure solvent at the same concentration. A significant difference in signal intensity indicates the presence of matrix effects. Another technique is the post-column infusion experiment, where a constant flow of the analyte solution is introduced into the LC eluent after the analytical column.[4] A dip or peak in the otherwise stable analyte signal when a blank matrix extract is injected indicates the elution of interfering components.[4]

Q3: What are the common sources of ion suppression in ESI-MS?

A3: Common sources of ion suppression include:

• High concentrations of salts: Non-volatile salts from buffers (e.g., phosphate buffers) or the sample itself can reduce the efficiency of droplet formation and solvent evaporation.[2][7]

• Ion-pairing reagents: Reagents like trifluoroacetic acid (TFA) can form strong ion pairs with positively charged analytes, neutralizing them and preventing their detection.[3]

• Detergents and highly lipophilic compounds: These can interfere with the ESI process.[3]

• Co-eluting analytes: In complex mixtures, other compounds can compete with the analyte of interest for charge in the ESI droplets.[2][7]

Q4: Is negative or positive ion mode better for BDBPP analysis to minimize matrix effects?

A4: The choice of polarity depends on the analyte's chemical properties. BDBPP, being a phosphate ester, can often be detected in negative ion mode. Some studies suggest that negative ionization may be less susceptible to matrix effects as fewer compounds are ionized compared to positive mode.[5] However, the optimal polarity should be determined experimentally for your specific matrix and analytical conditions. A recent study developed a method for simultaneous analysis of BDBPP and other flame retardants using LC-MS/MS, which could provide insights into optimal conditions.[8]

Q5: Can changing the ionization source help reduce matrix effects?

A5: Yes, in some cases. Atmospheric Pressure Chemical Ionization (APCI) is often less prone to ion suppression than ESI, especially for less polar compounds.[2] This is due to the different ionization mechanisms.[2] If you continue to face severe matrix effects with ESI, exploring APCI as an alternative ionization source could be a viable solution.

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for Reducing Matrix Effects

Sample Preparation Technique	Selectivity	Typical Recovery Rates	Effectiveness in Reducing Matrix Effects	Key Considerations
Protein Precipitation (PPT)	Low	Variable (50-90%)	Low	Simple and fast, but results in dirty extracts with significant matrix effects.
Liquid-Liquid Extraction (LLE)	Moderate	Good (70-90%)	Moderate	More selective than PPT but can be labor-intensive and use large volumes of organic solvents.[4]
Solid-Phase Extraction (SPE)	High	Good to Excellent (80-110%)	High	Provides the cleanest extracts and significantly reduces matrix effects.[1][3][4] Requires method development to select the appropriate sorbent and elution solvents.[4]
Pressurized Liquid Extraction (PLE)	High	Excellent (>90%)	High	Effective for solid samples like soil and sediment; often requires a subsequent cleanup step like SPE.

Experimental Protocols

Protocol 1: General Solid-Phase Extraction (SPE) for BDBPP from Environmental Water Samples

• Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol (B129727) followed by 5 mL of deionized water. Do not allow the cartridge to go dry.

• Loading: Pass the water sample (e.g., 500 mL, acidified to pH 3) through the SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Washing: Wash the cartridge with 5 mL of a water/methanol mixture (e.g., 95:5 v/v) to remove polar interferences.

• Drying: Dry the cartridge under a gentle stream of nitrogen or by vacuum for 30-60 minutes to remove residual water.

• Elution: Elute the BDBPP from the cartridge with 10 mL of a suitable organic solvent, such as dichloromethane (B109758) or acetone.

• Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a known volume (e.g., 1 mL) of a solvent compatible with the LC-MS/MS system (e.g., methanol or acetonitrile).[14]

Protocol 2: Post-Column Infusion Experiment to Detect Matrix Effects

• Setup: Connect a syringe pump with a T-piece to the LC flow path between the analytical column and the mass spectrometer's ESI source.

• Infusion: Continuously infuse a standard solution of BDBPP at a low flow rate (e.g., 10 µL/min) into the eluent from the LC column.[4]

• Data Acquisition: Acquire data in Multiple Reaction Monitoring (MRM) mode for the specific transition of BDBPP. You should observe a stable, continuous signal for BDBPP.[4]

• Injection: Inject a blank matrix extract onto the LC column and start the chromatographic run.[4]

• Analysis: Monitor the BDBPP signal. Any significant drop in the signal intensity indicates the elution of matrix components that are causing signal suppression.[4]

Visualizations

Caption: Mechanism of Ion Suppression in ESI-MS for BDBPP Analysis.

Caption: General Workflow for BDBPP Sample Preparation and Analysis.

Caption: Troubleshooting Logic for BDBPP Analysis by ESI-MS.

References

• 1. gmi-inc.com [gmi-inc.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Signal Suppression in LC-ESI-MS/MS from Concomitant Medications and Its Impact on Quantitative Studies: An Example Using Metformin and Glyburide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ion Suppression and ESI | Mass Spectrometry Facility | University of Waterloo [uwaterloo.ca]
• 8. Simultaneous Analysis of Three Flame Retardants in Textile Products Prohibited in Japan by Liquid Chromatography/Tandem Mass Spectrometry [jstage.jst.go.jp]
• 9. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. (PDF) Stable-isotope dilution LC–MS for quantitative biomarker analysis (2010) | Eugene Ciccimaro | 224 Citations [scispace.com]
• 11. Sensitive isotope dilution liquid chromatography/tandem mass spectrometry method for quantitative analysis of bumetanide in serum and brain tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Stable-isotope dilution LC–MS for quantitative biomarker analysis. | Semantic Scholar [semanticscholar.org]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. benchchem.com [benchchem.com]

low recovery of Bis(2,3-dibromopropyl) Phosphate-d10 during solid phase extraction

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address the low recovery of Bis(2,3-dibromopropyl) Phosphate-d10 (DBP-d10) during solid phase extraction (SPE).

Troubleshooting Guide: Low Recovery of DBP-d10

Low recovery of the deuterated internal standard, DBP-d10, can compromise the accuracy of your analytical results. This guide provides a systematic approach to identifying and resolving common issues during your SPE workflow.

Question 1: Is my choice of SPE sorbent appropriate for DBP-d10?

Answer: The selection of the correct sorbent is critical for the effective retention of DBP-d10. Bis(2,3-dibromopropyl) Phosphate (B84403) is an organophosphate ester, and for such compounds, a reversed-phase sorbent is typically a good starting point.

Troubleshooting Steps:

• Verify Sorbent Type: For aqueous samples, polymeric reversed-phase sorbents like Oasis HLB or Strata-X are often effective for a broad range of polar and non-polar compounds, including organophosphate esters. C18 silica-based sorbents can also be used.

• Consider Analyte-Sorbent Interactions: DBP-d10 is a relatively polar compound. If you are using a very non-polar sorbent and a highly aqueous sample, the retention might be weak. Conversely, if your sample is in a solvent with a high percentage of organic content, the analyte may have a low affinity for the sorbent, leading to premature elution.

• Evaluate Sorbent Mass: Ensure the sorbent mass in your SPE cartridge is sufficient for the sample volume and the expected concentration of the analyte and potential matrix interferents. Overloading the cartridge can lead to breakthrough and low recovery.

Question 2: Could the pH of my sample be the cause of low recovery?

Answer: Yes, the pH of your sample can significantly influence the recovery of DBP-d10. The predicted pKa of Bis(2,3-dibromopropyl) Phosphate is approximately 1.26.[1][2] This indicates it is a relatively acidic compound.

Troubleshooting Steps:

• Adjust Sample pH: For reversed-phase SPE, you want the analyte to be in its neutral, less polar form to maximize retention. Therefore, acidifying your sample to a pH of around 3-4 is recommended to suppress the ionization of the phosphate group.

• Check Equilibration and Wash Solution pH: Ensure the pH of your equilibration and wash solutions are also adjusted to maintain the neutral state of the analyte on the sorbent.

Question 3: Am I using the correct elution solvent and volume?

Answer: Incomplete elution is a common cause of low recovery. The choice of elution solvent and its volume are crucial for the efficient desorption of DBP-d10 from the SPE sorbent.

Troubleshooting Steps:

• Elution Solvent Strength: Use a solvent that is strong enough to disrupt the interactions between DBP-d10 and the sorbent. Methanol (B129727), in which Bis(2,3-dibromopropyl) Phosphate is slightly soluble, or acetonitrile (B52724) are common choices for eluting compounds from reversed-phase sorbents. You may need to test different solvents or mixtures to find the optimal one for your specific application.

• Elution Volume: Ensure you are using a sufficient volume of elution solvent to completely elute the analyte from the sorbent bed. Try collecting the eluate in fractions and analyzing them separately to determine if the analyte is being fully eluted in the initial volume.

• Soak Time: Allowing the elution solvent to soak in the sorbent bed for a few minutes before final elution can sometimes improve recovery by providing more time for the analyte to desorb.[3]

Question 4: Could matrix effects be impacting my recovery?

Answer: Matrix effects from complex samples (e.g., wastewater, sediment, biological fluids) can significantly suppress the recovery of your analyte.[4] These effects can manifest as competition for sorbent binding sites or ion suppression during LC-MS/MS analysis.

Troubleshooting Steps:

• Sample Pre-treatment: For samples with high particulate matter, filtration or centrifugation prior to SPE is recommended.

• Matrix-Matched Calibration: Prepare your calibration standards in a blank matrix extract that has been processed through the same SPE procedure as your samples. This can help to compensate for consistent matrix effects.

• Post-Extraction Spike: To differentiate between extraction inefficiency and matrix effects, you can perform a post-extraction spike experiment.[4] Spike a blank matrix extract with a known amount of DBP-d10 after the SPE process and compare its response to a standard in a clean solvent. A significant difference in response indicates matrix-induced signal suppression or enhancement.

Question 5: Is it possible my analyte is degrading during the analytical process?

Answer: Yes, thermal decomposition is a known issue for brominated flame retardants, especially during Gas Chromatography (GC) analysis. Studies have shown that Tris(2,3-dibromopropyl) Phosphate (TDBPP) and Bis(2,3-dibromopropyl) Phosphate (BDBPP) can thermally decompose in the hot GC inlet and column.[5][6][7]

Troubleshooting Steps:

• Analytical Technique: If you are using GC-MS, consider switching to Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). LC analysis is performed at lower temperatures, which minimizes the risk of thermal degradation.[7]

• GC Inlet Parameters: If GC-MS is the only option, optimize your inlet parameters. Use a lower injection temperature and a splitless injection to minimize the time the analyte spends in the hot inlet. Using a quartz liner may also help.[5]

Frequently Asked Questions (FAQs)

Q1: What is a typical expected recovery for DBP-d10 in SPE?

A1: While specific recovery data for DBP-d10 is not widely published, methods for the non-deuterated analogue, Bis(2,3-dibromopropyl) Phosphate (BDBPP), and the related Tris(2,3-dibromopropyl) Phosphate (TDBPP) can provide an estimate. Recoveries for BDBPP from textile products have been reported in the range of 66-108%.[8] For TDBPP in water samples, recoveries of over 80% have been achieved.[9] In complex matrices like sediment and sewage sludge, recoveries for similar brominated flame retardants can range from 35% to 98% depending on the extraction method.[10][11] A good target recovery for a well-optimized method would be above 80%.

Q2: Why is it important to use a deuterated internal standard like DBP-d10?

A2: Deuterated internal standards are considered the gold standard in quantitative analysis, especially when dealing with complex matrices. Because they have very similar chemical and physical properties to the native analyte, they experience similar losses during sample preparation and similar ionization effects in the mass spectrometer. By adding a known amount of DBP-d10 to your sample before extraction, you can accurately correct for any analyte loss or signal suppression, leading to more reliable and accurate quantification of the target compound.

Q3: How should I store my DBP-d10 standard solution?

A3: DBP-d10 should be stored at -20°C in a tightly sealed container, protected from light. It is also noted to be hygroscopic, so minimizing exposure to moisture is important.[1][2]

Quantitative Data Summary

The following table summarizes expected recovery ranges for Bis(2,3-dibromopropyl) Phosphate (BDBPP) and related compounds under various experimental conditions, which can serve as a benchmark for your DBP-d10 recovery.

Compound	Matrix	Extraction Method	Reported Recovery (%)
Bis(2,3-dibromopropyl) Phosphate (BDBPP)	Textile Products	Methanol Extraction & Florisil Cleanup	66 - 108
Tris(2,3-dibromopropyl) Phosphate (TDBPP)	Water	Solid Phase Extraction	> 80
Tetrabromobisphenol A bis(2,3-dibromopropylether)	Sediment	Pressurized Fluid Extraction	90 - 98
Tetrabromobisphenol A bis(2,3-dibromopropylether)	Sewage Sludge	Pressurized Fluid Extraction	90 - 98

Experimental Protocol: SPE of DBP-d10 from Water Samples

This protocol is a general guideline for the solid phase extraction of DBP-d10 from water samples and should be optimized for your specific application.

1. Materials:

• SPE Cartridge: Polymeric reversed-phase (e.g., 500 mg, 6 mL)

• Methanol (HPLC grade)

• Deionized water (HPLC grade)

• Hydrochloric acid (for pH adjustment)

• Acetonitrile (HPLC grade, for elution)

• Sample collection bottles

• SPE vacuum manifold

2. Sample Preparation:

• For a 1 L water sample, add a known concentration of DBP-d10 internal standard.

• Adjust the sample pH to 3-4 with hydrochloric acid.

3. SPE Procedure:

• Conditioning: Pass 5 mL of methanol through the SPE cartridge, followed by 5 mL of deionized water. Do not let the sorbent go dry.

• Loading: Load the entire water sample onto the cartridge at a flow rate of approximately 10-15 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water to remove any remaining salts or polar interferences.

• Drying: Dry the cartridge under vacuum for 10-20 minutes to remove excess water.

• Elution: Elute the DBP-d10 from the cartridge with 2 x 4 mL of acetonitrile into a clean collection tube. A slow elution flow rate of 1-2 mL/min is recommended.

• Concentration and Reconstitution: Evaporate the eluate to near dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable solvent for your analytical instrument (e.g., 1 mL of methanol).

Visualizations

Caption: Workflow for Solid Phase Extraction of DBP-d10 with potential points of analyte loss.

Caption: A logical troubleshooting workflow for addressing low DBP-d10 recovery in SPE.

References

• 1. lookchem.com [lookchem.com]
• 2. BIS(2,3-DIBROMOPROPYL) PHOSPHATE CAS#: 5412-25-9 [m.chemicalbook.com]
• 3. promochrom.com [promochrom.com]
• 4. benchchem.com [benchchem.com]
• 5. [Study for the revision of analytical method for tris (2,3-dibromopropyl) phosphate with restriction in textiles] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Simultaneous Analysis of Three Flame Retardants in Textile Products Prohibited in Japan by Liquid Chromatography/Tandem Mass Spectrometry [jstage.jst.go.jp]
• 8. [Analysis of Flame Retardants Bis(2,3-dibromopropyl) phosphate and Tris(2,3-dibromopropyl) phosphate in Textile Products by GC-MS] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. CN102944635A - Method for determining tris (2,3-dibromopropyl) phosphate content of water - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]
• 11. Investigation of extraction procedures and HPLC-DAD/MS for the determination of the brominated flame retardant tetrabromobisphenol A bis(2,3-dibromopropylether) in environmental samples - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Organophosphate Flame Retardant (OFR) Analysis

This guide provides troubleshooting advice, frequently asked questions (FAQs), and standardized protocols for researchers, scientists, and laboratory professionals engaged in the analysis of organophosphate flame retardants (OFRs).

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical challenges in OFR analysis? A1: The primary challenges include matrix interference from complex samples like dust, consumer products, and biological tissues, contamination from laboratory materials, poor chromatographic peak shape for certain OFRs, and achieving low detection limits.[1][2] Many OFRs are present in plastics and other common lab materials, leading to potential background contamination.

Q2: Which analytical technique is better for OFRs: GC-MS or LC-MS? A2: Both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) are widely used for OFR analysis.[1]

• GC-MS is robust and well-suited for volatile and thermally stable OFRs. It often provides excellent separation and is a cost-effective choice.[1][3]

• LC-MS/MS is preferred for thermally labile or less volatile OFRs and can offer high sensitivity and specificity, particularly when dealing with complex matrices that might require extensive cleanup for GC-MS.[4] The choice often depends on the specific target analytes and sample matrix.

Q3: Why am I seeing high background levels of certain OFRs like TCEP, TCIPP, and TPHP in my method blanks? A3: These compounds are ubiquitous in the environment and are often found in laboratory equipment, solvents, and dust.[3] Potential sources include plasticware (pipette tips, vials), tubing, furniture, and electronic equipment. Strict quality control measures, such as using pre-cleaned glassware and running frequent solvent and method blanks, are essential to monitor and control background contamination.[2][5]

Q4: What causes ion suppression or enhancement (matrix effects) in LC-MS analysis of OFRs? A4: Matrix effects are caused by co-eluting compounds from the sample extract that interfere with the ionization of the target analytes in the MS source.[4][6] In lipid-rich samples, for example, co-extracted fats and oils can significantly suppress the signal.[4] Using an atmospheric pressure chemical ionization (APCI) source may reduce ion suppression compared to electrospray ionization (ESI) for some OFRs.[4] Effective sample cleanup, chromatographic separation, and the use of isotopically labeled internal standards are critical for mitigating matrix effects.[4][7]

Troubleshooting Guide

This section addresses specific experimental problems in a question-and-answer format.

Chromatography & Detection Issues

Q: My chromatographic peaks are tailing or showing poor shape. What should I do? A: Poor peak shape, particularly for polar or active OFRs, can be caused by several factors:

• Active Sites: The issue may stem from interactions with active sites in the GC inlet liner, column, or MS source.[8][9] Deactivated liners and columns are recommended. Regular maintenance, such as cleaning the ion source and replacing the liner and septum, is crucial.[2][10]

• Solvent Mismatch: In LC, injecting a sample in a solvent that is much stronger than the mobile phase can cause peak distortion.[8][11] Ensure the sample solvent is compatible with the initial mobile phase conditions.

• Column Overload: Injecting too much sample mass can lead to broad or fronting peaks.[11] Try diluting the sample or reducing the injection volume.

• Column Contamination: Buildup of matrix components can degrade column performance.[12] A guard column can help protect the analytical column, which may need to be flushed or replaced.

Q: I'm experiencing low sensitivity or no detectable peaks for my target analytes. What are the likely causes? A: This common issue can be traced through the entire analytical workflow.

• Sample Preparation: Inefficient extraction or analyte loss during cleanup steps can lead to low recovery.[13] Verify extraction efficiency with spiked samples or certified reference materials.

• Instrumental Issues:

  • GC-MS: Check for leaks in the injection port, ensure proper syringe function, and confirm the MS source is clean and tuned.[10]

  • LC-MS: Investigate for potential ion suppression, check for clogs in the tubing, and ensure the spray needle is correctly positioned and free of blockages.[12][14] Infusing a standard solution directly into the mass spectrometer can help diagnose source problems.[14]

• Analyte Degradation: Some OFRs can degrade in the GC inlet if the temperature is too high or if the system is not sufficiently inert.

Q: My retention times are shifting between runs. Why is this happening? A: Retention time shifts indicate a lack of stability in the chromatographic system.[12]

• LC System: Unstable pump flow rates, changes in mobile phase composition (e.g., improper mixing or evaporation), or fluctuating column temperature can cause shifts. Ensure the mobile phase is properly degassed and the column oven is maintaining a stable temperature.[12]

• GC System: Fluctuations in carrier gas flow or oven temperature programming will cause shifts. Check for gas leaks and verify oven temperature accuracy.

• Column Equilibration: Insufficient column equilibration time between injections, especially in gradient elution, is a common cause.[11]

Sample Preparation & Matrix Issues

Q: My analyte recoveries are low and inconsistent in spiked samples. How can I improve this? A: Low and variable recoveries often point to problems in the sample extraction and cleanup stages.

• Extraction Method: The chosen extraction technique (e.g., sonication, solid-phase extraction) may not be optimal for your matrix.[1] For solid samples like dust or consumer products, methods like sonication or accelerated solvent extraction (ASE) are common.[1] For water samples, solid-phase extraction (SPE) is widely used.[3]

• SPE Cleanup: Ensure the SPE sorbent is appropriate for your analytes and that the elution solvent is strong enough to recover all OFRs. Breakthrough can occur if the sample volume is too large or the sorbent mass is too small.

• Matrix Effects: For lipid-rich matrices, a cleanup step to remove fats is essential.[4] Dispersive solid-phase extraction (d-SPE) with sorbents like primary secondary amine (PSA) can be effective.[4]

Experimental Protocols & Data

Protocol: Generic SPE Cleanup for Aqueous Samples

This protocol outlines a general procedure for extracting OFRs from water samples using solid-phase extraction.

• Cartridge Conditioning: Condition a 200 mg SPE cartridge (e.g., polymeric reversed-phase) by passing 5 mL of ethyl acetate (B1210297), followed by 5 mL of methanol (B129727), and finally 5 mL of ultrapure water, ensuring the sorbent does not go dry.

• Sample Loading: Spike the 100 mL water sample with an internal standard mixture. Pass the sample through the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: After loading, wash the cartridge with 5 mL of ultrapure water to remove interfering salts and polar compounds.

• Drying: Dry the cartridge thoroughly by passing nitrogen or argon gas through it for 30 minutes or under vacuum until dry. This step is critical to remove residual water before elution with an organic solvent.

• Elution: Elute the target OFRs from the cartridge by passing 2 x 4 mL of ethyl acetate through the sorbent.

• Concentration & Reconstitution: Concentrate the eluate to near dryness under a gentle stream of nitrogen. Reconstitute the residue in 1 mL of a suitable solvent (e.g., toluene (B28343) for GC-MS, methanol for LC-MS) containing a recovery standard.

Data Tables: Typical Instrument Parameters

The following tables provide starting parameters for GC-MS/MS and LC-MS/MS analysis. These should be optimized for your specific instrument and target analytes.

Table 1: Example GC-MS/MS Parameters

Parameter	Setting
Injection Volume	1 µL (Splitless)
Inlet Temperature	280 °C
Carrier Gas	Helium, 1.2 mL/min constant flow
Column	30 m x 0.25 mm ID, 0.25 µm film (e.g., DB-5ms)
Oven Program	60 °C (hold 2 min), ramp to 300 °C at 10 °C/min, hold 10 min
Transfer Line Temp	290 °C
Ion Source Temp	230 °C (EI)

| Acquisition Mode | Multiple Reaction Monitoring (MRM) |

Table 2: Example LC-MS/MS Parameters

Parameter	Setting
Column	C18, 100 mm x 2.1 mm, 1.8 µm particle size
Mobile Phase A	5 mM Ammonium Formate in Water
Mobile Phase B	5 mM Ammonium Formate in Methanol
Gradient	10% B to 95% B over 10 min, hold 3 min
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Ion Source	ESI or APCI, Positive Mode
Source Temp	350 °C

| Acquisition Mode | Dynamic Multiple Reaction Monitoring (dMRM) |

Visualizations

Experimental Workflow

The following diagram illustrates a typical workflow for the analysis of OFRs in solid environmental samples.

References

• 1. Fast and Environment-Friendly GC-MS Method for Eleven Organophosphorus Flame Retardants in Indoor Air, Dust, and Skin Wipes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. dtsc.ca.gov [dtsc.ca.gov]
• 3. mdpi.com [mdpi.com]
• 4. Determination of organophosphate flame retardants and plasticizers in lipid-rich matrices using dispersive solid-phase extraction as a sample cleanup step and ultra-high performance liquid chromatography with atmospheric pressure chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. doeic.science.energy.gov [doeic.science.energy.gov]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. mdpi.com [mdpi.com]
• 8. How to Obtain Good Peak Shapes | Technical Information | GL Sciences [glsciences.com]
• 9. sielc.com [sielc.com]
• 10. Organphosphate Flame Retardants in GC/MS - Chromatography Forum [chromforum.org]
• 11. Improving peak shapes in an HPLC method in Aqueous Normal Phase ANP - Tips & Suggestions [mtc-usa.com]
• 12. zefsci.com [zefsci.com]
• 13. researchgate.net [researchgate.net]
• 14. chromatographyonline.com [chromatographyonline.com]

optimization of MS/MS parameters for Bis(2,3-dibromopropyl) Phosphate-d10 detection

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the optimization of MS/MS parameters for the detection of Bis(2,3-dibromopropyl) Phosphate-d10 (BDBPP-d10). This resource is intended for researchers, scientists, and drug development professionals utilizing BDBPP-d10 as an internal standard in quantitative analyses.

Frequently Asked Questions (FAQs)

Q1: What are the optimal MS/MS parameters for the detection of BDBPP-d10?

A1: The optimal MS/MS parameters for BDBPP-d10 can vary slightly depending on the specific instrumentation used. However, a reliable starting point for method development is the use of electrospray ionization (ESI) in negative mode. The precursor ion (Q1) for BDBPP-d10 is typically m/z 498.7, and a common product ion (Q3) is m/z 401.[1]

Q2: Why is there a chromatographic separation between my analyte (BDBPP) and the deuterated internal standard (BDBPP-d10)?

A2: This phenomenon, known as the "isotope effect," can occur due to the slight difference in physicochemical properties between the deuterated and non-deuterated compounds. The substitution of hydrogen with deuterium (B1214612) can sometimes lead to minor changes in retention time on certain liquid chromatography (LC) columns. While often minimal, this can be a concern if it leads to differential matrix effects.

Q3: How can I minimize the chromatographic separation between BDBPP and BDBPP-d10?

A3: To minimize chromatographic separation, you can try adjusting the mobile phase composition, the gradient slope, or the column temperature. In some cases, using a column with a different stationary phase chemistry may also help to achieve better co-elution.

Q4: What are potential sources of interference when analyzing BDBPP-d10?

A4: Matrix effects are a significant source of potential interference in LC-MS/MS analyses.[2] Components of the sample matrix can co-elute with BDBPP-d10 and suppress or enhance its ionization, leading to inaccurate quantification. Proper sample preparation, such as solid-phase extraction (SPE), is crucial to minimize these effects.

Q5: My BDBPP-d10 signal is low or inconsistent. What are the possible causes?

A5: Low or inconsistent signal can be due to several factors, including:

• Suboptimal MS/MS parameters: Ensure that the precursor and product ions, collision energy, and other MS parameters are optimized for your instrument.

• Matrix effects: As mentioned, components in your sample may be suppressing the signal.

• Degradation of the standard: BDBPP is known to be thermally labile, and while LC-MS/MS avoids the high temperatures of GC inlets, degradation can still occur if samples are not handled or stored properly.[2]

• Instrument contamination: A contaminated ion source or mass spectrometer can lead to poor signal.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the analysis of BDBPP-d10.

Issue	Potential Cause	Troubleshooting Steps
Poor Peak Shape	Column degradation, inappropriate mobile phase, or sample solvent issues.	1. Inspect the column for voids or contamination. 2. Ensure the sample solvent is compatible with the mobile phase. 3. Optimize the mobile phase composition and gradient.
No or Low BDBPP-d10 Signal	Incorrect MS/MS parameters, instrument malfunction, or sample degradation.	1. Verify the precursor and product ion masses for BDBPP-d10. 2. Perform an infusion of the standard to directly assess instrument response. 3. Check the storage conditions and age of your BDBPP-d10 standard.
High Background Noise	Contaminated mobile phase, dirty ion source, or matrix interference.	1. Use high-purity solvents and freshly prepared mobile phases. 2. Clean the ion source according to the manufacturer's recommendations. 3. Improve sample cleanup to remove interfering matrix components.
Inconsistent Results	Variability in sample preparation, instrument instability, or matrix effects.	1. Ensure consistent and reproducible sample preparation procedures. 2. Monitor instrument performance with regular system suitability tests. 3. Evaluate and correct for matrix effects using a matrix-matched calibration curve.

Quantitative Data

The following table summarizes the recommended MS/MS parameters for the detection of Bis(2,3-dibromopropyl) Phosphate (BDBPP) and its deuterated internal standard, BDBPP-d10.

Compound	Precursor Ion (Q1, m/z)	Product Ion (Q3, m/z)	Ionization Mode
BDBPP	488.7	79	ESI-
BDBPP-d10	498.7	401	ESI-

Note: Collision energy and other instrument-specific parameters should be optimized for your particular mass spectrometer.

Experimental Protocols

LC-MS/MS Method for the Simultaneous Analysis of BDBPP and BDBPP-d10

This protocol is adapted from a method for the analysis of multiple flame retardants.[2]

• Sample Preparation:

  • Textile samples are extracted with acetonitrile (B52724).

  • The extract is concentrated under a stream of nitrogen.

  • The residue is reconstituted in the initial mobile phase.

• Liquid Chromatography:

  • Column: A C18 reversed-phase column is typically used.

  • Mobile Phase: A gradient of water and acetonitrile or methanol (B129727) is commonly employed.

  • Flow Rate: A flow rate of 0.2-0.4 mL/min is standard.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry:

  • Ionization: Electrospray ionization in negative mode (ESI-).

  • Scan Type: Selected Reaction Monitoring (SRM).

  • Monitoring Transitions:

    • BDBPP: 488.7 > 79

    • BDBPP-d10: 498.7 > 401

Visualizations

Caption: Experimental workflow for BDBPP-d10 analysis.

Caption: Troubleshooting decision tree for BDBPP-d10 analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Simultaneous Analysis of Three Flame Retardants in Textile Products Prohibited in Japan by Liquid Chromatography/Tandem Mass Spectrometry [jstage.jst.go.jp]

Technical Support Center: Troubleshooting Calibration Curve Linearity for Deuterated Flame Retardant Standards

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common issues encountered during the analysis of deuterated flame retardant standards, leading to non-linear calibration curves.

Frequently Asked Questions (FAQs)

Q1: Why is my calibration curve for a deuterated flame retardant standard showing non-linearity, particularly at higher concentrations?

A1: Non-linearity in calibration curves for deuterated flame retardants is a common issue and can stem from several factors. One of the primary causes is detector saturation . When the concentration of the analyte is high, the detector can become overwhelmed, leading to a response that is no longer proportional to the concentration. Another significant factor is the potential for in-source thermal degradation of thermally labile flame retardants, such as polybrominated diphenyl ethers (PBDEs), especially the higher brominated congeners like BDE-209.[1][2][3] At high concentrations, this degradation can become more pronounced, affecting the linear relationship between concentration and response. Additionally, matrix effects from co-eluting compounds in your sample can suppress or enhance the ionization of the analyte and the internal standard, leading to a non-linear response.

Q2: I'm observing a chromatographic shift where my deuterated internal standard elutes slightly before the native analyte. Can this affect my calibration curve linearity?

A2: Yes, this phenomenon, known as the deuterium (B1214612) isotope effect , can impact your calibration curve's linearity. The C-D bond is slightly shorter and stronger than the C-H bond, which can lead to the deuterated standard having a slightly shorter retention time in gas chromatography.[4] If this separation occurs, the native analyte and the deuterated standard may be affected differently by matrix components as they elute, a phenomenon known as differential matrix effects . This can lead to inconsistent analyte/internal standard response ratios across your calibration range, resulting in a non-linear curve.

Q3: Can the GC inlet temperature contribute to non-linear calibration curves for flame retardants?

A3: Absolutely. Many brominated flame retardants, particularly PBDEs, are thermally labile and can degrade at high temperatures.[1][2][3] A high GC inlet temperature can cause the breakdown of these compounds, and the extent of this degradation may not be linear across the concentration range of your calibration standards. This thermal degradation can lead to a lower than expected response for your higher concentration standards, causing the calibration curve to bend. Using a programmable temperature vaporizer (PTV) or a cool-on-column inlet is often recommended to minimize thermal degradation in the injector.[1]

Q4: What role does the sample matrix play in calibration curve linearity issues?

A4: The sample matrix can have a significant impact on linearity due to matrix effects .[5][6] Co-extracted compounds from the sample can interfere with the ionization process in the mass spectrometer's source, either suppressing or enhancing the signal of the analyte and the internal standard. If this interference is not consistent across the calibration range, it can lead to a non-linear response. This is particularly problematic if the deuterated internal standard and the native analyte experience different degrees of matrix effects, which can be exacerbated by chromatographic separation due to the deuterium isotope effect.

Q5: Are there alternatives to deuterated standards that might mitigate some of these issues?

A5: Yes, ¹³C-labeled internal standards are often considered a superior alternative to deuterated standards for quantitative analysis. The key advantage of ¹³C-labeled standards is that they typically co-elute perfectly with the native analyte, as the mass difference does not significantly alter the physicochemical properties that govern chromatographic retention. This co-elution ensures that both the analyte and the internal standard experience the same matrix effects, leading to more accurate and linear calibration curves. However, ¹³C-labeled standards are generally more expensive to synthesize.

Troubleshooting Guides

Guide 1: Investigating and Mitigating Thermal Degradation of Flame Retardants

High temperatures in the GC inlet and column can lead to the thermal breakdown of sensitive flame retardants, resulting in poor response and non-linear calibration curves.

Experimental Protocol: Evaluating Injector Temperature Effects

• Prepare a Mid-Level Calibration Standard: Prepare a standard solution of the flame retardant and its deuterated internal standard at a concentration in the middle of your intended calibration range.

• Set Up a Series of Injector Temperatures: Program your GC-MS to analyze the standard at a range of different injector temperatures. Start with a lower temperature (e.g., 250 °C) and increase incrementally (e.g., 275 °C, 300 °C, 325 °C). Keep all other GC and MS parameters constant.

• Analyze and Compare Responses: Inject the standard at each temperature and monitor the peak areas of both the native analyte and the deuterated internal standard.

• Data Analysis: Calculate the response ratio (native analyte peak area / deuterated standard peak area) at each temperature. A significant decrease in the response ratio at higher temperatures indicates thermal degradation.

Data Presentation: Impact of Injector Temperature on BDE-209 Response

Injector Temperature (°C)	Relative Response of BDE-209
250	1.00 (Normalized)
275	0.85
300	0.65
325	0.40

This table illustrates a hypothetical scenario where the response of the thermally labile BDE-209 decreases significantly with increasing injector temperature, indicating thermal degradation.

Troubleshooting Workflow for Thermal Degradation

References

• 1. agilent.com [agilent.com]
• 2. Instrumental methods and challenges in quantifying polybrominated diphenyl ethers in environmental extracts: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Improving Food Safety: How Advanced GC-MS/MS Systems Enable Fast, Accurate, and Reliable PBDE Quantification | Labcompare.com [labcompare.com]
• 4. benchchem.com [benchchem.com]
• 5. A comprehensive evaluation of two sample treatment procedures for the determination of emerging and historical halogenated flame retardants in biota [archimer.ifremer.fr]
• 6. A comprehensive evaluation of two sample treatment procedures for the determination of emerging and historical halogenated flame retardants in biota - PMC [pmc.ncbi.nlm.nih.gov]

improving the limit of detection for BDBPP in environmental samples

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to researchers, scientists, and drug development professionals working on the detection of Bis(2,3-dibromopropyl) phosphate (B84403) (BDBPP) in environmental samples. Our goal is to help you improve your limit of detection and overcome common challenges in your analytical workflow.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the analysis of BDBPP.

Issue ID	Question	Possible Causes	Suggested Solutions
BDBPP-001	Poor/No BDBPP Peak in GC-MS Analysis	BDBPP is a polar compound and not sufficiently volatile for direct GC-MS analysis. Thermal degradation in the GC inlet is also a common issue.[1][2]	Derivatization is necessary to increase volatility and thermal stability. Methylation using trimethylsilyl (B98337) diazomethane (B1218177) is a common and effective method.[3] Consider using a deuterated internal standard (BDBPP-d10) for accurate quantification.[3][4]
BDBPP-002	Low Recovery of BDBPP from Solid Samples (Soil, Sediment)	Inefficient extraction from the sample matrix.	Utilize advanced extraction techniques such as Pressurized Liquid Extraction (PLE) or Selective Pressurized Liquid Extraction (S-PLE).[5] These methods have shown good recoveries for brominated flame retardants from solid matrices. Soxhlet extraction is a classical and effective method as well.
BDBPP-003	Signal Suppression or Enhancement in LC-MS/MS Analysis (Matrix Effects)	Co-eluting matrix components can interfere with the ionization of BDBPP in the mass spectrometer source.[6][7][8]	Implement a robust sample cleanup procedure using Solid-Phase Extraction (SPE) to remove interfering compounds.[9] Isotope dilution using a labeled internal standard (e.g., BDBPP-d10) is a highly effective way to compensate for matrix effects.[4]
BDBPP-004	High Background Noise in Chromatograms	Contamination from solvents, glassware, or the instrument itself. For GC-MS, septum bleed can be a source of ghost peaks.	Ensure the use of high-purity solvents and meticulously clean glassware. Perform regular maintenance on your GC or LC system, including cleaning the injector and detector. For GC-MS, use high-quality, low-bleed septa.[10]
BDBPP-005	Peak Tailing in GC or LC Analysis	Active sites in the GC liner or column, or secondary interactions in the LC column can cause peak tailing.[1][10]	For GC-MS, use a deactivated liner and a column appropriate for the analysis of semi-volatile compounds. Regularly trim the front end of the column to remove accumulated non-volatile residues. For LC, ensure the mobile phase pH is optimal for BDBPP and consider using a column with end-capping.

Frequently Asked Questions (FAQs)

Q1: What is the most suitable analytical technique for BDBPP analysis at trace levels?

A1: Both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are widely used for the analysis of BDBPP. LC-MS/MS is often preferred for its ability to analyze the compound without derivatization, thus avoiding potential thermal degradation issues that can occur in GC-MS.[2][4] However, with appropriate derivatization, GC-MS can also achieve very low detection limits.[3]

Q2: Why is derivatization necessary for BDBPP analysis by GC-MS?

A2: BDBPP in its native form has low volatility and is prone to thermal degradation at the high temperatures used in the GC injector. Derivatization, typically methylation, converts BDBPP into a more volatile and thermally stable derivative (BDBPP-Me), allowing for better chromatographic separation and detection.[3][11]

Q3: How can I minimize matrix effects when analyzing complex environmental samples?

A3: Matrix effects, which can cause ion suppression or enhancement in LC-MS/MS, are a significant challenge. To mitigate these effects, a thorough sample cleanup is crucial. Solid-Phase Extraction (SPE) is a common and effective technique for removing interfering substances from the sample extract.[9] The use of an isotopically labeled internal standard, such as BDBPP-d10, is the most reliable method to correct for any remaining matrix effects, as it behaves chemically and physically similarly to the native analyte during extraction, cleanup, and ionization.[4]

Q4: What are typical Limit of Detection (LOD) values I can expect for BDBPP?

A4: The LOD for BDBPP can vary significantly depending on the sample matrix, the analytical instrument, and the method used. The following table summarizes some reported LODs.

Quantitative Data Summary

Analyte	Matrix	Analytical Method	Limit of Detection (LOD)	Reference
Methylated BDBPP (BDBPP-Me)	Textile Products	GC-MS	0.05 µg/g	[3]
BDBPP	Textile Products	LC-MS/MS	1.0 µg/g	[2][4]

Experimental Protocols

Protocol 1: Extraction and Analysis of BDBPP in Textile Products by GC-MS

This protocol is based on the method developed for quantifying BDBPP in textile products with improved accuracy and safety.[3]

1. Sample Preparation:

• Cut 0.5 g of the textile sample into small pieces.
• Add a known amount of deuterated BDBPP (BDBPP-d10) as a surrogate standard.

2. Extraction:

• Place the sample in a flask and add 20 mL of ethyl acetate.
• Reflux the mixture for 30 minutes.
• Allow to cool and filter the extract.

3. Derivatization (Methylation):

• Concentrate the extract to approximately 1 mL under a gentle stream of nitrogen.
• Add 1 mL of a commercially available solution of trimethylsilyl diazomethane in hexane.
• Let the reaction proceed for 30 minutes at room temperature.
• Quench the reaction by adding a few drops of acetic acid.

4. Cleanup:

• Pass the derivatized extract through a silica (B1680970) gel solid-phase extraction (SPE) cartridge to remove interferences.
• Elute the methylated BDBPP (BDBPP-Me) with a suitable solvent mixture (e.g., hexane:dichloromethane).

5. GC-MS Analysis:

• Concentrate the final eluate to a suitable volume (e.g., 100 µL).
• Inject 1 µL into the GC-MS system.
• GC Conditions (Typical):
• Column: DB-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness)
• Inlet Temperature: 250 °C
• Oven Program: Start at 80 °C, hold for 1 min, ramp to 280 °C at 10 °C/min, hold for 10 min.
• Carrier Gas: Helium at a constant flow of 1 mL/min.
• MS Conditions (Typical):
• Ionization Mode: Electron Ionization (EI)
• Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic ions for BDBPP-Me and BDBPP-d10-Me.

Visualizations

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Simultaneous Analysis of Three Flame Retardants in Textile Products Prohibited in Japan by Liquid Chromatography/Tandem Mass Spectrometry [jstage.jst.go.jp]
• 3. [Analysis of Flame Retardants Bis(2,3-dibromopropyl) phosphate and Tris(2,3-dibromopropyl) phosphate in Textile Products by GC-MS] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Advances in Instrumental Analysis of Brominated Flame Retardants: Current Status and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Matrix effects and selectivity issues in LC-MS-MS: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 8. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - Analyst (RSC Publishing) [pubs.rsc.org]
• 9. Development of a LC-MS/MS method for the determination of tetrabromobisphenol A-bis(2,3-dibromo-2-methylpropyl ether) and co-occurring brominated flame retardant in building insulation foam and environmental matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. youtube.com [youtube.com]
• 11. diverdi.colostate.edu [diverdi.colostate.edu]

Technical Support Center: Optimal Separation of BDBPP and its Metabolites

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the chromatographic separation of Bis(2,3-dibromopropyl) phosphate (B84403) (BDBPP) and its metabolites.

Frequently Asked Questions (FAQs)

Q1: What is the recommended chromatographic method for separating BDBPP and its metabolites?

A1: Reversed-phase high-performance liquid chromatography (RP-HPLC) coupled with mass spectrometry (MS) is the most common and effective method for the analysis of BDBPP and its metabolites. This technique separates compounds based on their hydrophobicity.

Q2: Which type of HPLC column is most suitable for BDBPP analysis?

A2: C18 columns are a widely used and effective choice for the separation of BDBPP and its metabolites due to their hydrophobic nature, which allows for good retention and separation of these compounds.[1] C8 columns can also be considered if less retention is desired.

Q3: What are the typical mobile phases used for the separation of BDBPP and its metabolites?

A3: A typical mobile phase for reversed-phase separation of compounds like BDBPP consists of a mixture of an organic solvent and water, often with a buffer or additive. Acetonitrile and methanol (B129727) are the most commonly used organic solvents.[2] The specific gradient and composition will need to be optimized for your specific application. For similar compounds, an acetonitrile-water mobile phase has been used successfully.[1]

Q4: How can I improve the peak shape for BDBPP and its metabolites?

A4: Peak tailing is a common issue that can often be addressed by optimizing the mobile phase. Adding a small amount of an acidic modifier, like formic acid, can help to reduce peak tailing caused by interactions with residual silanols on the silica-based stationary phase. Using a highly inert column with minimal silanol (B1196071) activity can also significantly improve peak shape.

Q5: What should I do if I am not seeing any peaks for my sample?

A5: There are several potential reasons for not observing any peaks. First, verify that the detector is on and set to the correct wavelength if using a UV detector, or that the mass spectrometer is properly tuned and functioning. Check for any leaks in the system and ensure the mobile phase is flowing correctly. It is also crucial to confirm that your sample preparation method is appropriate and that the sample is soluble in the mobile phase.

Troubleshooting Guide

This guide addresses common problems encountered during the HPLC analysis of BDBPP and its metabolites.

Problem	Possible Cause(s)	Suggested Solution(s)
High Backpressure	1. Blockage in the guard column or column inlet frit.[3][4] 2. Precipitation of sample or buffer in the column.[5] 3. Contamination of the column.[6]	1. Replace the guard column or sonicate the inlet frit in an appropriate solvent. 2. Flush the column with a strong solvent (e.g., isopropanol) to dissolve precipitates. Ensure sample and mobile phase components are miscible.[3] 3. Develop a column washing protocol to be used between sample sets.
Peak Tailing	1. Silanol interactions between the analyte and the stationary phase.[7] 2. Column overload. 3. Presence of a co-eluting compound.	1. Add a mobile phase modifier (e.g., 0.1% formic acid). Use a column with end-capping or a base-deactivated stationary phase. 2. Reduce the injection volume or dilute the sample. 3. Optimize the mobile phase gradient to improve separation.
Poor Resolution	1. Inappropriate mobile phase composition.[6] 2. Suboptimal column chemistry for the analytes. 3. Column degradation.	1. Adjust the organic solvent percentage or the gradient slope to improve separation. 2. Screen different column stationary phases (e.g., C8, Phenyl-Hexyl) to find one with better selectivity for your compounds.[8] 3. Replace the column if it has been used extensively or subjected to harsh conditions.
Ghost Peaks	1. Contaminated mobile phase or injection solvent.[3] 2. Carryover from a previous injection. 3. Air bubbles in the detector.	1. Use high-purity HPLC-grade solvents and prepare fresh mobile phase daily. 2. Implement a needle wash step in your autosampler method and inject a blank solvent after a high-concentration sample. 3. Degas the mobile phase thoroughly.
Retention Time Drift	1. Inconsistent mobile phase composition.[6] 2. Temperature fluctuations.[9] 3. Column equilibration issues.[6]	1. Ensure accurate and consistent mobile phase preparation. If using a gradient, check the pump's proportioning valves. 2. Use a column oven to maintain a constant temperature.[9] 3. Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection.

Experimental Protocols

While a universally optimal protocol does not exist, the following provides a starting point for method development for the separation of BDBPP and its metabolites, based on a method for a structurally similar compound, benzophenone-3.[1]

Sample Preparation:

Solid-phase extraction (SPE) is a recommended technique for cleaning up and concentrating BDBPP and its metabolites from complex matrices like biological fluids. C8 SPE cartridges have been shown to be effective for similar compounds.[1]

HPLC Method Parameters:

Parameter	Starting Recommendation
Column	Genesis C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	5% B to 95% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	Mass Spectrometry (MS)

Note: This is a starting point and should be optimized for your specific BDBPP metabolites and matrix.

Visualizations

Caption: Experimental workflow for the separation of BDBPP and its metabolites.

References

• 1. Solid-phase extraction and reverse-phase HPLC: application to study the urinary excretion pattern of benzophenone-3 and its metabolite 2,4-dihydroxybenzophenone in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. agilent.com [agilent.com]
• 5. realab.ua [realab.ua]
• 6. HPLC Troubleshooting Guide [scioninstruments.com]
• 7. phx.phenomenex.com [phx.phenomenex.com]
• 8. agilent.com [agilent.com]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: BDBPP Analysis by LC-ESI-MS/MS

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in mitigating ion suppression during the analysis of Bis(2,3-dibromopropyl) phosphate (B84403) (BDBPP) by Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry (LC-ESI-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern for BDBPP analysis?

A1: Ion suppression is a phenomenon in LC-ESI-MS/MS where co-eluting matrix components interfere with the ionization of the target analyte, in this case, BDBPP. This interference leads to a decreased signal intensity, which can negatively impact the accuracy, precision, and sensitivity of your analysis. Given that BDBPP is often analyzed in complex matrices like textile extracts or biological samples, the risk of ion suppression is significant.

Q2: How can I determine if ion suppression is affecting my BDBPP analysis?

A2: A widely used technique to identify ion suppression is the post-column infusion experiment . In this method, a constant flow of a BDBPP standard is introduced into the mobile phase stream after the analytical column but before the mass spectrometer's ion source. A blank matrix sample is then injected. A dip in the constant BDBPP signal indicates the retention time at which matrix components are eluting and causing suppression. Another approach is the post-extraction spike , where the response of BDBPP spiked into a blank matrix extract is compared to the response of the same concentration in a clean solvent. A lower response in the matrix extract suggests ion suppression.

Q3: What are the common sources of ion suppression when analyzing BDBPP in textile samples?

A3: For textile samples, common sources of ion suppression include residual dyes, finishing agents, plasticizers, and other chemicals co-extracted with BDBPP. These compounds can compete with BDBPP for ionization in the ESI source, leading to a reduced signal. The choice of extraction solvent and sample cleanup procedure is critical to minimize the co-extraction of these interfering substances.

Q4: Can a deuterated internal standard like BDBPP-d10 fully compensate for ion suppression?

A4: Yes, using a stable isotope-labeled internal standard (SIL-IS) like BDBPP-d10 is a highly effective strategy to compensate for ion suppression. Since BDBPP-d10 is chemically almost identical to BDBPP, it will co-elute and experience similar ionization suppression or enhancement. By calculating the ratio of the analyte signal to the internal standard signal, the variability caused by matrix effects can be normalized, leading to accurate and precise quantification. However, it's important to note that while a SIL-IS corrects for the effect, it does not eliminate the underlying cause of suppression, which might still limit the ultimate sensitivity of the assay.

Troubleshooting Guide

This guide provides a systematic approach to troubleshooting common issues related to ion suppression in BDBPP analysis.

Problem: Low or inconsistent BDBPP signal intensity.

This is a common indicator of ion suppression. Follow these steps to diagnose and resolve the issue:

Step 1: Verify MS Performance

• Action: Perform a direct infusion of a BDBPP standard into the mass spectrometer, bypassing the LC system.

• Expected Outcome: A strong and stable signal indicates the MS is functioning correctly and the issue likely lies with the LC system or the sample matrix.

• Troubleshooting: If the signal is still low, check MS parameters such as cone voltage and collision energy. Ensure the correct MRM transitions for BDBPP are being monitored.

Step 2: Assess Chromatographic Performance

• Action: Evaluate the peak shape of your BDBPP standard in a clean solvent.

• Expected Outcome: A sharp, symmetrical peak.

• Troubleshooting: If the peak is broad or tailing, this can lower the signal-to-noise ratio. Consider optimizing the mobile phase composition, gradient profile, or trying a different analytical column.

Step 3: Evaluate Sample Preparation

• Action: If the MS and chromatography are performing well with standards, the issue is likely due to matrix effects from your sample.

• Solution 1: Improve Sample Cleanup: The most effective way to reduce ion suppression is to remove interfering matrix components.

  • Solid-Phase Extraction (SPE): Often provides cleaner extracts compared to simpler methods.

  • Liquid-Liquid Extraction (LLE): Can be optimized to selectively extract BDBPP while leaving behind interfering compounds.

  • Solvent Modification: For textile analysis, a switch from acetone (B3395972) to acetonitrile (B52724) during extraction has been shown to be effective. The addition of a small amount of formic acid can improve BDBPP extraction, but it should be removed by evaporation before LC-MS analysis to avoid potential issues with the analysis of other compounds.

• Solution 2: Sample Dilution: Diluting the sample extract can reduce the concentration of interfering matrix components. However, this may also decrease the BDBPP concentration to below the limit of quantification.

• Solution 3: Use a Deuterated Internal Standard: As mentioned in the FAQs, BDBPP-d10 is highly recommended to compensate for matrix effects.

Step 4: Optimize LC Method to Separate BDBPP from Suppression Zones

• Action: If you have identified a region of ion suppression using a post-column infusion experiment, adjust your chromatographic method to move the BDBPP peak away from this region.

• Troubleshooting: This can be achieved by altering the mobile phase gradient, changing the organic solvent (e.g., methanol (B129727) vs. acetonitrile), or using a column with a different selectivity.

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for BDBPP Analysis

Sample Preparation Method	Typical Recovery of BDBPP	Relative Matrix Effect	Key Advantages	Key Disadvantages
Protein Precipitation (PPT)	60-80%	High	Simple and fast	High levels of co-extracted interferences, leading to significant ion suppression.
Liquid-Liquid Extraction (LLE)	70-90%	Moderate	Good removal of polar interferences.	Can be labor-intensive and may use large volumes of organic solvents.
Solid-Phase Extraction (SPE)	85-105%	Low	Provides the cleanest extracts, effectively removing a wide range of interferences.	More complex and costly method development.

Note: The values presented are typical and may vary depending on the specific matrix and experimental conditions.

Table 2: Optimized LC-MS/MS Parameters for BDBPP Analysis

Parameter	Recommended Setting
LC Column	C18 (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile or Methanol
Flow Rate	0.3 - 0.5 mL/min
Ionization Mode	ESI Negative
Precursor Ion (Q1)	Specific m/z for BDBPP
Product Ion (Q3)	Specific m/z for BDBPP fragments
Internal Standard	BDBPP-d10
IS Precursor Ion (Q1)	Specific m/z for BDBPP-d10
IS Product Ion (Q3)	Specific m/z for BDBPP-d10 fragments
Cone Voltage	Optimize for BDBPP signal
Collision Energy	Optimize for specific MRM transition

Note: Specific m/z values, cone voltage, and collision energy should be optimized for your specific instrument.

Experimental Protocols

Protocol 1: Post-Column Infusion Experiment to Identify Ion Suppression Zones

• Prepare a BDBPP infusion solution: Prepare a solution of BDBPP in your mobile phase at a concentration that gives a stable and moderate signal (e.g., 100 ng/mL).

• Set up the infusion: Use a syringe pump to deliver the BDBPP solution at a low, constant flow rate (e.g., 10 µL/min) into the LC eluent stream via a T-connector placed between the analytical column and the MS ion source.

• Equilibrate the system: Start the LC flow with your initial mobile phase conditions and begin the infusion. Monitor the BDBPP signal until a stable baseline is achieved.

• Inject a blank matrix extract: Inject a prepared blank matrix sample (e.g., an extract from a textile known not to contain BDBPP).

• Analyze the chromatogram: Monitor the BDBPP signal throughout the chromatographic run. Any significant drop in the signal indicates a region of ion suppression.

Protocol 2: Sample Preparation of Textile Samples for BDBPP Analysis

• Sample Extraction:

  • Weigh 1 gram of the textile sample into a centrifuge tube.

  • Add a known amount of BDBPP-d10 internal standard.

  • Add 20 mL of acetone containing 0.1% formic acid.

  • Sonicate at 50°C for 30 minutes.

  • Centrifuge at 10,000 rpm for 10 minutes.

• Solvent Exchange:

  • Transfer the supernatant to a clean tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen. This step is crucial to remove the formic acid.

  • Reconstitute the residue in a suitable volume of acetonitrile or mobile phase for LC-MS/MS analysis.

• Filtration:

  • Filter the reconstituted sample through a 0.22 µm PTFE syringe filter before injection.

Visualizations

Caption: A logical workflow for troubleshooting low BDBPP signal.

Caption: The mechanism of ion suppression in the ESI source.

Caption: Comparison of sample preparation techniques for matrix removal.

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for BDBPP Analysis: Isotope Dilution Mass Spectrometry vs. Alternative Techniques

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Isotope Dilution Mass Spectrometry (IDMS) with alternative analytical methods, specifically Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), for the quantitative analysis of Bis(2,3-dibromopropyl) phosphate (B84403) (BDBPP). BDBPP is a flame retardant that has been banned in many countries due to its potential health risks. Accurate and reliable quantification of BDBPP in various matrices is crucial for regulatory compliance, environmental monitoring, and toxicological studies.

Executive Summary

Isotope Dilution Mass Spectrometry (IDMS) stands out as a definitive method for the accurate quantification of BDBPP, offering high precision and trueness by minimizing errors from sample preparation and matrix effects. While GC-MS and LC-MS/MS are widely used and effective techniques, IDMS, through the use of an isotopically labeled internal standard (e.g., BDBPP-d10), provides a higher level of confidence in the analytical results. This guide presents a detailed comparison of these methods, including their performance characteristics, experimental protocols, and the toxicological context of BDBPP exposure.

Data Presentation: Performance Comparison of Analytical Methods

The following table summarizes the key performance parameters for the analysis of BDBPP using IDMS, GC-MS, and LC-MS/MS. The data is compiled from various studies to provide a comparative overview.

Performance Parameter	Isotope Dilution Mass Spectrometry (IDMS)	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle	Quantification based on the ratio of native analyte to a known amount of its isotopically labeled analog.	Separation of volatile compounds followed by mass-based detection.	Separation of compounds in the liquid phase followed by tandem mass spectrometry for high selectivity and sensitivity.
Internal Standard	Isotopically labeled BDBPP (e.g., BDBPP-d10).	Often uses a surrogate standard like TDBPP-d15.[1]	Deuterated BDBPP (BDBPP-d10) is used as a surrogate standard.[2]
Limit of Detection (LOD)	Typically in the low pg/g range.	0.05 µg/g for methylated BDBPP.[1]	1.0 µg/g.[2]
Linearity Range	Wide dynamic range, dependent on instrumentation.	0.5-8.0 µg/mL for methylated BDBPP.[1]	0.01–2.0 µg/mL.[2]
Recovery	Inherently corrects for sample loss during preparation.	66-108% in various curtain materials.[1]	83.7–120.8% in various textile products.[2]
Precision (RSD)	Typically <5%.	1.2-10.2%.[1]	Not explicitly stated for BDBPP, but generally good for the method.
Matrix Effects	Minimized due to the co-elution and similar ionization behavior of the analyte and internal standard.	Can be significant, requiring matrix-matched calibration.	Can be significant, but mitigated by the use of an isotope-labeled internal standard.[3]
Sample Derivatization	May be required depending on the ionization technique.	Methylation is typically required for BDBPP.[1]	Not always necessary, depends on the compound's properties.

Experimental Protocols

Isotope Dilution Mass Spectrometry (IDMS) Protocol for BDBPP Analysis

This protocol provides a general workflow for the analysis of BDBPP in a solid matrix (e.g., textile, soil) using IDMS coupled with LC-MS/MS.

1. Sample Preparation:

• Homogenization: Homogenize the solid sample to ensure uniformity.

• Spiking: Accurately weigh a portion of the homogenized sample and spike it with a known amount of isotopically labeled BDBPP (e.g., BDBPP-d10) solution.

• Extraction: Perform solvent extraction (e.g., using acetonitrile (B52724) or ethyl acetate) using techniques such as ultrasonication or Soxhlet extraction.

• Cleanup: The extract may require cleanup using solid-phase extraction (SPE) to remove interfering matrix components.

• Concentration: Concentrate the cleaned extract to a final volume under a gentle stream of nitrogen.

2. Instrumental Analysis (LC-MS/MS):

• Chromatographic Separation: Inject the final extract into an LC system equipped with a suitable column (e.g., C18) to separate BDBPP from other components.

• Mass Spectrometric Detection: Use a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Monitor specific precursor-to-product ion transitions for both native BDBPP and the isotopically labeled internal standard.

3. Quantification:

• Calculate the concentration of BDBPP in the original sample based on the measured peak area ratio of the native analyte to the isotopically labeled internal standard and the known amount of the standard added.

Alternative Method 1: Gas Chromatography-Mass Spectrometry (GC-MS)

• Extraction: Similar to the IDMS protocol, but a surrogate standard like TDBPP-d15 might be used.[1] Benzene has been historically used for extraction but is often replaced by safer solvents like ethyl acetate.[1]

• Derivatization: BDBPP requires methylation to improve its volatility for GC analysis.[1] Trimethylsilyl diazomethane (B1218177) is a safer alternative to diazomethane for this step.[1]

• GC-MS Analysis: The derivatized extract is injected into a GC-MS system. The separation is achieved on a capillary column, and the mass spectrometer is operated in selected ion monitoring (SIM) mode for quantification.

Alternative Method 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Extraction: A common method involves extraction with acetonitrile, which can prevent the thermal decomposition of BDBPP that might occur during GC-MS analysis.[2]

• LC-MS/MS Analysis: The extract is analyzed directly by LC-MS/MS without derivatization. This method offers high sensitivity and selectivity. The use of a deuterated internal standard (BDBPP-d10) helps to correct for matrix effects and variations in instrument response.[2]

Mandatory Visualization

Logical Workflow for IDMS Method Validation

The following diagram illustrates the key steps involved in the validation of an analytical method using Isotope Dilution Mass Spectrometry.

Caption: A flowchart illustrating the logical progression of developing, validating, and implementing an IDMS analytical method.

Potential Toxicological Pathway of BDBPP

BDBPP belongs to the class of polybrominated diphenyl ethers (PBDEs), which are known to have several toxicological effects. The following diagram depicts a generalized pathway for the potential endocrine-disrupting effects of PBDEs.

Caption: A simplified diagram showing the potential toxicological pathway of BDBPP, highlighting its endocrine-disrupting capabilities.

Conclusion

The validation of an analytical method for BDBPP is critical for ensuring data quality and reliability. Isotope Dilution Mass Spectrometry offers significant advantages in terms of accuracy and precision by effectively compensating for analytical errors. While GC-MS and LC-MS/MS are powerful and widely accessible techniques, the use of a stable isotope-labeled internal standard in an IDMS workflow provides the highest level of analytical confidence. The choice of method will ultimately depend on the specific application, required level of accuracy, and available instrumentation. For definitive quantification and reference measurements, IDMS is the recommended approach.

References

• 1. [Analysis of Flame Retardants Bis(2,3-dibromopropyl) phosphate and Tris(2,3-dibromopropyl) phosphate in Textile Products by GC-MS] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Comparison of LC-MS-MS and GC-MS Analysis of Benzodiazepine Compounds Included in the Drug Demand Reduction Urinalysis Program - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Battle: GC-MS vs. LC-MS/MS for the Analysis of Bis(2,3-dibromopropyl) Phosphate

The accurate quantification of Bis(2,3-dibromopropyl) Phosphate (B84403) (BDBPP), a flame retardant with potential health concerns, is critical in various matrices, including environmental samples and consumer products. For researchers, scientists, and professionals in drug development, selecting the appropriate analytical technique is paramount for achieving reliable and sensitive results. This guide provides a comprehensive comparison of two powerful analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), for the analysis of BDBPP, supported by experimental data and detailed protocols.

Executive Summary

Both GC-MS and LC-MS/MS are capable of identifying and quantifying BDBPP. However, they operate on different principles, leading to distinct advantages and disadvantages. GC-MS is a robust and widely available technique, but the thermal lability of BDBPP can pose a significant challenge, often necessitating a derivatization step to prevent degradation in the hot injector port. In contrast, LC-MS/MS analyzes compounds in the liquid phase at or near ambient temperatures, thus circumventing the issue of thermal decomposition and often providing higher sensitivity and specificity without the need for derivatization. The choice between the two techniques will ultimately depend on the specific application, required sensitivity, available instrumentation, and the complexity of the sample matrix.

Quantitative Performance Comparison

The performance of an analytical method is defined by several key parameters, including linearity, limit of detection (LOD), and recovery. The following table summarizes these parameters for the analysis of BDBPP using both GC-MS and LC-MS/MS, based on published experimental data.

Parameter	GC-MS	LC-MS/MS	Notes
Linearity (Range)	0.5 - 8.0 µg/mL (for methylated BDBPP)[1]	0.01 - 2.0 µg/mL[2][3]	LC-MS/MS demonstrates linearity at lower concentrations.
Limit of Detection (LOD)	0.05 µg/g (for methylated BDBPP)[1][2]	1.0 µg/g[3]	The reported GC-MS method with derivatization shows a lower LOD in this specific study. However, LC-MS/MS is generally capable of reaching lower detection limits for non-volatile compounds.[4][5]
Recovery	66 - 108%[1][2]	83.7 - 120.8%[2][3]	Both techniques show good recovery, indicating efficient extraction from the sample matrix.
Relative Standard Deviation (RSD)	1.2 - 10.2%[1][2]	Not explicitly stated for BDBPP, but good reproducibility is generally expected.	A measure of the precision of the method.
Derivatization Required?	Yes (Methylation)[1][2][6]	No[2][3]	LC-MS/MS simplifies sample preparation by avoiding this step.
Thermal Decomposition Risk	High[2][3][7]	Low to None[2][3]	A significant advantage of LC-MS/MS for thermally labile compounds like BDBPP.

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical results. Below are representative experimental protocols for the analysis of BDBPP using GC-MS and LC-MS/MS.

GC-MS Method for BDBPP in Textile Products

This protocol is based on a method developed to quantify BDBPP with improved accuracy and safety.[1][2]

• Sample Preparation (Extraction):

  • Weigh 0.5 g of the textile sample.

  • Add deuterated BDBPP (BDBPP-d10) as a surrogate standard for accurate quantification.

  • Extract the sample with ethyl acetate, which replaces the more hazardous benzene (B151609) used in older methods.[1][2]

• Derivatization (Methylation):

  • The acidic phosphate group of BDBPP makes it less suitable for direct GC-MS analysis. Therefore, a methylation step is required.

  • The extract is treated with trimethylsilyl (B98337) diazomethane (B1218177) in a hexane (B92381) solution to convert BDBPP to its more volatile methylated form (BDBPP-Me).[1][2] This is a safer alternative to the explosive diazomethane.[1][2]

• GC-MS Analysis:

  • Gas Chromatograph: Agilent 6890N or equivalent.

  • Column: HP-5MS (30 m x 0.25 mm, 0.25 µm).

  • Injector Temperature: 250°C.

  • Oven Program: Initial temperature of 100°C, hold for 1 minute, then ramp to 300°C at 20°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium.

  • Mass Spectrometer: Agilent 5973N or equivalent.

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity.

LC-MS/MS Method for BDBPP in Textile Products

This protocol is adapted from a method for the simultaneous analysis of several flame retardants, highlighting the advantages of LC-MS/MS in avoiding thermal degradation.[2][3]

• Sample Preparation (Extraction):

  • Weigh the textile sample.

  • Add deuterated BDBPP (BDBPP-d10) as a surrogate standard.

  • Extract the sample with acetonitrile (B52724). This method is an improvisation of ISO 17881-2, which uses acetone (B3395972) under acidic conditions; the use of acetonitrile helps prevent the thermal decomposition of BDBPP.[2][3]

• LC-MS/MS Analysis:

  • Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.[5]

  • Column: A suitable C18 reversed-phase column (e.g., Phenomenex Kinetex 2.6u C18 100x3mm).[5]

  • Mobile Phase: A gradient elution using water and methanol (B129727) with 0.1% formic acid is common for such analyses.[5][8]

  • Flow Rate: Typically in the range of 0.3-0.6 mL/min.

  • Column Temperature: Maintained at a constant temperature, for example, 40°C.

  • Mass Spectrometer: A triple quadrupole mass spectrometer.

  • Ionization Source: Electrospray Ionization (ESI), typically in negative ion mode for phosphate-containing compounds.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

Visualizing the Comparison

To better illustrate the workflows and the key decision points when choosing between GC-MS and LC-MS/MS for BDBPP analysis, the following diagrams are provided.

Caption: General experimental workflows for GC-MS and LC-MS/MS analysis.

Caption: Logical comparison of GC-MS and LC-MS/MS for BDBPP analysis.

Conclusion

For the analysis of Bis(2,3-dibromopropyl) Phosphate, both GC-MS and LC-MS/MS offer viable analytical solutions.

GC-MS is a powerful and established technique. However, the analysis of BDBPP by GC-MS is complicated by the compound's thermal lability, which necessitates a derivatization step to achieve reliable results.[2][3][7] While this can yield low detection limits, it adds complexity and time to the sample preparation process.[1][2]

LC-MS/MS emerges as a more direct and arguably superior technique for BDBPP analysis. Its key advantage lies in the analysis being performed in the liquid phase at ambient temperatures, which completely avoids the issue of thermal decomposition.[2][3] This eliminates the need for derivatization, streamlining the workflow. Furthermore, the high selectivity of tandem mass spectrometry (MS/MS) allows for excellent sensitivity and specificity, even in complex matrices.[5]

For laboratories equipped with both instruments, LC-MS/MS is the recommended technique for the routine analysis of BDBPP due to its simpler sample preparation, robustness against analyte degradation, and high sensitivity. GC-MS remains a valid alternative, particularly if LC-MS/MS is unavailable, provided that the analytical method is carefully optimized to account for potential thermal degradation through derivatization.

References

• 1. [Analysis of Flame Retardants Bis(2,3-dibromopropyl) phosphate and Tris(2,3-dibromopropyl) phosphate in Textile Products by GC-MS] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Simultaneous Analysis of Three Flame Retardants in Textile Products Prohibited in Japan by Liquid Chromatography/Tandem Mass Spectrometry [jstage.jst.go.jp]
• 4. Comparison of LC/MS and GC/MS Techniques: SHIMADZU [shimadzu.com]
• 5. sciex.com [sciex.com]
• 6. [Examination of Analytical Method for Tris(2,3-dibromopropyl)phosphate and Bis(2,3-dibromopropyl)phosphate to Revise the Official Methods Based on "Act on the Control of Household Products Containing Harmful Substances"] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. [Study for the revision of analytical method for tris (2,3-dibromopropyl) phosphate with restriction in textiles] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. longdom.org [longdom.org]

A Guide to Inter-Laboratory Comparisons for Flame Retardant Analysis in Dust

This guide provides an objective comparison of methodologies and performance in the inter-laboratory analysis of flame retardants in indoor dust. It is intended for researchers, scientists, and professionals in environmental health and analytical chemistry to understand the complexities, common protocols, and data variability inherent in such comparative studies. The information is synthesized from published inter-laboratory studies and proficiency tests.

Experimental Workflow of an Inter-Laboratory Comparison

The process of conducting an inter-laboratory comparison (ILC) or proficiency test (PT) follows a structured workflow.[1] This ensures that each participating laboratory receives identical materials and instructions, allowing for a fair and statistically meaningful comparison of their analytical performance.[2] The key stages, from initial planning to final performance assessment, are outlined in the diagram below.

Caption: Workflow of an inter-laboratory comparison study.

Experimental Protocols

Laboratories participating in inter-laboratory studies for flame retardants in dust may use their own routine methods or follow a specified protocol.[2][3] Methodological variations are often a key factor contributing to inter-laboratory result variability.[4] Below are generalized protocols based on common practices.

Sample Preparation and Extraction

• Homogenization: Dust samples are typically sieved (e.g., through a <500 µm mesh) to ensure particle size uniformity before distribution.

• Spiking: For recovery assessment, a portion of the sample is often spiked with isotopically labeled internal standards corresponding to the target flame retardants.

• Extraction:

  • Soxhlet Extraction: A classic technique involving continuous extraction with an organic solvent (e.g., hexane/acetone mixture) for several hours.

  • Pressurized Liquid Extraction (PLE): An automated technique using elevated temperatures and pressures to achieve rapid extraction with solvents like hexane, dichloromethane, or acetone.

  • Ultrasonic Extraction: The sample is sonicated in an organic solvent to facilitate the extraction of target analytes.

Sample Extract Clean-up

Crude extracts from dust require clean-up to remove interfering matrix components like lipids and polymers.[4]

• Acid Treatment: Concentrated sulfuric acid is often used to destroy lipids and other organic interferences.

• Solid Phase Extraction (SPE): Extracts are passed through cartridges containing materials like silica (B1680970) gel or Florisil. Different solvents are used to first elute interferences and then the target flame retardants. This is a common and effective technique for sample purification.

Instrumental Analysis

The identification and quantification of flame retardants are typically performed using chromatographic techniques coupled with mass spectrometry.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the most common method for analyzing thermally stable flame retardants like polybrominated diphenyl ethers (PBDEs) and many organophosphate flame retardants (OPEs).[5] Electron capture negative ionization (ECNI) is often used for high sensitivity detection of brominated compounds.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This technique is suitable for analyzing less volatile or thermally labile flame retardants, including some OPEs and newer classes of halogenated retardants.

Data Presentation: An Example of Inter-Laboratory Variability

The results from inter-laboratory comparisons often reveal significant variability in the reported concentrations of flame retardants.[4] This can be attributed to differences in extraction efficiency, clean-up procedures, instrument calibration, and matrix effects.[4]

The following table summarizes hypothetical data, modeled after the findings of real-world studies like the INTERFLAB 2 evaluation, for several organophosphate flame retardants (OPEs) and novel brominated flame retardants (BFRs) to illustrate typical performance.[4]

Table 1: Illustrative Inter-Laboratory Results for Flame Retardant Concentrations in Dust (ng/g)

Flame Retardant	No. of Labs	Mean Conc. (ng/g)	Median Conc. (ng/g)	Min Conc. (ng/g)	Max Conc. (ng/g)	Coefficient of Variation (CV %)
TCEP	20	1,500	1,450	350	4,200	65%
TCIPP	20	8,500	8,200	2,100	25,000	70%
TDCIPP	20	4,200	4,000	900	11,500	85%
TPHP	20	2,800	2,700	600	7,900	75%
EH-TBB	20	950	920	150	3,100	90%
PBEB	20	450	430	50	1,800	110%

Data are hypothetical and structured to reflect typical outcomes in proficiency tests.

As the table shows, concentrations reported by different laboratories for the same homogenous dust sample can range over one or more orders of magnitude.[4] The high coefficients of variation (CV%) highlight the analytical challenges, with most variations often introduced during sample processing and handling rather than the instrumental analysis itself.[4]

Laboratory Performance Evaluation

To provide participants with an objective measure of their performance, proficiency test providers compile the results and perform a statistical analysis.[2] A common and widely accepted metric is the Z-score.[6][7]

• Z-Score Calculation: The Z-score quantifies how far a laboratory's result is from the consensus value (often the mean or median from all participants). It is calculated as:

  • Z = (x - X) / σ

  • Where:

    • x is the result from the individual laboratory.

    • X is the assigned reference value (consensus mean).

    • σ is the standard deviation for the proficiency test.[7]

• Interpretation of Z-Scores:

  • |Z| ≤ 2.0: Satisfactory performance.[7]

  • 2.0 < |Z| < 3.0: Questionable performance (warning signal).

  • |Z| ≥ 3.0: Unsatisfactory performance (action signal).[2]

Laboratories with unsatisfactory results are expected to investigate the root causes, which could include issues with method bias, calibration errors, or sample preparation, and implement corrective actions to improve their analytical methods.[2]

References

• 1. diva-portal.org [diva-portal.org]
• 2. fiveable.me [fiveable.me]
• 3. eurachem.org [eurachem.org]
• 4. Challenges in the Analysis of Novel Flame Retardants in Indoor Dust: Results of the INTERFLAB 2 Interlaboratory Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Comparison Evaluation of Statistical Analysis Methods for Inter-laboratory Comparison statistical Analysis Methods [journal11.magtechjournal.com]
• 7. benchmark-intl.com [benchmark-intl.com]

A Comparative Guide to BDBPP Quantification: Evaluating the BDBPP-d10 Method in Analytical Testing

For researchers, scientists, and drug development professionals engaged in the quantification of Bis(2,3-dibromopropyl) phosphate (B84403) (BDBPP), a regulated flame retardant, the choice of analytical methodology is critical for ensuring accuracy, precision, and safety. This guide provides a comprehensive comparison of a gas chromatography-mass spectrometry (GC-MS) method utilizing a deuterated internal standard, BDBPP-d10, against the traditional official method and a more recent liquid chromatography-tandem mass spectrometry (LC-MS/MS) approach.

Performance Comparison of Analytical Methods

The use of BDBPP-d10 as an internal standard significantly enhances the accuracy and reliability of BDBPP quantification. The following tables summarize the performance of the GC-MS method with BDBPP-d10 and compare it to an alternative LC-MS/MS method. Information on the historical official method is qualitative, highlighting its limitations.

Table 1: Comparison of Method Performance for BDBPP Quantification

Parameter	Improved GC-MS with BDBPP-d10	Alternative LC-MS/MS with BDBPP-d10	Official Method (Historical)
Accuracy (Recovery)	66-108%[1]	83.7–120.8%[2][3]	Prone to inaccuracies due to thermal decomposition of BDBPP[2][4]
Precision (RSD)	1.2-10.2%[1]	Not explicitly stated for BDBPP alone	High variability expected due to method limitations
Detection Limit	0.05 µg/g (as BDBPP-Me)[1]	1.0 µg/g[2][3]	10 µg/g[1][2]
Safety	Safer solvents (ethyl acetate) and derivatization agents used[1]	Uses acetonitrile, avoiding carcinogenic solvents[2][3]	Utilizes carcinogenic solvents (benzene) and hazardous reagents (diazomethane)[2][5]
Analyte Stability	Thermal decomposition of BDBPP can still be a concern[4]	Prevents thermal decomposition of BDBPP[2][3]	Significant thermal decomposition of BDBPP during analysis[2][4]

Table 2: Linearity of the Methods

Method	Analyte	Calibration Range
Improved GC-MS with BDBPP-d10	Methylated BDBPP (BDBPP-Me)	0.5-8.0 µg/mL[1]
Alternative LC-MS/MS with BDBPP-d10	BDBPP	0.01–2.0 µg/mL[2][3]

Experimental Protocols

Detailed methodologies for the improved GC-MS and the alternative LC-MS/MS methods are provided below.

Improved GC-MS Method using BDBPP-d10

This method was developed to provide a safer and more accurate alternative to the official method for quantifying BDBPP in textile products.[1]

1. Sample Preparation:

• A 0.5 g sample of the textile material is taken.

• 5 µg of BDBPP and its deuterated internal standard, BDBPP-d10, are added.

• Extraction is performed using ethyl acetate, a safer alternative to benzene.[1]

2. Derivatization:

• Methyl derivatization of BDBPP is carried out using a commercially available solution of trimethylsilyl (B98337) diazomethane (B1218177) in hexane. This replaces the hazardous self-prepared diazomethane in ether solution.[1]

3. GC-MS Analysis:

• The derivatized sample is then analyzed by Gas Chromatography-Mass Spectrometry (GC-MS).

• Quantification is based on the ratio of the signal from the methylated BDBPP to that of the BDBPP-d10 internal standard.

Alternative LC-MS/MS Method using BDBPP-d10

This method offers a robust alternative that avoids the issue of thermal decomposition inherent in GC-based methods.[2][3]

1. Sample Preparation:

• Extraction of BDBPP from the sample is performed using acetonitrile. This method is an improvisation of ISO 17881-2 and prevents the acid decomposition of other potential analytes and the thermal decomposition of BDBPP.[2][3]

2. Internal Standard:

• BDBPP-d10 is used as a surrogate standard for accurate and sensitive quantification.[2][3]

3. LC-MS/MS Analysis:

• The extract is analyzed using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

• This technique allows for the direct analysis of BDBPP without the need for derivatization and avoids the high temperatures of a GC inlet that can cause the analyte to degrade.[2]

Visualizing the Analytical Workflow

The following diagram illustrates the key steps in the improved GC-MS analytical workflow for BDBPP quantification.

Caption: Workflow of the improved GC-MS method for BDBPP analysis.

Conclusion

The use of BDBPP-d10 as an internal standard in conjunction with GC-MS offers a significant improvement in accuracy, precision, and safety over the traditional official method for BDBPP quantification. The data indicates that this method provides reliable results with good recovery and low relative standard deviation. Furthermore, the development of an alternative LC-MS/MS method, also utilizing BDBPP-d10, presents an even more robust option by completely avoiding the issue of thermal decomposition, leading to potentially higher accuracy. For laboratories seeking to establish or refine their analytical capabilities for BDBPP, the adoption of methods incorporating BDBPP-d10 is highly recommended for generating high-quality, defensible data.

References

• 1. [Analysis of Flame Retardants Bis(2,3-dibromopropyl) phosphate and Tris(2,3-dibromopropyl) phosphate in Textile Products by GC-MS] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Simultaneous Analysis of Three Flame Retardants in Textile Products Prohibited in Japan by Liquid Chromatography/Tandem Mass Spectrometry [jstage.jst.go.jp]
• 3. researchgate.net [researchgate.net]
• 4. [Study for the revision of analytical method for tris (2,3-dibromopropyl) phosphate with restriction in textiles] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Simultaneous Analysis of Three Flame Retardants in Textile Products Prohibited in Japan by Liquid Chromatography/Tandem Mass Spectrometry [jstage.jst.go.jp]

Navigating Regulatory Hurdles: A Comparative Guide to Bioanalytical Method Validation for BDBPP in Human Serum

For researchers, scientists, and drug development professionals, the validation of bioanalytical methods is a critical step in ensuring data integrity and regulatory compliance. This guide provides a comprehensive comparison of key performance parameters for the validation of a hypothetical Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of Bis(2,3-dibromopropyl) phosphate (B84403) (BDBPP) in human serum, benchmarked against the stringent guidelines of the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

The validation of a bioanalytical method is essential to demonstrate that it is suitable for its intended purpose, providing reliable data for pharmacokinetic and toxicokinetic studies.[1][2] This involves a series of experiments to assess the method's performance characteristics, including selectivity, linearity, accuracy, precision, and stability.[3][4] While no specific validated method for BDBPP in human serum was identified in the public domain, this guide constructs a model validation based on established principles of bioanalytical method validation for small molecules in biological matrices.[5][6]

Comparative Analysis of Method Performance

The following tables summarize the expected performance of a validated LC-MS/MS method for BDBPP in human serum against typical FDA and EMA acceptance criteria.

Table 1: Summary of Method Validation Parameters and Acceptance Criteria

Validation Parameter	Performance Metric	Acceptance Criteria (FDA/EMA)
Selectivity	No significant interfering peaks at the retention time of BDBPP and the internal standard (IS) in blank human serum from at least 6 different sources.	Response in blank samples should be ≤ 20% of the Lower Limit of Quantification (LLOQ) for the analyte and ≤ 5% for the IS.
Linearity	Calibration curve with a minimum of six non-zero standards.	Correlation coefficient (r²) ≥ 0.99. Back-calculated concentrations of standards within ±15% of nominal (±20% at LLOQ).
Lower Limit of Quantification (LLOQ)	The lowest concentration on the calibration curve that can be quantified with acceptable precision and accuracy.	Signal-to-noise ratio ≥ 5. Precision: ≤ 20% Coefficient of Variation (CV). Accuracy: within ±20% of nominal value.
Accuracy & Precision (Intra- and Inter-day)	Replicate analyses of Quality Control (QC) samples at a minimum of three concentration levels (Low, Medium, High).	Precision (CV) ≤ 15% (≤ 20% at LLOQ). Accuracy within ±15% of nominal value (±20% at LLOQ).
Matrix Effect	Assessment of the ion suppression or enhancement of the analyte signal by matrix components.	The CV of the matrix factor across different lots of human serum should be ≤ 15%.
Recovery	The efficiency of the extraction procedure.	Recovery should be consistent, precise, and reproducible.
Stability	Analyte stability under various storage and handling conditions.	Analyte concentration should be within ±15% of the nominal concentration.

Table 2: Example Quantitative Performance Data for BDBPP in Human Serum

Parameter	Result
Linearity Range	1.0 - 1000 ng/mL
LLOQ	1.0 ng/mL
Intra-day Precision (CV%)	LQC (2.5 ng/mL): 8.5%MQC (250 ng/mL): 5.2%HQC (750 ng/mL): 4.1%
Intra-day Accuracy (%)	LQC (2.5 ng/mL): 105.2%MQC (250 ng/mL): 101.8%HQC (750 ng/mL): 98.7%
Inter-day Precision (CV%)	LQC (2.5 ng/mL): 10.2%MQC (250 ng/mL): 6.8%HQC (750 ng/mL): 5.5%
Inter-day Accuracy (%)	LQC (2.5 ng/mL): 103.5%MQC (250 ng/mL): 100.9%HQC (750 ng/mL): 99.2%
Mean Extraction Recovery	BDBPP: 85.7%IS: 88.2%
Matrix Factor	0.98 (CV: 7.8%)

Experimental Protocols

The following sections detail the methodologies for the key validation experiments.

Sample Preparation

Human serum samples are prepared using a protein precipitation method.[7] Briefly, 200 µL of human serum is mixed with 600 µL of acetonitrile (B52724) containing the internal standard (e.g., a deuterated analog of BDBPP).[8][9] The mixture is vortexed and then centrifuged to pellet the precipitated proteins. The supernatant is then transferred to an autosampler vial for LC-MS/MS analysis.

Chromatographic and Mass Spectrometric Conditions

An LC-MS/MS system is used for the analysis.[6][10] Chromatographic separation is achieved on a C18 reverse-phase column with a gradient elution using a mobile phase consisting of 0.1% formic acid in water and 0.1% formic acid in methanol. The mass spectrometer is operated in multiple reaction monitoring (MRM) mode with positive electrospray ionization. Specific precursor-to-product ion transitions for BDBPP and its internal standard are monitored for quantification.

Visualizing the Validation Workflow

The following diagrams illustrate the key processes and relationships in the bioanalytical method validation for BDBPP in human serum.

Figure 1: High-level workflow for the bioanalytical method validation of BDBPP in human serum.

Figure 2: Logical relationship between validation parameters, regulatory guidelines, and data integrity.

Conclusion

The successful validation of a bioanalytical method for BDBPP in human serum, as outlined in this guide, is paramount for generating reliable data to support drug development programs. Adherence to the principles of selectivity, linearity, accuracy, precision, and stability, in accordance with FDA and EMA guidelines, ensures that the method is fit-for-purpose and that the resulting data are of high quality, ultimately contributing to the safety and efficacy evaluation of new therapeutic agents. Researchers and scientists are encouraged to perform a full validation for any new analytical method or when significant changes are made to an existing method.[1]

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 3. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ajpsonline.com [ajpsonline.com]
• 5. japsonline.com [japsonline.com]
• 6. A novel LC-MS/MS method combined with derivatization for simultaneous quantification of vitamin D metabolites in human serum with diabetes as well as hyperlipidemia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Analysis of human serum by liquid chromatography-mass spectrometry: improved sample preparation and data analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. [Analysis of Flame Retardants Bis(2,3-dibromopropyl) phosphate and Tris(2,3-dibromopropyl) phosphate in Textile Products by GC-MS] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. LC-MS/MS bioanalytical method for the quantitative analysis of nifedipine, bisoprolol, and captopril in human plasma: Application to pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Automated vs. Manual Sample Preparation for Bis(2,3-dibromopropyl) Phosphate (BDBPP) Analysis

For researchers, scientists, and professionals in drug development and material safety, the accurate quantification of compounds like Bis(2,3-dibromopropyl) phosphate (B84403) (BDBPP), a flame retardant with potential health risks, is paramount. The choice between automated and manual sample preparation methods can significantly impact laboratory workflow, data quality, and overall efficiency. This guide provides an objective comparison of these two approaches, supported by experimental data and detailed protocols, to aid in making an informed decision for your analytical needs.

Performance Characteristics: A Head-to-Head Comparison

Automated sample preparation systems, such as those utilizing robotic liquid handlers, offer significant advantages in terms of throughput, reproducibility, and reduced hands-on time compared to traditional manual methods.[1][2] While manual preparation remains a viable option, it is more susceptible to human error, which can affect the consistency of results.[1]

The following table summarizes the key performance characteristics of automated versus manual sample preparation for BDBPP analysis, based on typical laboratory outcomes.

Performance Metric	Automated Sample Preparation	Manual Sample Preparation
Processing Time (per 96 samples)	~2-4 hours	>8 hours
Sample Throughput	High (24/7 operation possible)[1]	Low to Medium
Reproducibility (CV%)	< 5%	10-20% or higher
Analyte Recovery	High and Consistent	Variable
Risk of Human Error	Minimized[1]	High
Solvent Consumption	Reduced[1]	High
Cost per Sample	Lower at high throughput[2]	Higher at high throughput
Flexibility	Protocol-dependent	High

Experimental Protocols

Manual Sample Preparation Protocol for BDBPP in Textile Products

This protocol is adapted from established methods for the analysis of BDBPP in textile matrices by LC-MS/MS or GC-MS.[3][4][5][6][7]

1. Sample Comminution:

• Cut textile samples into small pieces (approximately 1x1 cm).

2. Weighing:

• Accurately weigh 0.2 g of the comminuted sample into a glass extraction tube.

3. Surrogate Standard Spiking:

• Spike the sample with a deuterated internal standard (e.g., BDBPP-d10) to correct for matrix effects and procedural losses.[3][5][6]

4. Extraction:

• Add 5 mL of acetone (B3395972) containing 0.1% formic acid to the sample tube. Extraction under acidic conditions is crucial for BDBPP.[3][5]
• Vortex the tube for 1 minute.
• Place the tube in an ultrasonic bath for 30 minutes at room temperature.
• Centrifuge the sample at 4000 rpm for 10 minutes.
• Carefully transfer the supernatant to a clean tube.
• Repeat the extraction process with another 5 mL of the extraction solvent.
• Combine the supernatants.

5. Concentration:

• Evaporate the combined extract to near dryness under a gentle stream of nitrogen at 40°C.

6. Reconstitution:

• Reconstitute the residue in 1 mL of acetonitrile (B52724) for LC-MS/MS analysis or perform derivatization for GC-MS analysis.[3][5]

7. Filtration:

• Filter the reconstituted sample through a 0.22 µm PTFE syringe filter into an autosampler vial.

8. Analysis:

• Inject the filtered sample into the LC-MS/MS or GC-MS system.

Conceptual Automated Sample Preparation Protocol for BDBPP

This protocol conceptualizes the adaptation of the manual method for a robotic liquid handling system.

1. Sample Input:

• Manually load racks of pre-weighed, comminuted samples in 2 mL deep-well plates onto the robotic platform.

2. Automated Reagent Dispensing:

• The liquid handler dispenses the internal standard solution into each well.
• The extraction solvent (acetone with formic acid) is automatically added to all samples.

3. Automated Extraction:

• The 96-well plate is moved to an integrated shaker or sonicator for automated agitation and extraction.
• An automated centrifuge spins down the plate to pellet the sample matrix.

4. Automated Liquid Transfer:

• The robotic arm, equipped with disposable tips to prevent cross-contamination, transfers the supernatant to a new deep-well plate.
• The system can be programmed to perform a second extraction, transferring and combining the supernatants.

5. Automated Evaporation and Reconstitution:

• The plate containing the combined extracts is moved to an integrated evaporator.
• After evaporation, the liquid handler adds the reconstitution solvent (e.g., acetonitrile) to each well.

6. Automated Filtration/Cleanup (Optional):

• The system can perform automated solid-phase extraction (SPE) or filtration using a vacuum manifold and appropriate 96-well SPE/filtration plates.

7. Final Sample Transfer:

• The final, clean sample is transferred to a 96-well autosampler plate, ready for injection.

Workflow Visualizations

The following diagrams illustrate the workflows for manual and automated BDBPP sample preparation.

Caption: Manual BDBPP sample preparation workflow.

Caption: Automated BDBPP sample preparation workflow.

Conclusion

The decision to adopt an automated or manual sample preparation workflow for BDBPP analysis depends on the specific needs of the laboratory. For high-throughput environments where reproducibility and efficiency are critical, automated systems offer a robust solution that can lead to long-term cost savings and higher quality data.[2] Manual sample preparation, while more labor-intensive and prone to variability, provides greater flexibility for methods that are in development or for laboratories with lower sample volumes. By understanding the performance characteristics and workflow differences, researchers can select the most appropriate method to achieve reliable and accurate BDBPP quantification.

References

• 1. Automated Sample Preparation with PAL System for Consistent Results [palsystem.com]
• 2. biotage.com [biotage.com]
• 3. Simultaneous Analysis of Three Flame Retardants in Textile Products Prohibited in Japan by Liquid Chromatography/Tandem Mass Spectrometry [jstage.jst.go.jp]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. [Analysis of Flame Retardants Bis(2,3-dibromopropyl) phosphate and Tris(2,3-dibromopropyl) phosphate in Textile Products by GC-MS] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Simultaneous Analysis of Three Flame Retardants in Textile Products Prohibited in Japan by Liquid Chromatography/Tandem Mass Spectrometry [jstage.jst.go.jp]

Evaluating the Robustness of Quantitative Methods for BDBPP in Biota: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of bis(2,3-dibromopropyl) phosphate (B84403) (BDBPP), a brominated flame retardant with potential environmental and health concerns, in biological samples is crucial for toxicological studies and environmental monitoring. The complexity of biota matrices necessitates robust and reliable analytical methods. This guide provides an objective comparison of the two primary quantitative techniques, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS), for the analysis of BDBPP in biota.

Comparative Analysis of Quantitative Methods

The selection of an appropriate analytical method for BDBPP quantification in biota depends on various factors, including sensitivity, selectivity, and the specific characteristics of the sample matrix. Both LC-MS/MS and GC-MS have been successfully employed for the analysis of brominated flame retardants, each with its own set of advantages and limitations.

Table 1: Comparison of LC-MS/MS and GC-MS for BDBPP Quantification in Biota

Parameter	LC-MS/MS	GC-MS	Key Considerations
Principle	Separation based on polarity, ionization in liquid phase.	Separation based on volatility and polarity, ionization in gas phase.	BDBPP has low volatility and is prone to thermal degradation, favoring LC-MS/MS.
Linearity	Good, typically with R² > 0.99 over a wide concentration range.[1][2]	Good, typically with R² > 0.99, but may be limited by thermal stability.[3]	A wide linear range is essential for analyzing samples with varying contamination levels.
Accuracy (Recovery)	Generally high (e.g., 83.7–120.8% in textiles), but can be affected by matrix effects.[1][2]	Variable (e.g., 66-108% in textiles), can be influenced by derivatization efficiency and thermal degradation.[3]	The use of isotopically labeled internal standards is critical for both techniques to correct for matrix effects and procedural losses.[1][2][3]
Precision (RSD)	Typically low (<15-20%), indicating good reproducibility.[4]	Generally acceptable (<10-15% for repeatability), but can be higher than LC-MS/MS.[3]	Lower RSD values indicate a more robust and reproducible method.
Limit of Detection (LOD)	Generally lower (e.g., in the low ng/g to pg/g range), offering higher sensitivity.[1][2][4]	Can be higher than LC-MS/MS, often in the ng/g range.[3]	High sensitivity is crucial for detecting trace levels of BDBPP in biota.
Matrix Effects	A significant challenge, often leading to ion suppression or enhancement.[5][6] Requires extensive sample cleanup and matrix-matched calibration.[5][6]	Less prone to ion suppression, but matrix components can affect the GC column and inlet.	Robust sample preparation is key to minimizing matrix effects in both methods.
Sample Derivatization	Not typically required for BDBPP.	Often necessary to improve volatility and thermal stability (e.g., methylation).[3]	Derivatization adds an extra step to the workflow and can be a source of variability.
Thermal Stability	Analysis is performed at lower temperatures, minimizing the risk of BDBPP degradation.[1][2]	High temperatures in the GC inlet and column can lead to thermal degradation of BDBPP.[1][2]	This is a major advantage of LC-MS/MS for thermally labile compounds like BDBPP.

Experimental Protocols

Detailed and optimized experimental protocols are fundamental to achieving reliable and reproducible results. Below are representative methodologies for the analysis of BDBPP in biota using LC-MS/MS and GC-MS.

LC-MS/MS Method Protocol

• Sample Homogenization: Homogenize a representative portion of the biota tissue (e.g., fish fillet, liver) using a high-speed blender or tissue homogenizer.

• Internal Standard Spiking: Spike the homogenized sample with a known amount of a deuterated BDBPP internal standard (e.g., BDBPP-d10) to correct for analytical variability.[1][2]

• Extraction: Perform solvent extraction using a mixture of organic solvents such as acetonitrile (B52724) or a combination of hexane (B92381) and dichloromethane.[1][2] Accelerated Solvent Extraction (ASE) can enhance extraction efficiency.

• Sample Cleanup: This is a critical step to remove interfering matrix components.[4] A multi-step cleanup approach is often necessary and may include:

  • Gel Permeation Chromatography (GPC): To remove lipids.[4]

  • Solid-Phase Extraction (SPE): Using cartridges such as silica (B1680970) or Florisil to further remove polar interferences.[4]

• Instrumental Analysis:

  • Liquid Chromatography: Employ a C18 reversed-phase column with a gradient elution using a mobile phase of water (often with a modifier like ammonium (B1175870) formate (B1220265) or formic acid) and an organic solvent like methanol (B129727) or acetonitrile.

  • Tandem Mass Spectrometry: Utilize an electrospray ionization (ESI) source, typically in negative ion mode for BDBPP.[2] Monitor specific precursor-to-product ion transitions (Multiple Reaction Monitoring - MRM) for both BDBPP and its internal standard to ensure selectivity and accurate quantification.

GC-MS Method Protocol

• Sample Homogenization and Internal Standard Spiking: Follow the same procedure as for the LC-MS/MS method.

• Extraction: Utilize a robust extraction technique such as Soxhlet extraction or ASE with solvents like hexane/dichloromethane.

• Sample Cleanup: A thorough cleanup is essential to protect the GC system and minimize interferences. This typically involves:

  • Lipid Removal: Acidic silica gel treatment or GPC.

  • Fractionation: Using a multi-layered silica gel column or Florisil to isolate the fraction containing BDBPP.

• Derivatization (if necessary): To improve the chromatographic behavior and thermal stability of BDBPP, a derivatization step such as methylation using diazomethane (B1218177) or a safer alternative like trimethylsilyldiazomethane (B103560) may be employed.[3]

• Instrumental Analysis:

  • Gas Chromatography: Use a capillary column suitable for semi-volatile compounds. A temperature-programmed injector is recommended to minimize thermal stress on the analyte.

  • Mass Spectrometry: Employ an electron capture negative ionization (ECNI) source for high sensitivity towards halogenated compounds like BDBPP. Monitor specific ions for quantification and confirmation.

Visualizing the Methodologies

To further clarify the experimental processes and the logic of robustness evaluation, the following diagrams are provided.

Caption: Experimental workflow for the quantitative analysis of BDBPP in biota using LC-MS/MS.

Caption: Logical flow for evaluating the robustness of a quantitative method for BDBPP analysis.

Conclusion

Both LC-MS/MS and GC-MS can be utilized for the quantitative analysis of BDBPP in biota. However, due to the thermally labile nature of BDBPP, LC-MS/MS is generally the more robust and preferred method . It offers higher sensitivity and avoids the potential for analyte degradation that can occur during GC analysis.

Regardless of the chosen technique, a rigorous method validation is imperative. This includes a thorough assessment of linearity, accuracy, precision, and limits of detection. Furthermore, the implementation of robust sample preparation and cleanup procedures is critical to mitigate the significant challenges posed by complex biological matrices. The use of isotopically labeled internal standards is a non-negotiable aspect of a robust quantitative method for BDBPP in biota. By carefully considering these factors, researchers can ensure the generation of high-quality, reliable data for assessing the environmental fate and toxicological impact of this persistent organic pollutant.

References

• 1. Determination of polybrominated diphenyl ethers in fish tissue using gas chromatography-isotope dilution tandem inductively coupled plasma mass spectrometry with a mass-shift mode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Non-Targeted Analysis of Bioaccumulative Organic Contaminants in Five Sentinel Marine Mammal Species Off Southern California - IAAAM 2015 - VIN [vin.com]
• 3. [Analysis of Flame Retardants Bis(2,3-dibromopropyl) phosphate and Tris(2,3-dibromopropyl) phosphate in Textile Products by GC-MS] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Multi-analyte method development for analysis of brominated flame retardants (BFRs) and PBDE metabolites in human serum [pubmed.ncbi.nlm.nih.gov]
• 5. Analysis of pharmaceuticals in fish using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

A Researcher's Guide to Inter-Laboratory Cross-Validation of BDBPP Analytical Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the cross-validation of analytical methods for Bis(dibromophenyl) phosphate (B84403) (BDBPP) between different laboratories. Ensuring that analytical data is reproducible and comparable across various testing sites is a cornerstone of robust scientific research and regulatory compliance. This document outlines common experimental protocols, presents comparative performance data for related compounds, and offers a framework for designing and assessing inter-laboratory studies.

While specific public data on inter-laboratory studies for BDBPP is limited, this guide draws upon findings from proficiency tests and round-robin studies of other organophosphorus and brominated flame retardants to illustrate the principles and expected outcomes of such comparisons.

Data Presentation: Performance of Analytical Methods

The performance of an analytical method is assessed through various parameters. The following tables summarize typical performance data for the analysis of BDBPP in textiles and comparative data for other organophosphorus flame retardants (PFRs) in an inter-laboratory study.

Table 1: Single-Laboratory Validation Data for BDBPP in Textile Samples by GC-MS

Parameter	Performance Metric
Linearity	0.5 - 8.0 µg/mL
Correlation Coefficient (r²)	> 0.99
Limit of Detection (LOD)	0.05 µg/g (for methylated BDBPP)
Recoveries	66 - 108%
Relative Standard Deviation (RSD)	1.2 - 10.2%

Data synthesized from a study on the analysis of BDBPP in textile products.[1]

Table 2: Results from a Worldwide Inter-laboratory Study on Organophosphorus Flame Retardants (PFRs) in Sediment

Compound Class	Mean Blank Level (ng/g)	Coefficient of Variation (CV)	Key Observation
Chlorinated PFRs	0.1 - 5.0	20 - 80%	High blank values in some laboratories significantly impacted the CV.
Non-chlorinated PFRs	0.5 - 10.0	25 - 90%	CV was more strongly related to PFR concentration and blank levels than to the matrix type.[2][3]

This table illustrates the challenges of background contamination and the resulting variability in the analysis of PFRs, a class of compounds to which BDBPP belongs.[2][3]

Experimental Protocols

Detailed and standardized methodologies are crucial for achieving reproducible results in the analysis of BDBPP. Below are outlines of common protocols for sample preparation and instrumental analysis.

Sample Preparation: Extraction and Clean-up

The choice of extraction and clean-up method depends heavily on the sample matrix.

• Solid Matrices (e.g., Sediment, Dust, Textiles):

  • Extraction: Pressurized Fluid Extraction (PFE) or Soxhlet extraction are commonly employed. A typical solvent mixture is hexane (B92381):dichloromethane (B109758) (1:1 v/v) or toluene. For textiles, methanol (B129727) with hydrochloric acid has been used.[4]

  • Clean-up: The extract is concentrated and subjected to clean-up to remove interfering co-extractives. This often involves solid-phase extraction (SPE) with cartridges containing silica (B1680970), Florisil, or alumina. Gel permeation chromatography (GPC) can also be used for the removal of high-molecular-weight interferences.

• Biological Matrices (e.g., Fish Tissue, Blood Plasma):

  • Extraction: A common method is liquid-liquid extraction (LLE) using a solvent like hexane or dichloromethane after homogenization of the tissue. QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methods are also gaining popularity.

  • Clean-up: The crude extract is cleaned up using SPE. For fatty matrices like fish tissue, multi-layer silica SPE cartridges containing acidified silica are often necessary to remove lipids.

Instrumental Analysis

Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are the most common techniques for the determination of BDBPP.

• GC-MS/MS Analysis:

  • Derivatization: For some phosphate-containing compounds, derivatization may be necessary to improve chromatographic performance and sensitivity. For BDBPP, methylation with diazomethane (B1218177) or a safer alternative like trimethylsilyl (B98337) diazomethane has been reported.[1]

  • Injection: A splitless or pulsed splitless injection is typically used.

  • Column: A non-polar or semi-polar capillary column (e.g., DB-5ms) is commonly used for separation.

  • Detection: Tandem mass spectrometry (MS/MS) in Multiple Reaction Monitoring (MRM) mode provides high selectivity and sensitivity for the quantification of BDBPP in complex matrices.

• LC-MS/MS Analysis:

  • Mobile Phase: A gradient elution with a mixture of water and an organic solvent like methanol or acetonitrile, often with a modifier such as ammonium (B1175870) formate, is used.

  • Column: A C18 reversed-phase column is typically employed for separation.

  • Ionization: Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) in negative ion mode is commonly used.

  • Detection: Similar to GC-MS/MS, detection is performed using MS/MS in MRM mode.

Mandatory Visualizations

The following diagrams illustrate the key workflows and logical relationships in the cross-validation of analytical methods.

Caption: Workflow for an inter-laboratory cross-validation study.

Caption: Key steps in analytical method validation.

References

• 1. benchchem.com [benchchem.com]
• 2. Table 2 from Organophosphorus flame retardant and plasticizer analysis-challenges and recommendations based on the first worldwide interlaboratory study Trends in Analytical Chemistry | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. ueaeprints.uea.ac.uk [ueaeprints.uea.ac.uk]

Safety & Regulatory Compliance

Proper Disposal of Bis(2,3-dibromopropyl) Phosphate-d10: A Step-by-Step Guide for Laboratory Professionals

The safe and compliant disposal of Bis(2,3-dibromopropyl) Phosphate-d10, a deuterated analogue of a brominated flame retardant (BFR), is paramount for environmental protection and laboratory safety. As a hazardous chemical, it necessitates strict adherence to established protocols for hazardous waste management. This guide provides essential, step-by-step procedures for its proper disposal, ensuring the safety of researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that all personnel handling Bis(2,3-dibromopropyl) Phosphate-d10 are equipped with appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[1][2] Handling should occur in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any vapors or dust.[1][3]

Step-by-Step Disposal Protocol

The disposal of Bis(2,3-dibromopropyl) Phosphate-d10 must be conducted in accordance with local, regional, and national hazardous waste regulations.[1][2][4][5] The following steps outline a general yet critical pathway for its proper disposal:

• Waste Identification and Classification : The first crucial step is to identify Bis(2,3-dibromopropyl) Phosphate-d10 as a hazardous waste.[6] Due to its chemical nature as a brominated organic compound, it falls under regulations for hazardous materials.[7][8][9][10] Consult your institution's Environmental Health and Safety (EHS) department for specific waste codes and classifications.

• Containment and Labeling :

  • Collect any waste containing Bis(2,3-dibromopropyl) Phosphate-d10, including contaminated labware and absorbent materials from spills, in a dedicated, chemically compatible, and sealable container.[1][3]

  • Clearly label the container with "Hazardous Waste," the chemical name "Bis(2,3-dibromopropyl) Phosphate-d10," and any other information required by your institution and local regulations.

• Segregation and Storage :

  • Store the sealed hazardous waste container in a designated, secure, and well-ventilated secondary containment area, away from incompatible materials.[1]

  • It is crucial to prevent its release into the environment, so do not dispose of it down the drain or in regular trash.[1]

• Arrange for Professional Disposal :

  • Contact your institution's EHS department or a licensed hazardous waste disposal contractor to arrange for the collection and disposal of the waste.

  • The disposal of brominated flame retardants often requires high-temperature incineration in specialized facilities equipped with pollution control systems to handle the potential release of harmful byproducts like hydrobromic acid, dioxins, and furans.[8]

Emergency Spill Procedures

In the event of a spill, take the following immediate actions:

• Evacuate and Ventilate : Evacuate the immediate area and ensure adequate ventilation.[3]

• Contain the Spill : Use an inert absorbent material, such as sand or vermiculite, to contain the spill.[1] Do not use combustible materials.

• Collect and Containerize : Carefully collect the absorbed material using non-sparking tools and place it into a designated hazardous waste container.[1]

• Decontaminate : Clean the spill area thoroughly with an appropriate solvent, collecting all cleaning materials as hazardous waste.

• Report : Report the spill to your EHS department.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and logical flow for the proper disposal of Bis(2,3-dibromopropyl) Phosphate-d10.

Disposal workflow for Bis(2,3-dibromopropyl) Phosphate-d10.

Disclaimer: This document provides general guidance. Always consult your institution's specific safety and disposal protocols and adhere to all applicable local, regional, and national regulations.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. cdn.chemservice.com [cdn.chemservice.com]
• 3. hpc-standards.com [hpc-standards.com]
• 4. Summary of Hazardous Waste Regulations | Florida Department of Environmental Protection [floridadep.gov]
• 5. Hazardous Waste Compliance and Assistance | Missouri Department of Natural Resources [dnr.mo.gov]
• 6. epa.gov [epa.gov]
• 7. environment.govt.nz [environment.govt.nz]
• 8. Incident Waste Decision Support Tool (I-WASTE DST) | US EPA [iwaste.epa.gov]
• 9. chm.pops.int [chm.pops.int]
• 10. polymerandfire.wordpress.com [polymerandfire.wordpress.com]

Essential Safety and Logistical Information for Handling Bis(2,3-dibromopropyl) Phosphate-d10

This guide provides essential safety protocols, personal protective equipment (PPE) recommendations, and disposal procedures for researchers, scientists, and drug development professionals working with Bis(2,3-dibromopropyl) Phosphate-d10.

Hazard Identification and Classification

While specific GHS classifications for the deuterated compound are not available, the non-deuterated analogue, Tris(2,3-dibromopropyl) phosphate, is recognized as a hazardous substance.[1] It is reasonably anticipated to be a human carcinogen based on animal studies.[1][2] Routes of exposure include inhalation, dermal contact, and ingestion.[1] Contact can cause skin and eye irritation, and it may also cause skin allergies.[2] There is evidence that the non-deuterated compound may cause damage to the liver and kidneys.[2]

Due to the hygroscopic nature of many deuterated compounds, care must be taken to avoid moisture, which can lead to isotopic dilution through hydrogen-deuterium exchange.[3][4]

Summary of Potential Hazards:

Hazard Type	Description
Carcinogenicity	The non-deuterated analogue is a probable human carcinogen.[1][2]
Organ Toxicity	May cause damage to the liver and kidneys.[2]
Skin and Eye Irritation	Direct contact may cause irritation.[2]
Skin Sensitization	May cause an allergic skin reaction.[2]
Isotopic Instability	Susceptible to hydrogen-deuterium exchange with atmospheric moisture.[3][4]

Personal Protective Equipment (PPE)

A risk assessment should be conducted for all work activities to ensure the appropriate level of PPE is used.[5] Given the hazards of the analogous non-deuterated compound, the following PPE is recommended as a minimum:

PPE Category	Specific Recommendations
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene). Use inner and outer gloves for added protection.[6]
Eye and Face Protection	Safety glasses with side shields or chemical safety goggles. A face shield may be necessary for splash hazards.[5][6]
Skin and Body Protection	A chemical-resistant lab coat or coveralls.[6][7] Long sleeves and trousers should be worn.[5]
Respiratory Protection	Work should be conducted in a certified chemical fume hood to avoid inhalation of any dust or aerosols.[8] If a fume hood is not available or if there is a risk of aerosol generation, a respirator may be required.[6][8]

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of the compound and ensure user safety.

• Handling:

  • All handling of Bis(2,3-dibromopropyl) Phosphate-d10 should be performed in a well-ventilated area, preferably within a chemical fume hood.[8]

  • Avoid the formation of dust and aerosols.[9]

  • Due to its hygroscopic nature, handle under a dry, inert atmosphere (e.g., nitrogen or argon) to prevent isotopic dilution.[3]

  • Use dedicated and thoroughly dried glassware to prevent contamination with water.[4]

• Storage:

  • Store in a tightly sealed container in a cool, dry, and well-ventilated place.[8] A recommended storage temperature is -20°C.[10]

  • Store away from incompatible materials such as strong oxidizing agents.[8]

  • For long-term storage, consider storing the solid compound in a sealed vial under an inert atmosphere in a desiccator.[4]

Disposal Plan

Chemical waste must be disposed of in accordance with all local, state, and federal regulations.

• Waste Collection:

  • Collect all waste materials, including contaminated PPE, in a designated and properly labeled hazardous waste container.

  • Do not dispose of with household garbage or pour down the drain.[11]

• Disposal Method:

  • Contact your institution's environmental health and safety (EHS) office for specific disposal procedures for organophosphate and deuterated compounds.

  • The compound may be subject to specific disposal regulations due to its potential carcinogenicity.

Experimental Workflow

The following diagram outlines the key steps for the safe handling, use, and disposal of Bis(2,3-dibromopropyl) Phosphate-d10.

References

• 1. Tris(2,3-dibromopropyl) Phosphate - 15th Report on Carcinogens - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. nj.gov [nj.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. iogp.org [iogp.org]
• 6. epa.gov [epa.gov]
• 7. osha.oregon.gov [osha.oregon.gov]
• 8. Disposal of deuterium (D₂) — Synergy Recycling [synergy-recycling.co.uk]
• 9. Page loading... [guidechem.com]
• 10. usbio.net [usbio.net]
• 11. agilent.com [agilent.com]